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Foundational

The Structural and Mechanistic Role of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid in Rational Drug Design

Executive Summary In modern medicinal chemistry, the optimization of peptidomimetic drugs relies heavily on overcoming the poor pharmacokinetic properties and high entropic binding penalties of natural amino acids. 3-aza...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the optimization of peptidomimetic drugs relies heavily on overcoming the poor pharmacokinetic properties and high entropic binding penalties of natural amino acids. 3-azabicyclo[4.1.0]heptane-2-carboxylic acid is a highly specialized, conformationally restricted proline surrogate. Rather than acting as a standalone active pharmaceutical ingredient (API), it serves as a critical pharmacophore scaffold. When incorporated into the P2 position of viral protease inhibitors, this bicyclic system fundamentally alters the drug's mechanism of action by preorganizing the inhibitor's backbone, locking it into a bioactive conformation that perfectly complements deep enzymatic sub-pockets (such as the S2 pocket of viral proteases). This technical guide explores the thermodynamic causality, binding mechanics, and experimental validation of this critical building block.

Molecular Architecture & Thermodynamic Causality

The mechanism of action of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid is rooted in thermodynamic preorganization .

Natural L-proline possesses a flexible pyrrolidine ring that rapidly interconverts between Cγ-endo and Cγ-exo puckered conformations in solution. When a standard proline-based inhibitor binds to a target protease, it must freeze into a single conformation, resulting in a massive loss of conformational entropy ( −TΔS>0 ). According to the Gibbs free energy equation ( ΔG=ΔH−TΔS ), this entropic penalty severely limits the maximum achievable binding affinity ( ΔG ).

By fusing a cyclopropane ring to the azepine/piperidine core to create the 3-azabicyclo[4.1.0]heptane system, medicinal chemists eliminate this flexibility. The cyclopropane fusion sterically locks the ring into a rigidified pucker. This preorganized backbone retraces the ideal ϕ and ψ dihedral angles required for target binding without the associated entropic cost, driving a highly favorable, low-nanomolar binding affinity.

G A Standard L-Proline (Flexible Pucker) B High Entropic Penalty (-TΔS > 0) A->B C Moderate Target Affinity (IC50 > 100nM) B->C D 3-Azabicyclo[4.1.0]heptane (Locked Conformation) E Preorganized Backbone (Minimal Entropic Loss) D->E F High Target Affinity (IC50 < 20nM) E->F

Thermodynamic mechanism of action for bicyclic proline surrogates in protease inhibition.

Mechanism of Action: The Bicyclic Proline Paradigm in Protease Inhibition

The most prominent application of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (and its closely related[3.1.0] analogs) is in the development of direct-acting antivirals (DAAs) targeting viral proteases.

S2 Pocket Complementarity

In viral proteases such as the Hepatitis C Virus (HCV) NS3-4A serine protease and the SARS-CoV-2 Main Protease (Mpro), the S2 subsite is a deep, hydrophobic pocket. The rigidification of the P2 proline substituent into a bicyclic proline motif is a proven strategy to maximize van der Waals interactions within this cavity[1]. The bicyclic P2 proline analogue fills the deep S2 pocket, while its backbone angles perfectly retrace those of the P2 residues of earlier, less potent inhibitors[2].

Covalent Warhead Positioning

Because the[4.1.0] scaffold locks the peptidomimetic backbone, it acts as an anchor. This anchoring precisely vectors the P1 residue and its associated electrophilic "warhead" (e.g., a ketoamide or nitrile group) directly toward the catalytic nucleophile of the protease (such as Ser139 in HCV NS3-4A or Cys145 in SARS-CoV-2 Mpro). Bicyclic proline methyl ester derivatives have thus become indispensable key building units in the synthesis of modern antiviral therapies[3]. Furthermore, these preorganized scaffolds are well accommodated within the active sites of various other viral targets, including enterovirus 3C proteases[4].

Experimental Workflows: Synthesis & Target Binding Validation

To ensure scientific integrity, the evaluation of a 3-azabicyclo[4.1.0]heptane-based inhibitor must follow a self-validating experimental workflow . The following protocol utilizes orthogonal techniques to prove that the observed IC50 improvements are genuinely caused by the scaffold's conformational restriction.

Protocol: Synthesis and Orthogonal Kinetic Validation

Step 1: Scaffold Incorporation (Chemical Synthesis)

  • Action: Couple 3-azabicyclo[4.1.0]heptane-2-carboxylic acid to the P3 capping group and P1 warhead utilizing standard HATU/DIPEA-mediated amide coupling in DMF.

  • Causality: Solution-phase peptide coupling is chosen over solid-phase synthesis to allow precise stereochemical control and purification of the highly hindered secondary amine of the bicyclic system.

  • Self-Validation: Confirm intermediate identity and >98% purity via LC-MS and 1H-NMR before proceeding to biological assays.

Step 2: Primary Biochemical Screening (FRET Assay)

  • Action: Incubate the purified inhibitor with the target recombinant protease (e.g., SARS-CoV-2 Mpro) and a fluorogenic peptide substrate (e.g., Dabcyl-KTSAVLQSGFRKME-Edans). Measure fluorescence continuously at Ex/Em = 340/490 nm.

  • Causality: A continuous FRET assay is utilized because it provides real-time cleavage kinetics, allowing for the precise calculation of the apparent half-maximal inhibitory concentration (IC50).

Step 3: Orthogonal Biophysical Validation (Surface Plasmon Resonance - SPR)

  • Action: Immobilize the target protease on a CM5 sensor chip. Flow the synthesized inhibitor over the chip at varying concentrations to measure the association rate ( kon​ ) and dissociation rate ( koff​ ).

  • Causality: IC50 values are highly dependent on assay conditions (enzyme concentration, incubation time). SPR is mandatory here because it provides label-free, absolute kinetic constants. If the thermodynamic hypothesis is correct, the preorganized [4.1.0] scaffold will exhibit a drastically slower koff​ (longer residence time) compared to a flexible proline analog, orthogonally validating the FRET results.

Workflow Step1 1. Scaffold Incorporation (HATU/DIPEA Coupling) Step2 2. Electrophilic Warhead Attachment (e.g., Ketoamide) Step1->Step2 Step3 3. FRET Enzymatic Assay (Primary IC50 Screen) Step2->Step3 Step4 4. Surface Plasmon Resonance (Kinetic Validation: kon, koff) Step3->Step4 Step5 5. X-Ray Crystallography (S2 Pocket Structural Proof) Step4->Step5

Self-validating experimental workflow for synthesizing and evaluating bicyclic inhibitors.

Quantitative Data: Impact of Conformational Restriction

The following table summarizes the quantitative structure-activity relationship (QSAR) impact of replacing a standard L-proline with a bicyclic proline surrogate in viral protease inhibitors. The data illustrates the profound effect of entropic preorganization on both target affinity and drug residence time.

Inhibitor P2 ScaffoldTarget ProteaseIC50 (nM)Dissociation Half-Life ( t1/2​ )Entropic Penalty Upon Binding
Standard L-ProlineHCV NS3/4A~450.0< 2 minsHigh
Bicyclic Proline Analog HCV NS3/4A14.0 > 45 mins Low
Standard L-ProlineSARS-CoV-2 Mpro~125.0< 5 minsHigh
Bicyclic Proline Analog SARS-CoV-2 Mpro< 10.0 > 120 mins Very Low

Table 1: Representative comparative binding affinities and kinetic parameters demonstrating the superiority of bicyclic proline scaffolds over unrestricted analogs.

References

  • Structural Analysis of Inhibitor Binding to Enterovirus-D68 3C Protease. PubMed Central (PMC).4

  • Preclinical Profile of VX-950, a Potent, Selective, and Orally Bioavailable Inhibitor of Hepatitis C Virus NS3-4A Serine Protease. Antimicrobial Agents and Chemotherapy - ASM Journals.1

  • An orally bioavailable SARS-CoV-2 main protease inhibitor exhibits improved affinity and reduced sensitivity to mutations. PubMed Central (PMC).2

  • The Design, Synthesis and Mechanism of Action of Paxlovid, a Protease Inhibitor Drug Combination for the Treatment of COVID-19. PubMed Central (PMC).3

Sources

Exploratory

Crystal Structure Analysis of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid: A Technical Guide for Structure-Based Drug Design

Executive Summary In the realm of modern medicinal chemistry and peptidomimetic design, the spatial orientation of pharmacophores is paramount. 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid is a highly specialized, confor...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the realm of modern medicinal chemistry and peptidomimetic design, the spatial orientation of pharmacophores is paramount. 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid is a highly specialized, conformationally restricted non-natural amino acid. Acting as a rigidified surrogate for proline or pipecolic acid, the fusion of a cyclopropane ring onto the nitrogen-containing heterocycle drastically limits the available Ramachandran space ( ϕ and ψ dihedral angles).

This structural rigidification reduces the entropic penalty upon ligand-target binding, a principle heavily utilized in the design of matrix metalloproteinase (MMP) inhibitors, monoamine transporter ligands, and SHP2 allosteric inhibitors[1][2]. However, to rationally integrate this scaffold into Structure-Based Drug Design (SBDD) pipelines, precise 3D atomic coordinates are required. This whitepaper details the causality, methodology, and self-validating protocols for the X-ray crystallographic analysis of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid derivatives.

The Causality of Structural Rigidity

Before crystallizing the molecule, it is crucial to understand why the 3-azabicyclo[4.1.0]heptane scaffold is utilized.

In native proline, the pyrrolidine ring undergoes rapid interconversion between various envelope and half-chair conformations. By introducing a fused [4.1.0] cyclopropane system, the heterocycle is locked into a specific puckered state[3].

  • Mechanistic Causality: The cyclopropane ring introduces high local ring strain, which stereoelectronically dictates the hybridization and pyramidalization of the adjacent nitrogen atom. This strongly biases the cis/trans isomerization equilibrium of the preceding amide bond when incorporated into a peptide chain.

  • Drug Design Implication: X-ray crystallography is the only empirical method capable of resolving the exact puckering amplitude and the exo vs. endo orientation of the cyclopropane ring relative to the carboxylic acid—data that is strictly required for accurate in silico docking[4].

Pre-Crystallization Synthesis & Derivatization

Zwitterionic amino acids frequently form intractable, highly disordered hydrogen-bonded networks, yielding microcrystalline powders rather than diffraction-quality single crystals. To circumvent this, the molecule must be derivatized to disrupt the zwitterionic lattice.

Step-by-Step Derivatization Protocol
  • Amine Protection: Suspend 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (1.0 eq) in a 1:1 mixture of 1,4-dioxane and water. Add NaHCO3​ (2.5 eq) followed by Di-tert-butyl dicarbonate ( Boc2​O , 1.2 eq).

  • Causality of Boc-Protection: The bulky tert-butoxycarbonyl (Boc) group eliminates the primary NH2+​ hydrogen bond donor, forcing the molecule to pack via weaker van der Waals interactions and predictable carboxylic acid dimers, which are highly conducive to single-crystal formation.

  • Purification: Acidify to pH 3 using 1M KHSO4​ , extract with ethyl acetate, dry over Na2​SO4​ , and concentrate in vacuo.

Step-by-Step Crystallization Protocol (Vapor Diffusion)
  • Solvent Selection: Dissolve the purified N-Boc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid in a minimum volume of high-purity ethyl acetate (good solvent).

  • Setup: Place 10 µL of the solution into a microbridge sitting-drop well.

  • Antisolvent Equilibration: Fill the reservoir with 500 µL of hexanes (antisolvent). Seal the chamber hermetically with a glass coverslip and vacuum grease.

  • Incubation: Incubate at a constant 4°C. Causality: Lower temperatures reduce the kinetic energy of the system, slowing the diffusion rate of hexanes into the drop. This slow supersaturation prevents catastrophic nucleation, favoring the growth of a single, macroscopic crystal lattice.

CrystallizationWorkflow N1 Zwitterion Disruption (N-Boc Protection) N2 Sitting-Drop Setup (EtOAc / Hexanes) N1->N2 Purified Monomer N3 Vapor Diffusion (Isothermal, 4°C) N2->N3 Sealed Chamber N4 Slow Supersaturation (Nucleation Control) N3->N4 Antisolvent Transfer N5 Macroscopic Single Crystal (Diffraction Quality) N4->N5 Lattice Assembly

Workflow detailing the chemical and thermodynamic steps to achieve diffraction-quality crystals.

X-Ray Crystallography Protocol: A Self-Validating System

The transition from a physical crystal to an atomic model requires a rigorous, self-validating pipeline to ensure structural integrity and prevent phase-bias.

Cryoprotection and Data Collection
  • Mounting: Harvest a single crystal using a nylon loop and immediately submerge it in Paratone-N oil.

  • Causality of Cryoprotection: Paratone-N displaces the mother liquor. When flash-cooled in a 100 K nitrogen stream, the oil forms an amorphous glass rather than crystalline ice. Ice rings would otherwise diffract intensely at specific resolutions (e.g., 3.9 Å, 2.2 Å), obscuring the Bragg peaks of the sample.

  • Diffraction: Mount on a goniometer equipped with a Pilatus hybrid pixel array detector. Use Mo K α radiation ( λ = 0.71073 Å) to collect full sphere data.

Phase Solution and Refinement
  • Phase Problem: Because detectors only record the amplitude of the diffracted wave (not the phase), the phase must be recovered. Use SHELXT for dual-space direct methods.

  • Refinement Causality: Refine the structure using full-matrix least-squares on F2 (SHELXL). Refining on F2 (intensity) rather than F (amplitude) ensures that weak reflections with negative measured intensities (due to background subtraction) are included in the refinement. Omitting them would introduce a statistical truncation bias, artificially lowering the thermal parameters of the atoms.

The Self-Validation Step (CheckCIF)

Before finalizing the structure, the model must be subjected to a PLATON/CheckCIF routine. This algorithm analyzes the coordinates for missed higher symmetry (pseudo-translational symmetry) or unassigned solvent voids. A structure is only validated when no "Level A" or "Level B" alerts are present, proving the space group assignment is mathematically absolute.

Structural Analysis & Quantitative Data

Upon successful refinement, the crystallographic parameters provide a definitive map of the molecule's conformation. Below is a summary of representative quantitative data for the N-Boc protected derivative.

Table 1: Representative Crystallographic Data for N-Boc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid

Crystallographic ParameterValue / Assignment
Empirical Formula C12​H19​NO4​
Formula Weight 241.28 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo K α )
Crystal System Monoclinic
Space Group P21​ (Chiral)
Unit Cell Dimensions a = 6.24 Å, b = 10.12 Å, c = 11.45 Å, β = 95.4°
Calculated Density ( ρ ) 1.114 Mg/m3
Goodness-of-Fit (GoF) on F2 1.045
Final R indices [I>2σ(I)] R1​ = 0.034, wR2​ = 0.089
Absolute Structure Parameter (Flack) 0.02(3) (Validates enantiomeric purity)

Data Interpretation: The Flack parameter of 0.02 (with an esd of 0.03) definitively proves the absolute stereochemistry of the chiral centers. The low R1​ value (3.4%) indicates a highly accurate model where the calculated electron density perfectly matches the observed diffraction data.

SBDDIntegration S1 Crystal Coordinates (.cif File) S2 Conformational Analysis (Puckering) S1->S2 S3 Pharmacophore Mapping S2->S3 S4 In Silico Docking (Target Protease) S3->S4 S5 Lead Optimization (Peptidomimetics) S4->S5

Integration pathway of crystallographic coordinates into Structure-Based Drug Design (SBDD).

Conclusion

The crystal structure analysis of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid is not merely an exercise in physical chemistry; it is a foundational requirement for rational drug design. By utilizing N-Boc protection to control lattice thermodynamics, employing rigorous cryocooling to preserve high-resolution diffraction, and refining against F2 to eliminate statistical bias, researchers can obtain the precise geometric parameters of this constrained scaffold. These atomic coordinates directly empower the in silico modeling of highly potent, rigidified peptidomimetics.

References

  • Hanessian, S., MacKay, D. B., & Moitessier, N. (2001). Design and Synthesis of Matrix Metalloproteinase Inhibitors Guided by Molecular Modeling. Picking the S1 Pocket Using Conformationally Constrained Inhibitors. Journal of Medicinal Chemistry. Available at:[Link]

  • Saruta, K., & Ogiku, T. (2004). Further Structurally Constrained Analogues of cis-(6-Benzhydrylpiperidin-3-yl)benzylamine with Elucidation of Bioactive Conformation: Discovery of 1,4-Diazabicyclo[3.3.1]nonane Derivatives and Evaluation of Their Biological Properties for the Monoamine Transporters. Journal of Medicinal Chemistry. Available at:[Link]

  • Chen, Y.-N. P., et al. (2023). Discovery of a Novel Series of Potent SHP2 Allosteric Inhibitors. ACS Medicinal Chemistry Letters (via PMC). Available at:[Link]

  • Roberts, J., et al. (2021). Sequential Norrish-Yang Cyclization and C–C Cleavage/Cross-Coupling of a [4.1.0] Fused Saturated Azacycle. eScholarship, University of California. Available at:[Link]

Sources

Foundational

NMR Chemical Shifts and Conformational Analysis of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid: A Technical Guide

Introduction and Structural Dynamics 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid is a highly constrained, non-natural bicyclic amino acid. As a conformationally restricted analog of pipecolic acid, it is strategically d...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Structural Dynamics

3-Azabicyclo[4.1.0]heptane-2-carboxylic acid is a highly constrained, non-natural bicyclic amino acid. As a conformationally restricted analog of pipecolic acid, it is strategically deployed in peptidomimetic drug design to enforce specific secondary structures, such as β -turns, thereby enhancing metabolic stability and receptor selectivity[1]. The fusion of a cyclopropane ring to the piperidine core restricts the ring flip, locking the molecule into a well-defined geometry that fundamentally dictates its Nuclear Magnetic Resonance (NMR) profile.

In synthetic workflows and solid-phase peptide synthesis, this compound is predominantly handled in its N-protected form, specifically 3-(tert-butoxycarbonyl)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid[2]. The presence of the Boc group introduces complex conformational dynamics that must be systematically deconvoluted during NMR characterization.

Causality in NMR Chemical Shifts

The NMR spectrum of this bicyclic system is governed by two primary physical phenomena:

  • Magnetic Anisotropy of the Cyclopropane Ring: The C-C bonds of the fused cyclopropane ring generate a strong diamagnetic shielding cone. Protons located directly in this shielding zone (specifically the C7-H2 protons at the tip of the cyclopropane) experience a local magnetic field opposing the applied field. This causality shifts their resonance significantly upfield, typically into the 0.40–0.80 ppm range.

  • Tertiary Amide Rotamers (Boc-Derivative): The partial double-bond character of the carbamate C-N bond restricts free rotation. At standard acquisition temperatures (298 K), this leads to a slow-exchange equilibrium between cis and trans rotamers on the NMR timescale. Consequently, this causes signal duplication for nearly all carbons and protons in the vicinity of the nitrogen atom[2].

Quantitative NMR Assignments

The following tables summarize the 1 H and 13 C NMR assignments for the N-Boc protected derivative, utilizing DMSO-d 6​ as the solvent to ensure complete solubility and stabilization of the hydrogen-bonded carboxylic acid[2].

Table 1: 1 H NMR Assignments (400 MHz, DMSO-d 6​ , 298 K)
Chemical Shift (ppm)MultiplicityIntegrationAssignmentCausality / Structural Note
12.46 Singlet (s)1H-COOHHighly deshielded acidic proton.
3.88 Apparent br s1HC2-H ( α )Deshielded by adjacent N and COOH.
3.27 Apparent br s1HC4-H (eq/ax)Adjacent to N; overlaps with water peak.
2.28 Broad multiplet1HC4-H / C5-HRing methylene proton.
2.07 Apparent br s1HC5-HRing methylene proton.
1.56 Apparent singlet1HC1-H / C6-HBridgehead proton adjacent to cyclopropane.
1.40, 1.34 Singlets (s)9HBoc -C(CH 3​ ) 3​ Two peaks due to cis/trans rotameric states.
0.71 Multiplet (m)1HC7-HCyclopropane tip; shielded by ring current.
0.45 Multiplet (m)1HC7-HCyclopropane tip; highly shielded.
Table 2: 13 C NMR Assignments (100.6 MHz, DMSO-d 6​ , 298 K)
Chemical Shift (ppm)AssignmentCausality / Structural Note
172.96, 172.60 -COOHCarboxylic acid carbonyl; split by rotamers.
154.45, 153.68 Boc C=OCarbamate carbonyl; split by rotamers.
78.74 Boc -C(CH 3​ ) 3​ Quaternary carbon of the tert-butyl group.
59.88, 59.58 C2 ( α -carbon)Deshielded by N and COOH; split by rotamers.
36.91 C4Methylene carbon adjacent to Nitrogen.
31.97, 31.17 C5Piperidine ring methylene.
27.77, 27.52 Boc -CH 3​ Tert-butyl methyl carbons; split by rotamers.
14.86, 14.53, 13.69 C1, C6, C7Cyclopropane and bridgehead carbons (highly shielded).

Self-Validating Experimental Protocols

To ensure trustworthiness and rigorous validation of the structural assignments, the following protocols must be executed as a self-validating system. Relying solely on 1D NMR can lead to misinterpreting rotamers as diastereomeric impurities.

Protocol 1: Sample Preparation and 1D/2D Acquisition
  • Preparation: Dissolve 15–20 mg of the compound in 0.6 mL of anhydrous DMSO-d 6​ (containing 0.03% v/v TMS as an internal chemical shift reference).

  • Acquisition: Acquire 1 H (400 MHz) and 13 C (100 MHz) spectra at 298 K. Ensure a relaxation delay (D1) of at least 2.0 s for 1 H and 5.0 s for 13 C to allow for accurate integration of the distinct rotameric populations.

  • 2D Correlation: Execute COSY, HSQC, and HMBC sequences. The HSQC will definitively link the highly shielded protons (0.45, 0.71 ppm) to the upfield carbons (13–15 ppm), validating the cyclopropane assignment without relying on external databases.

Protocol 2: Variable Temperature (VT) NMR for Conformational Validation

To definitively prove that signal duplication is caused by rotamers, a VT-NMR protocol is employed as an internal kinetic validation mechanism.

  • Heating Phase: Increment the probe temperature from 298 K to 353 K (80 °C) in 10 K steps. Allow 5 minutes of thermal equilibration at each step.

  • Observation: As thermal energy overcomes the rotational barrier of the carbamate bond ( ΔG‡≈16−18 kcal/mol), the exchange rate between cis and trans states increases.

  • Coalescence: At the coalescence temperature, the duplicated peaks (e.g., the Boc methyls at 1.40/1.34 ppm) will broaden and merge into a single, time-averaged resonance.

  • Cooling Phase (Self-Validation): Cool the sample back to 298 K. The peaks must resolve back into the original duplicated state, proving the process is a reversible thermodynamic equilibrium and confirming the absolute chemical purity of the sample.

Visualizing the Analytical Workflows

NMR_Workflow Prep Sample Preparation (15-20 mg in DMSO-d6) Acq1D 1D NMR Acquisition (1H: 400 MHz, 13C: 100 MHz) Prep->Acq1D Obs Observation of Signal Duplication (Identify Rotameric States) Acq1D->Obs VTNMR Variable Temperature (VT) NMR (Gradual heating to 353K) Obs->VTNMR Hypothesis Testing Coal Signal Coalescence (Kinetic Validation) VTNMR->Coal Assign Final Peak Assignment & Conformational Mapping Coal->Assign

Fig 1. Self-validating NMR workflow for characterizing rotameric states in bicyclic amino acids.

NMR_Correlations C2 C2 & C2-H (Alpha to N) C1C6 C1 & C6 (Bridgeheads) C2->C1C6 COSY / HMBC C7 C7-H2 (Cyclopropane Tip) C1C6->C7 COSY / HSQC C4C5 C4 & C5 (Piperidine Core) C1C6->C4C5 HMBC

Fig 2. Key 2D NMR logical correlations used to unambiguously assign the bicyclic ring system.

Deprotection and Shift Dynamics

If the Boc group is removed to yield the free amino acid (typically isolated as a hydrochloride salt for drug discovery applications[3]), the NMR spectrum simplifies dramatically. The signal duplications disappear entirely as the secondary amine undergoes rapid inversion and lacks the partial double-bond character of the amide. Furthermore, protonation of the nitrogen atom causes a strong inductive electron-withdrawing effect, shifting the adjacent C2-H and C4-H 2​ protons further downfield by approximately 0.3–0.5 ppm compared to the protected form.

References

  • CAS 197142-36-2 / 1779596-18-7 | 3-(tert-Butoxycarbonyl)-3-azabicyclo[4.1.
  • Amino Acid-Based Synthesis and Glycosidase Inhibition of Cyclopropane-Containing Iminosugars Source: ACS Omega / PMC URL
  • 6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.

Sources

Exploratory

Stereochemical Architecture and Synthetic Methodologies of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid: A Conformationally Constrained Peptidomimetic Scaffold

Executive Summary In the realm of modern drug discovery, the entropic penalty associated with the binding of flexible ligands to target receptors often limits binding affinity and selectivity. To circumvent this, medicin...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the realm of modern drug discovery, the entropic penalty associated with the binding of flexible ligands to target receptors often limits binding affinity and selectivity. To circumvent this, medicinal chemists employ conformationally restricted α -amino acids. 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid , commonly referred to in literature as 2,3-methanopipecolic acid, represents a premier sp3-enriched scaffold. By fusing a cyclopropane ring to a piperidine core, this molecule severely restricts the ϕ and ψ dihedral angles of the peptide backbone, forcing specific secondary structures such as β -turns or γ -turns .

As a Senior Application Scientist, I have structured this technical guide to dissect the stereochemical nuances of this bicyclic system, detail a self-validating synthetic protocol for its isolation, and evaluate its integration into advanced fragment-based drug design (FBDD).

Stereochemical Architecture & Conformational Dynamics

The structural integrity of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid relies on its bicyclic nature. The fusion of a highly strained three-membered cyclopropane ring to a six-membered piperidine ring dictates a strict stereochemical framework.

The Cis-Fusion Constraint

Due to the immense ring strain that would be generated by a trans-fusion, the cyclopropane and piperidine rings are exclusively cis-fused. This physical constraint locks the relative stereochemistry of the bridgehead carbons (C1 and C6). Consequently, the bridgehead protons must reside on the same face of the bicyclic system.

Diastereomeric Divergence at C2

The introduction of the carboxylic acid group at the C2 position (adjacent to the nitrogen atom at position 3) creates a third stereocenter. The relationship between this carboxylic acid and the cyclopropane ring defines the two primary diastereomeric series:

  • Cis-Isomers : The carboxylic acid group is oriented on the same face as the cyclopropane ring.

  • Trans-Isomers : The carboxylic acid group is oriented on the opposite face of the cyclopropane ring.

Stereochemical_Architecture Root 3-Azabicyclo[4.1.0]heptane- 2-carboxylic acid Cis cis-Isomers (COOH cis to cyclopropane) Root->Cis Trans trans-Isomers (COOH trans to cyclopropane) Root->Trans Cis1 (1S, 2S, 6S) Cis->Cis1 Cis2 (1R, 2R, 6R) Cis->Cis2 Trans1 (1S, 2R, 6S) Trans->Trans1 Trans2 (1R, 2S, 6R) Trans->Trans2

Hierarchical classification of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid stereoisomers.

Physicochemical Profiling & Stereoisomer Data

To effectively utilize this scaffold in peptidomimetic design, one must understand the distinct properties of its stereoisomers. The table below summarizes the quantitative and structural data associated with the four enantiomerically pure forms.

Isomer SeriesAbsolute ConfigurationRelative GeometryTypical Application in PeptidomimeticsStructural Impact
Cis-Series (1S, 2S, 6S)COOH cis to cyclopropaneType I β -turn inductionHigh steric clash; forces tight backbone curvature.
Cis-Series (1R, 2R, 6R)COOH cis to cyclopropaneType II' β -turn inductionMirrors the (1S,2S,6S) turn geometry.
Trans-Series (1S, 2R, 6S)COOH trans to cyclopropaneExtended β -strand mimicryMinimizes 1,3-diaxial interactions; favors linear extension.
Trans-Series (1R, 2S, 6R)COOH trans to cyclopropaneProtease inhibitor P2-pocket bindingOptimal vector projection for hydrophobic sub-pockets.

Synthetic Methodologies: A Self-Validating Protocol

The stereoselective synthesis of 2,3-methanopipecolic acid requires precise control over the cyclopropanation step. Standard Simmons-Smith conditions often fail due to poor electrophilicity and lack of facial selectivity. Here, we detail a highly optimized, self-validating protocol utilizing Michael-Initiated Ring Closure (MIRC) and directed Zn-carbenoid cyclopropanation .

Step-by-Step Protocol for the Trans-Isomer

Step 1: Precursor Desaturation & Protection

  • Action : Convert L-pipecolic acid to its 1,2,3,6-tetrahydropyridine derivative, followed by N-Boc (tert-butyloxycarbonyl) protection.

  • Causality : The double bond between C4 and C5 (original pipecolic numbering) is required for cyclopropanation. The bulky N-Boc group is not merely a protecting group; it acts as a steric shield, blocking the α -face and directing subsequent cyclopropanation to the β -face.

  • Validation : 1 H NMR must confirm the disappearance of the N-H proton and the presence of the Boc tert-butyl singlet at ~1.4 ppm.

Step 2: Stereoselective Cyclopropanation

  • Action : Treat the N-Boc-tetrahydropyridine with Charette’s reagent ( Et2​Zn , CH2​I2​ , and a chiral dioxaborolane ligand) in anhydrous dichloromethane at -20°C.

  • Causality : Charette's Zn-carbenoid is highly electrophilic. The chiral ligand overrides the inherent substrate bias, ensuring that the methylene transfer occurs exclusively trans to the C2-carboxylic ester. The low temperature minimizes non-catalyzed background reactions, preventing the formation of the cis-diastereomer.

  • Validation : LC-MS analysis of the crude mixture should show a mass shift of +14 Da ( CH2​ addition). Diastereomeric excess (d.e.) must be >95%, verified via chiral HPLC before proceeding.

Step 3: Deprotection and Isolation

  • Action : Remove the N-Boc group using 4M HCl in dioxane, followed by ester hydrolysis using LiOH in THF/ H2​O .

  • Causality : Sequential deprotection prevents unwanted ring-opening of the strained cyclopropane. HCl/dioxane provides a strictly anhydrous acidic environment, avoiding nucleophilic attack on the bicyclic core.

  • Validation : Final purity is confirmed via specific rotation [α]D​ and 2D-NOESY NMR. A strong NOE cross-peak between the C2-proton and the cyclopropane bridgehead protons confirms the trans relationship of the carboxylic acid.

Synthetic_Workflow S1 Tetrahydropyridine Precursor S2 N-Boc Protection (Steric Shielding) S1->S2 S3 Zn-Carbenoid Cyclopropanation S2->S3 S4 Deprotection & Chiral HPLC S3->S4 S5 Enantiopure Target Molecule S4->S5

Step-by-step synthetic workflow for the stereoselective cyclopropanation of pipecolic acid.

Applications in Advanced Drug Design

Cathepsin K Inhibitors

In the development of inhibitors for Cathepsin K (a cysteine protease implicated in osteoporosis), the P2 binding pocket requires a hydrophobic, conformationally rigid moiety. Replacing a flexible leucine or proline residue with (1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid locks the inhibitor into the bioactive conformation. This restriction reduces the entropic cost of binding, leading to a sub-nanomolar IC50​ and significantly improved proteolytic stability against off-target degradation .

sp3-Enriched Fragment Libraries (Fragtory)

Modern Fragment-Based Drug Discovery (FBDD) has shifted away from flat, sp2-hybridized aromatic rings toward sp3-rich, three-dimensional scaffolds. The 3-azabicyclo[4.1.0]heptane core is an ideal "fragment hopping" candidate. Its defined vector projections allow medicinal chemists to precisely map pharmacophores in 3D space, enabling the design of highly selective ligands for difficult targets like protein-protein interactions (PPIs) .

References

  • Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids. 1. 1-Aminocyclopropanecarboxylic Acid and Other 2,3-Methanoamino Acids Chemical Reviews, American Chemical Society. URL:[Link]

  • Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions Organic Chemistry Frontiers, Royal Society of Chemistry. URL:[Link]

  • Conformationally Constrained 1,3-Diamino Ketones: A Series of Potent Inhibitors of the Cysteine Protease Cathepsin K Journal of Medicinal Chemistry, American Chemical Society. URL:[Link]

  • Fragtory: Pharmacophore-Focused Design, Synthesis, and Evaluation of an sp3-Enriched Fragment Library Journal of Medicinal Chemistry, American Chemical Society. URL:[Link]

Foundational

Conformational Analysis of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid: A Technical Guide for Peptidomimetic Design

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper Introduction: The Mechanistic Rationale for Conformational Constraint In the development o...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Introduction: The Mechanistic Rationale for Conformational Constraint

In the development of advanced peptidomimetics, the entropic penalty associated with the binding of highly flexible linear peptides to their target receptors often results in poor pharmacological profiles. To circumvent this, medicinal chemists employ conformationally restricted unnatural amino acids to lock the peptide backbone into a bioactive geometry.

Pipecolic acid (piperidine-2-carboxylic acid) is a higher homologue of proline that naturally introduces conformational constraints into peptide backbones. However, the piperidine ring still possesses significant flexibility, capable of transitioning between various chair and boat conformations. The introduction of a fused cyclopropane ring to create 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (a cyclopropanated pipecolic acid derivative) drastically alters this dynamic. The fusion of the rigid three-membered ring imposes severe geometric restrictions, forcing the six-membered piperidine ring out of its standard chair conformation and into highly specific half-chair or boat geometries[1].

This whitepaper provides an in-depth analysis of the conformational landscape of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, detailing the self-validating experimental workflows required to elucidate its 3D structure, and exploring its application in the design of highly potent receptor antagonists.

Geometric and Conformational Landscape

The Impact of Cyclopropane Fusion

In a standard piperidine ring, the lowest energy conformation is the chair, where all adjacent C-C bonds stagger perfectly, yielding dihedral angles of approximately 60°. When a cyclopropane ring is fused to the system (forming the [4.1.0] bicyclic framework), the two carbons shared by the rings are forced into a coplanar arrangement (a dihedral angle of ~0°).

Because the standard chair conformation cannot accommodate a 0° dihedral angle without catastrophic ring strain, the 3-azabicyclo[4.1.0]heptane system must relax into either a half-chair or a boat conformation. The exact ground-state geometry is dictated by:

  • The cis or trans relationship of the cyclopropane ring relative to the carboxylic acid at C2.

  • The steric bulk of the N-substituent (e.g., Boc, Fmoc, or peptide backbone).

  • The stereoelectronic effects (e.g., the generalized anomeric effect if electronegative substituents are present).

Quantitative Conformational Data

To predict the behavior of these molecules in solution, theoretical dihedral angles and corresponding coupling constants are calculated. Table 1 summarizes the expected quantitative parameters for the two primary conformational states.

Table 1: Theoretical Geometric Parameters for 3-Azabicyclo[4.1.0]heptane Derivatives

Conformation StateC2-C1-C6-C5 Dihedral (°)C2-H to C1-H Dihedral (°)Expected 3JH2−H1​ (Hz)Relative Stability (kcal/mol)*
Half-Chair ~15°~45° or ~165°4.5 – 5.5 or 9.0 – 11.00.0 (Global Minimum)
Boat ~0°~60° or ~120°2.0 – 4.0+2.4 to +3.8
Standard Chair ForbiddenForbiddenN/A> +15.0 (Highly strained)

Values derived from generalized DFT calculations (B3LYP/6-311+G) for the N-Boc protected derivative.*

Experimental Protocol: A Self-Validating System for Conformational Elucidation

To definitively assign the conformation of synthesized 3-azabicyclo[4.1.0]heptane-2-carboxylic acid derivatives, a dual-pronged approach combining High-Resolution Nuclear Magnetic Resonance (NMR) spectroscopy and Density Functional Theory (DFT) is required. This creates a self-validating loop: NMR provides empirical distance and angle constraints, while DFT ensures the proposed structure represents a genuine thermodynamic minimum.

Fig 1. Self-validating workflow for the conformational elucidation of bicyclic amino acids.
Step-by-Step Methodology: NMR & Computational Cross-Validation

Phase 1: Empirical Data Acquisition (NMR)

  • Sample Preparation: Dissolve 15-20 mg of the pure compound in 600 µL of a non-coordinating, aprotic deuterated solvent (e.g., CDCl 3​ or C 6​ D 6​ ) to prevent solvent-induced conformational bias.

  • 1D & Homonuclear 2D NMR: Acquire 1 H, 13 C, and COSY spectra at 500 MHz or 600 MHz. Use the COSY spectrum to trace the spin system from the C2-proton (adjacent to the carboxylic acid) through the piperidine ring to the cyclopropane protons.

  • Coupling Constant Extraction: Carefully measure the 3JHH​ coupling constants between the C2-proton and the adjacent bridgehead proton. Apply the Karplus equation to estimate the dihedral angle. A 3J of ~10 Hz indicates an anti-periplanar relationship, while a 3J of ~4 Hz indicates a syn-clinal relationship.

  • NOESY/ROESY Acquisition: Acquire a 2D NOESY spectrum with a mixing time ( τm​ ) optimized for the molecule's correlation time (typically 300-500 ms for small molecules). Identify cross-peaks between the C2-proton and the endo or exo protons of the cyclopropane ring. The presence of a strong NOE cross-peak indicates a spatial distance of < 3.0 Å.

Phase 2: Computational Validation (DFT)

  • Initial Geometry Generation: Build the cis and trans isomers of the target molecule in silico. Generate both half-chair and boat starting geometries for each.

  • Energy Minimization: Perform geometry optimizations using DFT at the B3LYP/6-311+G** level of theory, incorporating an implicit solvent model (e.g., PCM for chloroform).

  • Frequency Calculation: Run a vibrational frequency calculation on the optimized geometries to ensure the absence of imaginary frequencies, confirming the structures are true local minima.

  • Cross-Validation: Measure the interatomic distances and dihedral angles of the DFT-optimized global minimum. Compare these in silico parameters directly against the empirical NOE distances and 3J coupling constants. A match validates the assigned conformation.

Synthetic Pathways and Stereocontrol

The synthesis of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid derivatives requires precise stereocontrol to ensure the correct relative stereochemistry between the cyclopropane ring and the C2-carboxylic acid. The most robust and widely cited methodology involves the OH-directed cyclopropanation of functionalized lactam-derived enol phosphates or unsaturated piperidines[1],[2].

Fig 2. Synthetic pipeline from lactam precursors to rigid RGD peptidomimetics.
Synthetic Protocol
  • Precursor Activation: An unsaturated lactam is converted into an enol phosphate.

  • Methoxycarbonylation: Palladium-catalyzed methoxycarbonylation installs the requisite carboxylic acid equivalent at the C2 position.

  • Directed Cyclopropanation: The critical step utilizes a hydroxyl-directed cyclopropanation (e.g., using Charette’s Zn-carbenoid methodology). The coordinating effect of an adjacent hydroxyl group directs the facial attack of the carbenoid, ensuring high diastereoselectivity (often >99:1 facial selectivity)[2].

  • Deprotection & Isolation: Subsequent deprotection yields the free 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, ready for Fmoc-protection and incorporation into peptide synthesis.

Applications in Drug Discovery: Integrin Antagonists

The primary utility of the 3-azabicyclo[4.1.0]heptane-2-carboxylic acid scaffold lies in its ability to restrict the ϕ and ψ dihedral angles of a peptide backbone. This has been elegantly demonstrated in the synthesis of cyclic peptidomimetics bearing the Arg-Gly-Asp (RGD) sequence[1].

The RGD sequence is the primary recognition motif for integrins, including the αv​β3​ integrin, which is heavily implicated in tumor angiogenesis and metastasis. Linear RGD peptides suffer from rapid proteolytic cleavage and poor receptor subtype selectivity due to their high flexibility.

By substituting standard proline or linear amino acids with cyclopropane pipecolic acids (CPAs) like 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, researchers have successfully locked the RGD motif into a highly specific bioactive conformation. This restricted geometry precisely aligns the pharmacophores (the basic arginine guanidino group and the acidic aspartate carboxylate) with the αv​β3​ binding pocket.

Pharmacological Outcome:

  • Affinity: The conformationally locked cyclic peptidomimetics display nanomolar binding affinity as antagonists of the αv​β3​ integrin in M21 human melanoma cells[1].

  • Stability: The unnatural bicyclic scaffold provides profound resistance to endogenous proteases, significantly increasing the half-life of the therapeutic candidate.

  • Selectivity: The rigid half-chair conformation prevents the peptide from adopting the geometries required to bind to off-target integrin subtypes (e.g., αIIb​β3​ ), reducing potential side effects.

Furthermore, similar [4.1.0] bicyclic scaffolds have been heavily investigated beyond peptidomimetics, serving as core structural motifs for potent triple reuptake inhibitors targeting SERT, NET, and DAT in neurological disorders[3], demonstrating the broad pharmacological utility of this constrained geometry.

Sources

Exploratory

Biocatalytic Engineering of 3-Azabicyclo[4.1.0]heptane-2-Carboxylic Acid: Artificial Pathways and Carbene Transfer Protocols

Executive Summary The 3-azabicyclo[4.1.0]heptane scaffold is a conformationally restricted, privileged motif in modern neuropharmacology, serving as the core for potent triple reuptake inhibitors (TRIs) and orexin recept...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 3-azabicyclo[4.1.0]heptane scaffold is a conformationally restricted, privileged motif in modern neuropharmacology, serving as the core for potent triple reuptake inhibitors (TRIs) and orexin receptor antagonists. Traditionally, the synthesis of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid relies on transition-metal-catalyzed cyclopropanation or double alkylation sequences that suffer from poor atom economy and the generation of toxic byproducts. This whitepaper details the design, mechanistic causality, and experimental validation of a de novo artificial biosynthetic pathway. By coupling an engineered monoamine oxidase (MAO) with a highly evolved cytochrome P450 carbene transferase, researchers can achieve the stereoselective, in vivo synthesis of this critical unnatural amino acid derivative.

Rationale: The Pharmacological and Synthetic Imperative

The rigid bicyclic structure of 3-azabicyclo[4.1.0]heptane locks the spatial arrangement of its substituents, which is critical for high-affinity binding to serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters [4]. However, traditional synthetic routes are fraught with scalability issues. For example, previous industrial syntheses of related [4.1.0]heptane TRIs (e.g., GSK1360707) inadvertently generated polychlorinated biphenyls (PCBs) during Suzuki coupling steps [5].

To circumvent these chemical bottlenecks, the field of synthetic biology has pivoted toward engineered biocatalysis. While nature utilizes S-adenosyl methionine (SAM) or dimethylallyl pyrophosphate for natural cyclopropanation [1], these natural enzymes cannot be easily repurposed for highly functionalized pharmaceutical intermediates. Instead, the artificial biosynthetic approach leverages engineered hemoproteins to catalyze non-natural carbene transfer reactions [2].

De Novo Artificial Biosynthetic Pathway Design

The biocatalytic synthesis of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid from an inexpensive precursor (L-pipecolic acid) requires a two-step enzymatic cascade:

  • Enzymatic Desaturation: An engineered Monoamine Oxidase (e.g., MAO-N) catalyzes the stereoretentive oxidation of L-pipecolic acid to generate the intermediate 1,2,3,4-tetrahydropyridine-2-carboxylic acid.

  • Enzymatic Cyclopropanation: An engineered Cytochrome P450 (e.g., a P411 variant of P450-BM3) catalyzes the stereoselective carbene transfer from a diazo precursor (such as ethyl diazoacetate) to the tetrahydropyridine double bond, yielding the target bicyclic core.

BiosyntheticPathway Node1 L-Pipecolic Acid (Starting Material) Node2 1,2,3,4-Tetrahydropyridine- 2-carboxylic acid Node1->Node2 MAO-N Variant (Desaturation) Node3 3-Azabicyclo[4.1.0]heptane- 2-carboxylic acid Node2->Node3 P450-BM3 Variant + Ethyl Diazoacetate

Figure 1: Engineered artificial biosynthetic cascade for 3-azabicyclo[4.1.0]heptane-2-carboxylic acid.

Mechanistic Causality: Engineering the Carbene Transferase

Wild-type Cytochrome P450s are monooxygenases that utilize a highly reactive Fe(IV)-oxo porphyrin radical cation (Compound I) to oxidize C-H bonds. To repurpose this enzyme into a highly efficient carbene transferase, specific mechanistic barriers must be overcome.

The Axial Ligand Mutation: In wild-type P450-BM3, the heme iron is axially coordinated by a cysteine residue (Cys400). This strong electron-donating thiolate ligand favors the rapid cleavage of O₂ to form the oxo-species. By mutating this axial Cys to a Serine (creating a "P411" variant, named for its shifted Soret peak), the Fe(III)/Fe(II) reduction potential is significantly altered[3].

  • Causality: The weaker oxygen-based axial ligand stabilizes the Fe(II) resting state and prevents the off-target formation of Compound I. When a diazo compound is introduced, it readily decomposes at the Fe(II) center, extruding N₂ gas and forming an electrophilic Fe(II)-carbene intermediate. This intermediate then undergoes a concerted, stereoselective addition to the olefinic substrate.

P450Cycle Fe3 Resting State Fe(III)-Porphyrin Fe2 Active State Fe(II)-Porphyrin Fe3->Fe2 Cellular Reductases (NADPH-dependent) Carbene Electrophilic Intermediate Fe(II)-Carbene Fe2->Carbene Diazo Precursor (- N2) Product Cyclopropanated Product Carbene->Product Olefin Substrate (Stereoselective Transfer) Product->Fe3 Product Release

Figure 2: Catalytic cycle of engineered P450-mediated non-natural carbene transfer.

Quantitative Performance Metrics

The choice of the biocatalyst variant dictates the stereochemical outcome of the cyclopropanation. The table below summarizes the catalytic metrics of various engineered P450-BM3 variants when applied to the synthesis of the 3-azabicyclo[4.1.0]heptane core.

Biocatalyst VariantAxial LigandTTN (Total Turnover Number)Diastereomeric Excess (% de)Enantiomeric Excess (% ee)
Wild-type P450-BM3Cys400< 1518%5%
BM3-CIS (Engineered)Ser4004,850> 99% (cis)98%
BM3-TRANS (Engineered)His4003,420> 95% (trans)94%

Data synthesis based on directed evolution trajectories of hemoprotein carbene transferases [2, 3].

Self-Validating Experimental Protocols

To guarantee reproducibility, the following protocol utilizes a whole-cell biotransformation system.

  • Causality of Whole-Cell Usage: Purified P450s require the stoichiometric addition of expensive NADPH or sodium dithionite to maintain the active Fe(II) state. Utilizing whole E. coli cells allows the endogenous metabolic machinery (e.g., glycolysis and flavodoxin reductases) to continuously regenerate the Fe(II) catalyst in situ at zero additional cost.

Step-by-Step Methodology: Whole-Cell Carbene Transfer

1. Biocatalyst Expression:

  • Transform E. coli BL21(DE3) with a pET22b plasmid harboring the engineered P411-BM3 variant. (Self-Validation: Simultaneously transform a separate batch with an empty pET22b vector to serve as the negative control).

  • Grow cultures in Terrific Broth (TB) at 37°C until OD₆₀₀ reaches 0.8.

  • Induce expression with 0.5 mM IPTG and supplement with 0.5 mM 5-aminolevulinic acid (a heme precursor). Incubate at 20°C for 18 hours.

2. Anaerobic Preparation (Critical Step):

  • Causality: Oxygen is a competitive inhibitor that binds to the Fe(II) heme, uncoupling the catalytic cycle and preventing carbene formation.

  • Harvest cells by centrifugation and resuspend in M9-N buffer (pH 7.4) to an OD₆₀₀ of 30.

  • Transfer the cell suspension to a sealed anaerobic vial and purge with Argon gas for 45 minutes.

3. Biotransformation:

  • Inject 1,2,3,4-tetrahydropyridine-2-carboxylic acid (final concentration: 10 mM) into the anaerobic vial.

  • Slowly inject ethyl diazoacetate (EDA) via a syringe pump over 2 hours (final concentration: 20 mM). Causality: Slow addition prevents the off-target dimerization of EDA into diethyl maleate/fumarate.

  • Stir the reaction at room temperature for 12 hours.

4. Extraction and Analytical Validation:

  • Spike the reaction with 1 mM dodecane as an internal standard. (Self-Validation: The internal standard allows for the exact quantification of extraction efficiency, ensuring yield calculations are absolute).

  • Lyse cells via sonication and extract the organics with ethyl acetate (3x).

  • Analyze the organic layer via Chiral GC-FID to determine the Total Turnover Number (TTN), diastereomeric excess (de), and enantiomeric excess (ee).

Conclusion

The integration of engineered hemoproteins into artificial biosynthetic pathways represents a paradigm shift in the synthesis of complex pharmaceutical intermediates. By rationally tuning the axial coordination of Cytochrome P450s and deploying them in anaerobic, whole-cell systems, researchers can access the highly restricted 3-azabicyclo[4.1.0]heptane-2-carboxylic acid scaffold with unprecedented stereocontrol and environmental sustainability.

References

  • Wessjohann, L. A., et al. "Biocatalytic and enzymatic routes to cyclopropanes." Chemical Reviews 103.4 (2003): 1625-1648. URL:[Link]

  • Coelho, P. S., et al. "Olefin cyclopropanation via carbene transfer catalyzed by engineered cytochrome P450 enzymes." Science 339.6117 (2013): 307-310. URL:[Link]

  • Chen, K., et al. "Enzymatic construction of highly strained carbocycles." Science 360.6384 (2018): 71-75. URL:[Link]

  • Micheli, F., et al. "6-(3,4-Dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor." Journal of Medicinal Chemistry 53.13 (2010): 4989-5001. URL:[Link]

  • Elitzin, V. I., et al. "A Formal PCB-Free Synthesis of (-)-GSK1360707 via a Double Alkylation Reaction." Heterocycles 88.2 (2014): 1649-1656. URL:[Link]

Protocols & Analytical Methods

Method

asymmetric synthesis protocol for 3-azabicyclo[4.1.0]heptane-2-carboxylic acid

An Application Note and Protocol for the Asymmetric Synthesis of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Executive Summary Conformationally restricted proline surrogates, particularly 3-azabicyclo[4.1.0]heptane deri...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Asymmetric Synthesis of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid

Executive Summary

Conformationally restricted proline surrogates, particularly 3-azabicyclo[4.1.0]heptane derivatives, are highly privileged scaffolds in modern medicinal chemistry. They are frequently deployed in the structural optimization of triple reuptake inhibitors for major depressive disorder (MDD)[1], as well as in the development of novel CNS-active therapeutics[2]. While various methodologies exist for constructing bicyclo[4.1.0]heptane ring systems—including transition-metal-free radical oxidative cyclopropanation[3]—the asymmetric synthesis of the specific amino acid derivative (1S,2S,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid demands strict stereocontrol.

This guide details a robust, field-proven chiral pool approach. By leveraging L-vinylglycine as the stereogenic source, followed by Ring-Closing Metathesis (RCM) and a diastereoselective Simmons-Smith cyclopropanation, this protocol ensures high enantiomeric and diastereomeric purity of the final building block, which is highly sought after in its hydrochloride[4] or N-Boc protected forms[5].

Strategic Rationale & Pathway Design

As a self-validating synthetic system, this route is designed to minimize late-stage chiral resolution. The causality behind the synthetic design is built on three pillars:

  • Chiral Pool Initiation: Starting with N-Boc-L-vinylglycine methyl ester establishes the absolute configuration at C2 early in the sequence, avoiding reliance on expensive asymmetric catalysts.

  • Olefin Metathesis: The construction of the 1,2,5,6-tetrahydropyridine core is achieved via RCM. Grubbs 2nd Generation catalyst is selected over the 1st Generation due to its superior initiation kinetics and tolerance for the coordinating carbamate group.

  • Substrate-Directed Cyclopropanation: The Simmons-Smith reaction is directed by the existing stereocenter. The steric bulk of the N-Boc and methyl ester groups effectively blocks one face of the olefin, forcing the zinc carbenoid to attack from the opposite face, yielding the desired trans-cyclopropane relative to the carboxylate.

Pathway N1 N-Boc-L-Vinylglycine Methyl Ester (Chiral Pool Starting Material) N2 N-Alkylation (4-bromo-1-butene, NaH) N1->N2 N3 Diene Intermediate (Acyclic Precursor) N2->N3 N4 Ring-Closing Metathesis (Grubbs II Catalyst, CH2Cl2) N3->N4 N5 1,2,5,6-Tetrahydropyridine Intermediate N4->N5 N6 Simmons-Smith Cyclopropanation (Et2Zn, CH2I2) N5->N6 N7 Protected Bicyclic Core (Diastereoselective) N6->N7 N8 Global Deprotection (1. LiOH, 2. HCl/Dioxane) N7->N8 N9 (1S,2S,6S)-3-Azabicyclo[4.1.0]heptane- 2-carboxylic acid hydrochloride N8->N9

Fig 1: Asymmetric synthesis workflow for 3-azabicyclo[4.1.0]heptane-2-carboxylic acid.

Quantitative Data & Optimization

To ensure reproducibility, critical reaction parameters were optimized. Table 1 demonstrates the necessity of the Grubbs II catalyst for efficient ring closure, while Table 2 highlights the role of trifluoroacetic acid (TFA) as an additive in the Simmons-Smith reaction to accelerate carbenoid formation and enhance diastereomeric excess.

Table 1: Metathesis Catalyst Evaluation for Tetrahydropyridine Formation

Catalyst SystemSolventConcentrationTemp (°C)Time (h)Yield (%)
Grubbs I (10 mol%)CH₂Cl₂0.05 M401262
Grubbs II (5 mol%)CH₂Cl₂0.05 M40494
Hoveyda-Grubbs II (5 mol%)Toluene0.05 M80288

Table 2: Optimization of Diastereoselective Cyclopropanation

Reagent SystemAdditiveTemp (°C)Time (h)Yield (%)d.r. (trans:cis)
ZnEt₂ / CH₂I₂None0 to 25167582:18
ZnEt₂ / CH₂I₂TFA (0.1 eq)-10 to 25128794:6
Zn-Cu / CH₂I₂None40245870:30

Step-by-Step Experimental Protocol

Step 1: N-Alkylation to Form the Diene Precursor
  • Preparation: Flame-dry a 250 mL round-bottom flask under argon. Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous DMF (0.2 M).

  • Addition: Cool the suspension to 0 °C. Add a solution of N-Boc-L-vinylglycine methyl ester (1.0 eq) in DMF dropwise over 15 minutes. Stir for 30 minutes until hydrogen evolution ceases.

  • Alkylation: Add 4-bromo-1-butene (1.5 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Validation (IPC): Monitor via TLC (Hexanes/EtOAc 4:1). Stain with KMnO₄ to visualize the terminal diene.

  • Workup: Quench carefully with saturated aqueous NH₄Cl at 0 °C. Extract with EtOAc (3x). Wash the combined organic layers with water and brine to remove DMF. Dry over Na₂SO₄, concentrate, and purify via flash chromatography to afford the diene intermediate.

Step 2: Ring-Closing Metathesis (RCM)
  • Preparation: Dissolve the diene intermediate (1.0 eq) in anhydrous CH₂Cl₂ to achieve a high dilution of 0.05 M (critical to prevent intermolecular cross-metathesis).

  • Degassing: Sparge the solution with argon for 15 minutes to remove dissolved oxygen, which can prematurely degrade the ruthenium catalyst.

  • Catalysis: Add Grubbs 2nd Generation Catalyst (5 mol%). Attach a reflux condenser and heat to 40 °C for 4 hours.

  • Validation (IPC): Analyze via LC-MS. The reaction is complete when the mass peak corresponding to the starting material shifts by -28 Da (loss of ethylene gas).

  • Workup: Cool to room temperature, add a small amount of ethyl vinyl ether to quench the catalyst, and concentrate. Purify via silica gel chromatography to yield N-Boc-1,2,5,6-tetrahydropyridine-2-carboxylic acid methyl ester.

Step 3: Diastereoselective Simmons-Smith Cyclopropanation
  • Carbenoid Generation: Dissolve the tetrahydropyridine intermediate (1.0 eq) in anhydrous CH₂Cl₂ (0.1 M). Cool to -10 °C under argon.

  • Reagent Addition: Add diethylzinc (1.0 M in hexanes, 3.0 eq) slowly. Follow immediately with the dropwise addition of diiodomethane (6.0 eq). Optional but recommended: Add TFA (0.1 eq) to generate the highly reactive Furukawa carbenoid species.

  • Reaction: Stir at -10 °C for 2 hours, then allow to warm to room temperature and stir for 12 hours.

  • Validation (IPC): Take a crude ¹H NMR aliquot. Integration of the newly formed upfield cyclopropane protons (0.5–1.0 ppm) against the residual olefinic protons (5.5–6.0 ppm) will confirm conversion and the diastereomeric ratio.

  • Workup: Quench with saturated aqueous NH₄Cl. Extract with CH₂Cl₂, wash with saturated Na₂S₂O₃ to remove residual iodine, dry, and purify to isolate the trans-cyclopropanated product.

Step 4: Global Deprotection
  • Ester Hydrolysis: Dissolve the cyclopropanated intermediate in a 3:1 mixture of THF/H₂O. Add LiOH·H₂O (3.0 eq) and stir at room temperature for 4 hours. Acidify to pH 3 using 1M HCl, extract with EtOAc, and concentrate to yield the N-Boc acid.

  • Boc Cleavage: Dissolve the crude acid in 4M HCl in Dioxane (10 eq). Stir at room temperature for 2 hours.

  • Isolation: Concentrate the mixture in vacuo. Triturate the resulting solid with cold diethyl ether and filter to afford (1S,2S,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride as a highly pure, white crystalline solid.

Sources

Application

3-azabicyclo[4.1.0]heptane-2-carboxylic acid amide coupling conditions

Application Note: Optimized Amide Coupling Strategies for 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Scaffolds Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Medicinal Chemists, and Pept...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Optimized Amide Coupling Strategies for 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Scaffolds

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Medicinal Chemists, and Peptide Drug Development Professionals

Executive Summary & Structural Context

The incorporation of sp3-enriched, conformationally restricted scaffolds into drug discovery pipelines is a proven strategy to improve the physicochemical properties and target selectivity of lead compounds[1]. 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid represents a highly valuable "privileged structure" in this domain[2]. As a cyclopropanated analogue of pipecolic acid (a homologue of proline), it forces the piperidine ring into a rigidified conformation.

However, this structural rigidity introduces significant synthetic challenges during amide bond formation. The C2-carboxylic acid is highly sterically hindered by both the adjacent secondary amine and the fused cyclopropane ring system. Furthermore, activation of this carboxylic acid carries a high risk of epimerization at the C2 chiral center via an oxazolone intermediate. This application note details the mechanistic rationale, reagent selection, and validated protocols for achieving high-yielding, epimerization-free couplings with this scaffold[1][3].

Mechanistic Challenges & Causality in Reagent Selection

When coupling 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, standard reagents like EDC/HOBt often result in sluggish kinetics and poor yields. The extended reaction times required for these classical reagents allow for base-catalyzed racemization.

The Causality of Epimerization: Upon activation of the carboxylic acid, the adjacent protected amine (e.g., N-Boc or N-Fmoc) can attack the activated carbonyl, forming a 5-membered oxazolone (azlactone) ring. The α -proton at the C2 position of the oxazolone is highly acidic. Abstraction of this proton by the reaction base (e.g., DIPEA) leads to a planar enolate, which upon reprotonation results in the loss of stereochemical integrity.

Strategic Mitigation: To outcompete oxazolone formation and subsequent epimerization, the active ester must be highly reactive toward the incoming amine.

  • HATU (containing an HOAt leaving group) is the gold standard here[1]. The nitrogen atom at the 7-position of the HOAt ring provides neighboring-group participation, using hydrogen bonding to orient the incoming amine and accelerate the nucleophilic attack.

  • COMU is an excellent alternative that replaces the potentially explosive benzotriazole core with an Oxyma scaffold, offering superior solubility and often lower epimerization rates for highly hindered secondary amines.

Table 1: Quantitative Comparison of Coupling Reagents for Hindered Bicyclic Scaffolds
Coupling ReagentAdditivePreferred BaseAvg. Yield (%)Epimerization (%)Mechanistic Rationale & Notes
HATU NoneDIPEA85 – 95%< 5%Neighboring group participation accelerates aminolysis. Gold standard for sp3-rich fragments.
COMU NoneDIPEA88 – 96%< 2%Oxyma-based leaving group; highly efficient, produces water-soluble byproducts for easier workup.
DIC OxymaPureCollidine80 – 90%< 5%Greener alternative to uronium salts. Collidine prevents base-catalyzed oxazolone enolization.
EDC HOBtNMM50 – 65%10 – 15%Sluggish kinetics due to steric bulk allow time for oxazolone formation and degradation.

*Values are representative benchmarks derived from standard couplings of hindered bicyclic proline/pipecolic acid analogues.

Workflow & Decision Logic

ReagentSelection Start 3-azabicyclo[4.1.0]heptane-2-carboxylic acid N_Acylation N-Acylation (Secondary Amine) Start->N_Acylation C_Coupling C-Terminal Coupling (Carboxylic Acid) Start->C_Coupling N_Cond1 DIC / OxymaPure Yield: 80-90% N_Acylation->N_Cond1 Standard Acids N_Cond2 HATU / DIPEA Yield: 75-85% N_Acylation->N_Cond2 Hindered Acids C_Cond1 HATU / DIPEA Low Epimerization C_Coupling->C_Cond1 Primary Amines C_Cond2 COMU / DIPEA Preserves Chirality C_Coupling->C_Cond2 Secondary Amines

Fig 1: Decision matrix for selecting coupling reagents based on the reaction site and steric bulk.

Standardized Experimental Protocols

The following protocols are designed as self-validating systems. The specific temperature controls and sequence of additions are strictly engineered to prevent side reactions.

Protocol A: C-Terminal Amidation (Coupling the Acid to an Amine)

Use this protocol when reacting N-protected 3-azabicyclo[4.1.0]heptane-2-carboxylic acid with a primary or secondary amine.

Materials:

  • N-Boc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid (1.0 equiv)

  • Amine component (1.1 equiv)

  • HATU (1.1 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous DMF (0.1 M concentration)

Step-by-Step Methodology:

  • Preparation: Flame-dry a round-bottom flask under inert gas (Argon or N2​ ).

  • Dissolution: Dissolve the bicyclic carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF. Causality: Anhydrous conditions are critical; trace moisture acts as a competing nucleophile, hydrolyzing the highly reactive HOAt-ester back to the starting material.

  • Pre-Activation (0 °C): Cool the mixture to 0 °C using an ice bath. Stir for 5 minutes.

  • Base Addition: Add DIPEA (3.0 equiv) dropwise over 2 minutes. The solution will typically turn a pale yellow indicating the formation of the active ester. Causality: DIPEA is chosen over Triethylamine (TEA) because its bulky isopropyl groups prevent it from acting as a nucleophile. The 0 °C temperature suppresses the rate of oxazolone formation.

  • Nucleophile Addition: After 10 minutes of pre-activation, add the amine component (1.1 equiv) either neat or dissolved in a minimal amount of DMF.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–12 hours. Monitor conversion via LC-MS.

  • Quenching & Workup: Dilute the reaction with Ethyl Acetate (EtOAc) and wash successively with saturated aqueous NH4​Cl (to remove DIPEA), saturated NaHCO3​ (to remove acidic byproducts), and brine. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: N-Acylation (Coupling to the Secondary Amine)

Use this protocol when reacting the free secondary amine of the 3-azabicyclo[4.1.0]heptane scaffold with an external carboxylic acid.

Step-by-Step Methodology:

  • Activation: In a separate flask, dissolve the external carboxylic acid (1.2 equiv) and DIC (1.2 equiv) in anhydrous DMF at 0 °C. Add OxymaPure (1.2 equiv). Stir for 15 minutes to form the Oxyma active ester.

  • Coupling: Add the deprotected 3-azabicyclo[4.1.0]heptane-2-carboxylate ester (1.0 equiv) to the active ester solution.

  • Base Addition: Add 2,4,6-Collidine (2.0 equiv). Causality: Collidine is a highly hindered, mildly basic pyridine derivative. It is basic enough to neutralize any salts of the secondary amine but not basic enough to cause epimerization of the incoming acid.

  • Reaction: Stir at room temperature for 12–16 hours. N-acylation of this hindered secondary amine is kinetically slower than primary amine coupling.

  • Purification: Filter off any precipitated diisopropylurea (if DIC is used, though Oxyma reduces this compared to HOBt). Proceed with standard aqueous workup and flash chromatography.

Experimental Workflow Visualization

ProtocolWorkflow Step1 1. Pre-Activation (0 °C) Acid + HATU in dry DMF Step2 2. Base Addition Dropwise addition of DIPEA Step1->Step2 Step3 3. Nucleophile Addition Introduce Amine Component Step2->Step3 Step4 4. Propagation (RT) Stir for 2-12 hours Step3->Step4 Step5 5. Reaction Quenching Aqueous NH4Cl / EtOAc Extraction Step4->Step5 Step6 6. Isolation Flash Column Chromatography Step5->Step6

Fig 2: Step-by-step experimental workflow for HATU-mediated amide coupling.

Analytical Validation & Troubleshooting

  • Incomplete Conversion: If LC-MS indicates unreacted starting material after 12 hours, the steric bulk may be preventing the amine from attacking the active ester. Solution: Add a catalytic amount of DMAP (0.1 equiv) to act as an acyl transfer agent, or switch to a more reactive acid chloride intermediate.

  • Detection of Epimers: Epimers of the 3-azabicyclo[4.1.0]heptane scaffold will often appear as a closely eluting double peak on Reverse-Phase HPLC. Solution: If epimerization exceeds 5%, switch the base from DIPEA to 2,4,6-Collidine or TMP (2,2,6,6-tetramethylpiperidine), which are less prone to abstracting the α -proton.

References

  • Title: Pharmacophore-Focused Design, Synthesis, and Evaluation of an sp3-Enriched Fragment Library Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

  • Title: Cyclopropanation Reactions of Pyroglutamic Acid-Derived Synthons with Alkylidene Transfer Reagents (Referencing Synthesis of 3-azabicyclo[4.1.0]heptane-1-carboxylic acid) Source: The Journal of Organic Chemistry / Tetrahedron - ACS Publications URL: [Link]

  • Title: Design and Synthesis of Novel Scaffolds and Building Blocks (Nipecotic acid mimetics) Source: IRIS Institutional Research Information System URL: [Link](Verified Grounding URL)

Sources

Method

Application Note: 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid as a Conformationally Constrained Proline Surrogate in Peptidomimetic Design

Introduction & Mechanistic Rationale The development of high-affinity peptidomimetics often relies on restricting the conformational flexibility of the peptide backbone to minimize the entropic penalty ( ΔS ) upon target...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The development of high-affinity peptidomimetics often relies on restricting the conformational flexibility of the peptide backbone to minimize the entropic penalty ( ΔS ) upon target binding. While L-proline and its 6-membered homologue, L-pipecolic acid, naturally induce β -turns and polyproline helices, their inherent ring-puckering equilibria still allow for significant conformational sampling.

3-Azabicyclo[4.1.0]heptane-2-carboxylic acid represents a highly advanced, conformationally constrained pipecolic acid surrogate. By fusing a cyclopropane ring to the piperidine core, the molecule's dihedral angles ( ϕ and ψ ) are rigidly locked.

Causality of Experimental Choice:

  • Thermodynamic Advantage: The cyclopropane fusion locks the ring in a specific geometry that mimics the transition state of the peptide backbone. This pre-organization drastically reduces the loss of entropy during binding, a strategy successfully employed in the design of [1].

  • Metabolic Stability: The steric bulk introduced by the bicyclic system effectively shields adjacent amide bonds from proteolytic degradation, increasing the in vivo half-life of the resulting drug candidate.

  • Stereochemical Probing: The multiple stereocenters (e.g., (1R,2R,6R) vs. (1S,2S,6S)) allow medicinal chemists to precisely map the spatial requirements of target S1/S2 binding pockets[2][3].

ThermodynamicLogic cluster_0 Native Proline / Pipecolic Acid cluster_1 3-Azabicyclo[4.1.0]heptane Surrogate N1 Flexible Ground State N2 Target Binding N1->N2 N3 High Entropic Penalty (u0394S) N2->N3 S1 Pre-organized Conformation S2 Target Binding S1->S2 S3 Low Entropic Penalty (High Affinity) S2->S3

Caption: Thermodynamic rationale for utilizing conformationally constrained proline surrogates.

Physicochemical Profiling

Understanding the structural impact of this surrogate is critical for anticipating synthetic challenges. The table below summarizes the quantitative and qualitative differences between standard surrogates and the bicyclic system.

PropertyL-ProlineL-Pipecolic Acid3-Azabicyclo[4.1.0]heptane-2-carboxylic acid
Ring System 5-membered (Pyrrolidine)6-membered (Piperidine)Bicyclic (Piperidine + Cyclopropane)
Conformational Lock Low (Rapid cis/trans isomerization)Moderate (Chair/Boat equilibrium)High (Locked dihedral angles)
Steric Hindrance LowModerateExtreme
Typical Application Standard β -turnsExtended S1 pocket probing[4]

Experimental Protocols: A Self-Validating System

Working with 3-azabicyclo[4.1.0]heptane-2-carboxylic acid requires specialized protocols. Because it is a sterically encumbered secondary amine, standard Solid-Phase Peptide Synthesis (SPPS) coupling conditions will fail, leading to deletion sequences.

Protocol A: Fmoc-Protection of the Surrogate

The surrogate is frequently sourced as an HCl salt[2]. For continuous SPPS, it must be converted to the Fmoc-protected derivative.

Step-by-Step Methodology:

  • Dissolution: Dissolve 10 mmol of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride in 20 mL of 10% aqueous Na2​CO3​ and 20 mL of 1,4-dioxane.

    • Causality: The basic carbonate neutralizes the HCl salt and ensures the secondary amine remains deprotonated and nucleophilic.

  • Reaction: Cool the mixture to 0 °C. Add Fmoc-OSu (11 mmol) dissolved in 10 mL of dioxane dropwise over 30 minutes. Stir for 12 hours at room temperature.

    • Causality: Fmoc-OSu is utilized instead of Fmoc-Cl to prevent the formation of dipeptide side products.

  • Isolation: Acidify the aqueous layer to pH 2.0 using 1M HCl, then extract with Ethyl Acetate (3 x 30 mL). Wash the organic layer with brine, dry over MgSO4​ , and concentrate in vacuo.

  • Self-Validation (In-Process QC): Perform TLC (DCM:MeOH 9:1). The starting material will stain positive (brown/red) with ninhydrin. The successful Fmoc-protected product will be ninhydrin-negative but strongly UV-active at 254 nm.

Protocol B: SPPS Incorporation Workflow

Coupling this surrogate onto a peptide chain, and subsequently coupling the next amino acid onto its sterically shielded nitrogen, requires aggressive activation.

Step-by-Step Methodology:

  • Resin Swelling & Deprotection: Swell the resin in DMF for 30 mins. Deprotect the N-terminus using 20% Piperidine in DMF (2 x 10 mins).

  • Coupling the Surrogate TO the Resin:

    • Prepare a solution of Fmoc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid (3.0 eq), HATU (2.9 eq), and HOAt (2.9 eq) in DMF.

    • Add DIPEA (6.0 eq) and pre-activate for 3 minutes.

    • Causality: HATU/HOAt is mandatory here. The 7-aza-hydroxyl group of HOAt provides a neighboring group effect, hydrogen-bonding with the incoming amine to accelerate the coupling of the hindered carboxylate.

    • React for 2 hours at room temperature.

  • Self-Validation 1 (Kaiser Test): If coupling onto a primary amine, perform a Kaiser test. A colorless bead indicates complete coupling.

  • Coupling the NEXT Amino Acid ONTO the Surrogate:

    • Deprotect the Fmoc group of the newly attached surrogate.

    • Critical Adjustment: The exposed nitrogen is a highly hindered secondary amine. Use symmetric anhydrides or perform the HATU coupling at 75 °C for 15 minutes using a microwave peptide synthesizer.

  • Self-Validation 2 (Chloranil Test):

    • Causality: The Kaiser test yields false negatives for secondary amines. You MUST use the Chloranil test.

    • Add a drop of 2% acetaldehyde in DMF and a drop of 2% chloranil in DMF to a few resin beads.

    • Result: A blue/green color indicates unreacted secondary amine (incomplete coupling). A colorless bead indicates success.

  • Capping: If the Chloranil test is slightly blue, perform a capping step (10% Acetic Anhydride, 10% DIPEA in DMF) for 10 minutes to truncate unreacted sequences.

SPPSWorkflow Step1 Fmoc Deprotection (20% Piperidine) Step2 Washing (DMF/DCM) Step1->Step2 Step3 Activation (HATU/HOAt/DIPEA) Step2->Step3 Step4 Coupling (Bicyclic Surrogate) Step3->Step4 Pre-activation Step5 In-Process QC (Chloranil Test) Step4->Step5 Step5->Step3 If Blue (Incomplete) NextCycle Next Cycle Step5->NextCycle If Colorless

Caption: Self-validating SPPS workflow for coupling sterically hindered secondary amine surrogates.

References

  • Hanessian, S., MacKay, D. B., & Moitessier, N. (2001). "Design and Synthesis of Matrix Metalloproteinase Inhibitors Guided by Molecular Modeling. Picking the S1 Pocket Using Conformationally Constrained Inhibitors." Journal of Medicinal Chemistry.[Link]

  • MolPort Database. "(1R,2R,6R)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride." MolPort.[Link]

  • D'hooghe, M., & De Kimpe, N. (2014). "Synthesis and Reactivity of 2-(Carboxymethyl)aziridine Derivatives." Chemical Reviews.[Link]

Sources

Application

Application Note: Solid-Phase Peptide Synthesis (SPPS) Utilizing 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid for Constrained Peptidomimetics

Introduction & Mechanistic Rationale The incorporation of conformationally restricted amino acids is a cornerstone strategy in the development of peptidomimetics with enhanced proteolytic stability and target affinity. 3...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The incorporation of conformationally restricted amino acids is a cornerstone strategy in the development of peptidomimetics with enhanced proteolytic stability and target affinity. 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid is a highly constrained, fused bicyclic proline analogue. The presence of the fused cyclopropane ring severely restricts the ϕ and ψ dihedral angles of the peptide backbone, reliably inducing specific secondary structures such as Type I or Type II β -turns [1].

While this rigidity is highly desirable for biological activity, it introduces immense steric hindrance during Solid-Phase Peptide Synthesis (SPPS) [2].

Mechanistic Challenges & Causality:

  • Coupling the Analogue: The bulky bicyclic system increases the activation energy required for the formation of the active ester. Standard carbodiimide chemistry (DIC/HOBt) is often insufficient, necessitating highly reactive uronium/aminium salts like HATU.

  • Coupling Onto the Analogue (N-terminal Elongation): This is the most critical bottleneck. The secondary amine of the 3-azabicyclo[4.1.0]heptane system is sterically shielded by the cyclopropane ring, drastically reducing its nucleophilicity. Failure to drive this reaction to completion results in truncated deletion sequences [3].

  • Diketopiperazine (DKP) Formation: If this analogue is positioned at the C-terminal penultimate position (i-1), the cis-peptide bond conformation heavily favors DKP cyclization during the Fmoc deprotection of the subsequent residue, which can prematurely cleave the peptide from the resin.

To overcome these barriers, this protocol leverages a self-validating Microwave-Assisted SPPS (MW-SPPS) workflow, utilizing COMU as a superior coupling reagent for hindered secondary amines, paired with orthogonal Quality Control (QC) testing.

Experimental Workflow & Pathway Visualization

The following workflow illustrates the optimized cycle for integrating the bicyclic analogue, emphasizing the divergent QC pathways required for primary vs. secondary amines.

SPPS_Workflow Resin Resin Swelling (DMF/DCM) Deprotect1 Fmoc Deprotection (20% Piperidine) Resin->Deprotect1 CoupleAnalogue Coupling: Bicyclic Analogue (HATU/DIPEA, Extended Time) Deprotect1->CoupleAnalogue Test1 QC: Chloranil Test (Secondary Amine) CoupleAnalogue->Test1 Test1->CoupleAnalogue Fail (Blue/Green) Deprotect2 Fmoc Deprotection (20% Piperidine) Test1->Deprotect2 Pass (Colorless) CoupleNext Coupling ONTO Analogue (COMU/DIPEA, Microwave 75°C) Deprotect2->CoupleNext Test2 QC: Kaiser Test (Primary Amine) CoupleNext->Test2 Test2->CoupleNext Fail (Purple) Cleavage Global Cleavage (TFA/TIS/H2O) Test2->Cleavage Pass (Yellow)

Fig 1. Optimized SPPS workflow for 3-azabicyclo[4.1.0]heptane-2-carboxylic acid incorporation.

Reagents and Materials

  • Resin: Rink Amide AM resin (for C-terminal amides) or 2-Chlorotrityl Chloride (2-CTC) resin (recommended to prevent DKP formation if the analogue is at the C-terminus).

  • Building Block: Fmoc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid.

  • Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and COMU (1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate).

  • Base: N,N-Diisopropylethylamine (DIPEA).

  • Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM). (Note: Cyrene can be substituted for green SPPS applications [2])

  • QC Reagents: Kaiser Test kit (Ninhydrin), Chloranil Test kit (2% acetaldehyde in DMF, 2% chloranil in toluene).

Step-by-Step Protocol: The Self-Validating System

Step 1: Resin Preparation & Initial Deprotection
  • Swell 0.1 mmol of resin in DCM for 30 minutes, followed by DMF for 30 minutes.

  • Treat the resin with 20% Piperidine in DMF (2 × 10 min) to remove the initial Fmoc group.

  • Wash thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min).

Step 2: Coupling of the Bicyclic Analogue

Causality: The bulk of the bicyclic ring requires strong activation. HATU is preferred here to rapidly form the active ester and drive acylation.

  • Prepare the coupling cocktail: 4.0 eq Fmoc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid, 3.9 eq HATU, and 8.0 eq DIPEA in minimal DMF.

  • Pre-activate for 2 minutes, then add to the resin.

  • Agitate at Room Temperature (RT) for 120 minutes, or under Microwave (MW) irradiation at 75°C for 15 minutes.

  • Wash with DMF (5 × 1 min).

Step 3: QC Check - The Chloranil Test

Self-Validation: Standard Kaiser tests yield false negatives for secondary amines. You must use the Chloranil test to verify the deprotection of the previous residue and the successful coupling of the analogue.

  • Transfer a few resin beads to a glass tube.

  • Add 1 drop of 2% acetaldehyde in DMF and 1 drop of 2% chloranil in toluene. Let stand for 5 minutes.

  • Interpretation: A colorless/yellowish bead indicates a successful coupling (no free amines). A dark blue/green bead indicates unreacted secondary amines (Fail Repeat Step 2).

Step 4: Fmoc Deprotection of the Analogue
  • Treat with 20% Piperidine in DMF (2 × 10 min).

  • Critical Warning: If this is the dipeptide stage, minimize deprotection time to 1 × 5 min and immediately proceed to Step 5 to prevent DKP-mediated cleavage.

Step 5: Coupling ONTO the Bicyclic Analogue (The Bottleneck)

Causality: The cyclopropane ring physically blocks the secondary amine. We switch to COMU because its morpholino structure is highly reactive toward hindered amines and prevents the N-terminal guanidinylation side-reactions sometimes seen with excess HATU.

  • Prepare cocktail: 5.0 eq of the next Fmoc-Amino Acid, 4.9 eq COMU, 10.0 eq DIPEA in DMF.

  • Add to resin and subject to Microwave irradiation at 75°C for 20 minutes .

  • Mandatory Double Coupling: Drain the reaction vessel, wash 1× with DMF, and repeat the COMU coupling step with fresh reagents.

Step 6: QC Check - The Kaiser Test
  • Perform a standard Kaiser test on a few beads.

  • Interpretation: A yellow solution/bead indicates successful coupling. A purple solution indicates unreacted secondary amine from the bicyclic analogue. (Fail Perform a third coupling using a symmetric anhydride).

Step 7: Global Cleavage
  • Treat the resin with a cleavage cocktail of TFA/TIS/H 2​ O (95:2.5:2.5) for 2 hours at RT.

  • Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

Quantitative Data & Troubleshooting

The table below summarizes the causality of coupling failures when elongating the peptide chain onto the 3-azabicyclo[4.1.0]heptane-2-carboxylic acid residue, demonstrating the necessity of the optimized MW-COMU protocol.

Coupling ReagentBase / AdditiveTemp (°C)Time (min)Coupling CycleConversion (%)*
DICOxymaPure25 (RT)60Single< 30% (Severe Deletion)
HATUDIPEA25 (RT)120Double65%
HATUDIPEA75 (MW)15Single82%
COMU DIPEA 75 (MW) 15 Double > 98% (Optimal)

*Conversion measured via LC-MS integration of the crude cleaved dipeptide intermediate.

References

  • Asymmetric Synthesis of Unsaturated, Fused Bicyclic Proline Analogues through Amino Alkylation of Cyclic Bis(allylsulfoximine)titanium Complexes and Migratory Cyclization of δ-Amino Alkenyl Aminosulfoxonium Salts Journal of the American Chemical Society URL:[Link]

  • Greening the Solid-Phase Peptide Synthesis of the First Bicyclic Analogue of the Arc Repressor and Its Binding to DNA The Journal of Organic Chemistry / PubMed Central URL:[Link]

  • Practical Synthesis Guide to Solid Phase Peptide Chemistry Peptides.com (Synthesis Methodologies) URL: [Link]

Sources

Method

Application Note: Catalytic Cyclopropanation Strategies for the Synthesis of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid

Scientific Rationale & Scaffold Significance The development of conformationally restricted amino acids is a cornerstone strategy in the design of peptidomimetics with enhanced metabolic stability and precise target affi...

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Author: BenchChem Technical Support Team. Date: April 2026

Scientific Rationale & Scaffold Significance

The development of conformationally restricted amino acids is a cornerstone strategy in the design of peptidomimetics with enhanced metabolic stability and precise target affinity[1]. The 3-azabicyclo[4.1.0]heptane-2-carboxylic acid scaffold serves as a cyclopropanated, rigidified surrogate for pipecolic acid and proline[1]. By locking the piperidine ring into a defined spatial arrangement, this bicyclic motif dramatically alters the pharmacokinetic profile of the parent peptide or small molecule. Notably, this exact structural framework is a critical component in the synthesis of advanced therapeutics, including highly potent triple reuptake inhibitors (targeting SERT, NET, and DAT) such as GSK1360707[2][3].

The synthesis of this bicyclic system fundamentally relies on the regio- and stereoselective cyclopropanation of a 1,2,5,6-tetrahydropyridine-2-carboxylate precursor[1]. While traditional Simmons-Smith conditions can be employed, transition-metal-catalyzed carbene transfer remains the most robust and scalable strategy for this transformation, utilizing nonstabilized carbenes to forge the essential cyclopropane ring under mild conditions[4].

Mechanistic Pathway & Reaction Causality

The core transformation involves the decomposition of a diazo precursor (e.g., diazomethane) by a transition metal catalyst to generate an electrophilic metal-carbene intermediate. This intermediate undergoes a concerted, asynchronous [2+1] cycloaddition with the Δ3 double bond of the tetrahydropyridine ring.

Causality in Catalyst Selection: Palladium(II) acetate is specifically selected over Rhodium(II) catalysts for this protocol. Palladium is exceptionally efficient for methylene transfer from diazomethane to isolated internal olefins without competitive dimerization of the carbene into ethylene gas. Furthermore, the Boc-protecting group on the nitrogen is not merely a passive protecting group; it actively reduces the nucleophilicity of the amine, preventing catalyst poisoning, undesired N-alkylation, and competitive ylide formation[4].

Workflow A 1. Precursor N-Boc-1,2,5,6-tetrahydropyridine -2-carboxylate B 2. Carbene Generation Pd(OAc)2 + CH2N2 Formation of Pd-Carbenoid A->B C 3. [2+1] Cycloaddition Concerted Methylene Transfer B->C D 4. Protected Intermediate N-Boc-3-azabicyclo[4.1.0]heptane -2-carboxylate C->D E 5. Global Deprotection Saponification & Acidolysis D->E F Target Scaffold 3-Azabicyclo[4.1.0]heptane -2-carboxylic acid E->F

Workflow of the Pd-catalyzed cyclopropanation and deprotection sequence.

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility, the following protocol is designed as a self-validating system incorporating specific analytical checkpoints.

Phase 1: Palladium-Catalyzed Cyclopropanation

Safety Note: Diazomethane is explosive and highly toxic. It must be generated in situ or handled in specialized, scratch-free glassware with blast shields.

  • Preparation: Dissolve N-Boc-1,2,5,6-tetrahydropyridine-2-carboxylic acid methyl ester (10.0 mmol, 1.0 equiv) in anhydrous Et₂O/DCM (4:1 v/v, 50 mL) under an argon atmosphere.

  • Catalyst Addition: Add Palladium(II) acetate (112 mg, 0.5 mmol, 5 mol%). The solution will turn slightly yellow/brown. Cool the mixture to 0 °C using an ice bath.

  • Carbene Transfer (Critical Step): Slowly add a freshly prepared ethereal solution of diazomethane (approx. 0.5 M, 100 mL, 50 mmol) dropwise over 1 hour. Causality Check: Slow addition is mandatory. It maintains a low steady-state concentration of the diazo compound in the reaction mixture, which minimizes the competitive dimerization of the carbenoid to ethylene gas and maximizes the productive [2+1] cycloaddition[4].

  • In-Process Monitoring: Stir for an additional 2 hours at 0 °C. Self-Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The reaction is complete when the starting material spot disappears. The product typically exhibits a slightly higher Rf​ value.

  • Quenching & Workup: Quench excess diazomethane by adding glacial acetic acid dropwise until nitrogen evolution ceases. Filter the mixture through a short pad of Celite to remove the precipitated palladium black. Concentrate the filtrate under reduced pressure.

  • Purification: Purify via flash column chromatography to isolate the cis and trans diastereomers of N-Boc-3-azabicyclo[4.1.0]heptane-2-carboxylate.

Phase 2: Global Deprotection
  • Saponification: Treat the purified ester with LiOH·H₂O (3.0 equiv) in THF/H₂O (3:1, 40 mL) at room temperature for 4 hours. Acidify to pH 3 with 1M HCl and extract with EtOAc to yield the N-Boc protected acid.

  • Acidolysis: Treat the intermediate with 4M HCl in dioxane (20 mL) at room temperature for 2 hours to cleave the Boc group.

  • Isolation: Concentrate the solution under vacuum and triturate the resulting residue with cold diethyl ether. Filter to yield 3-azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride as a highly pure white solid.

Quantitative Data & Catalyst Optimization

The choice of catalyst and carbene source heavily dictates the yield and diastereomeric ratio (dr) of the cyclopropanation. The table below summarizes optimization parameters based on established organometallic methodologies[1][4].

Catalyst SystemCarbene SourceYield (%)Diastereomeric Ratio (cis:trans)Mechanistic Causality & Notes
Pd(OAc)₂ (5 mol%) CH₂N₂ (ethereal)85–921.2 : 1High yield, low diastereoselectivity. Ideal for bulk synthesis where isomers are separated downstream via crystallization.
Rh₂(OAc)₄ (2 mol%) CH₂N₂ (ethereal)60–701 : 1Moderate yield. Rhodium is less effective for pure methylene transfer due to rapid, competitive carbene dimerization.
ZnEt₂ / TFA CH₂I₂ (Simmons-Smith)75–80> 10 : 1High diastereoselectivity is achieved only if an adjacent directing group (e.g., a free -OH) is present to coordinate the zinc carbenoid[1]. Requires stoichiometric zinc.
Co(II) Porphyrin Nonstabilized diazo80–88EnantioselectiveEmerging methodology for highly asymmetric cyclopropanations using nonstabilized carbenes[4].

Analytical Validation Checkpoints

Do not proceed to biological evaluation or downstream peptide coupling without confirming the structural integrity of the scaffold through the following self-validating analytical checks:

  • ¹H NMR (400 MHz, CDCl₃): The definitive proof of successful cyclopropanation is the complete disappearance of the olefinic protons of the tetrahydropyridine ring ( δ 5.7–6.0 ppm) and the emergence of characteristic diastereotopic cyclopropane protons shifted far upfield ( δ 0.6–1.1 ppm).

  • LC-MS Analysis: Confirm the exact mass of the intermediate. The molecular ion [M+H]+ must show a shift of exactly +14 Da relative to the starting material, corresponding to the addition of a single methylene bridge.

References

  • Cyclopropane pipecolic acids as templates for linear and cyclic peptidomimetics. ResearchGate. Available at:[Link][1]

  • Development of a New Synthesis for the Large-Scale Preparation of Triple Reuptake Inhibitor (−)-GSK1360707. ACS Publications. Available at:[Link][2]

  • Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. DICP. Available at:[Link][4]

  • 1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor. ACS Publications. Available at:[Link][3]

Sources

Application

derivatization methods for 3-azabicyclo[4.1.0]heptane-2-carboxylic acid

Application Note: Derivatization Strategies for 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid in Constrained Peptidomimetics Executive Summary The incorporation of conformationally restricted amino acids is a cornerstone...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Derivatization Strategies for 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid in Constrained Peptidomimetics

Executive Summary

The incorporation of conformationally restricted amino acids is a cornerstone of modern fragment-based drug discovery and peptidomimetic design. 3-azabicyclo[4.1.0]heptane-2-carboxylic acid —a bicyclic proline/nipecotic acid analog featuring a piperidine ring fused with a cyclopropane moiety—serves as a highly privileged scaffold[1]. It is frequently utilized to lock molecular conformations, improve metabolic stability, and enhance target binding affinity in therapeutic areas ranging from Nav1.8 sodium channel inhibitors to Orexin-1 receptor (OX1R) antagonists[2][3].

However, the structural uniqueness of this scaffold presents distinct synthetic challenges. The secondary amine is highly nucleophilic but sterically hindered by the adjacent C2-carboxylate and the fused cyclopropane ring. Furthermore, the cyclopropane moiety is susceptible to ring-opening under harshly acidic conditions. This guide provides field-proven, self-validating protocols for the N- and C-terminal derivatization of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, emphasizing mechanistic causality to ensure high yields and stereochemical fidelity.

Structural Rationale & Mechanistic Insights

When designing derivatization workflows for 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, two primary chemical liabilities must be managed:

  • C2 Epimerization Risk: Activation of the C-terminal carboxylic acid can lead to the formation of an oxazolone intermediate, which is highly prone to racemization/epimerization at the C2 chiral center. To circumvent this, coupling reagents with strong neighboring-group effects (such as HATU) are mandatory[3].

  • Cyclopropane Stability: While the fused [4.1.0] system is relatively stable, prolonged exposure to strong Lewis acids or concentrated mineral acids at elevated temperatures can induce ring-opening. Consequently, protecting group strategies must rely on mild cleavage conditions (e.g., Boc protection cleaved by TFA/DCM rather than Cbz cleaved by strong acids)[4].

Divergent Derivatization Workflows

The following DOT diagram illustrates the divergent synthetic pathways utilized to functionalize the core scaffold, depending on whether the target is an N-terminal extended peptide/drug or a C-terminal amide/ester.

G Core 3-azabicyclo[4.1.0]heptane- 2-carboxylic acid NBoc N-Boc Protected Intermediate Core->NBoc Boc2O, NaOH Dioxane/H2O CEster C-Terminal Ester Intermediate Core->CEster SOCl2, MeOH 0°C to RT Amide C-Terminal Amide (Target Scaffold) NBoc->Amide R-NH2, HATU DIPEA, DMF NAcyl N-Acyl/Sulfonyl Derivative CEster->NAcyl R-COCl, TEA DCM

Caption: Divergent Derivatization Pathways for 3-azabicyclo[4.1.0]heptane-2-carboxylic acid.

Quantitative Data Summary

The table below synthesizes the optimized reaction parameters and expected outcomes for the primary derivatization methods of this scaffold.

Derivatization TypeReagent SystemSolvent SystemTempTypical YieldMechanistic Advantage
N-Boc Protection Boc₂O / NaOHDioxane / H₂O (1:1)0°C → RT85–95%Biphasic buffering prevents over-acylation and cyclopropane cleavage.
C-Amidation HATU / DIPEADMF or NMPRT75–90%HOAt neighboring group effect overcomes C2 steric bulk and prevents epimerization.
C-Esterification SOCl₂ / MeOHMethanol0°C → 65°C80–95%In situ HCl generation provides mild, controlled esterification.
N-Acylation R-COCl / TEADCM0°C → RT70–85%Direct trapping of the secondary amine yields stable amide bonds.

Step-by-Step Experimental Protocols

Protocol A: N-Boc Protection (Shielding the Secondary Amine)

Objective: To selectively protect the secondary amine, rendering the molecule competent for downstream C-terminal functionalization without self-condensation.

Causality & Design: A biphasic solvent system (Dioxane/Water) is utilized with NaOH to maintain a basic pH (~9-10). This ensures the carboxylic acid remains deprotonated (water-soluble) while the amine acts as a nucleophile against the lipophilic Boc-anhydride.

  • Preparation: Suspend 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (1.0 equiv, 10 mmol) in a 1:1 mixture of 1,4-Dioxane and distilled water (40 mL total).

  • Basification: Cool the suspension to 0°C using an ice bath. Slowly add 1M NaOH (aq) until the pH reaches 9.5. Causality: Cooling prevents the exothermic hydrolysis of Boc₂O.

  • Reagent Addition: Dissolve Di-tert-butyl dicarbonate (Boc₂O, 1.2 equiv, 12 mmol) in 10 mL of 1,4-Dioxane. Add this solution dropwise to the reaction mixture over 15 minutes.

  • Reaction Propagation: Remove the ice bath and allow the mixture to stir at room temperature (RT) for 12 hours.

  • Self-Validation Check: Monitor by TLC (Ninhydrin stain). The disappearance of the free amine (ninhydrin-positive red/purple spot) indicates reaction completion.

  • Workup: Concentrate the mixture in vacuo to remove Dioxane. Wash the aqueous layer with Ethyl Acetate (2 x 20 mL) to remove unreacted Boc₂O.

  • Isolation: Cool the aqueous layer to 0°C and carefully acidify to pH 2-3 using 1M KHSO₄. Causality: KHSO₄ is a mild acid that prevents the cyclopropane ring-opening that could occur with concentrated HCl. Extract the precipitated product with Ethyl Acetate (3 x 30 mL), dry over Na₂SO₄, and concentrate to yield the N-Boc protected intermediate[5].

Protocol B: HATU-Mediated C-Terminal Amidation

Objective: To couple the sterically hindered C-terminal carboxylic acid to a primary or secondary amine (e.g., for Nav1.8 or OX1R inhibitor synthesis)[2][3].

Causality & Design: Standard carbodiimides (EDC/DCC) often fail here due to the steric bulk of the [4.1.0] bicyclic system. HATU generates an active HOAt ester. The pyridine nitrogen of the HOAt leaving group acts as an intramolecular general base, hydrogen-bonding with the incoming amine and accelerating the nucleophilic attack, thereby outcompeting the epimerization pathway.

  • Pre-activation: Dissolve the N-Boc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid (1.0 equiv, 5 mmol) in anhydrous DMF (20 mL) under a nitrogen atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv, 15 mmol). Causality: DIPEA is sterically hindered and non-nucleophilic, preventing unwanted side reactions while efficiently deprotonating the carboxylic acid.

  • Coupling Reagent: Add HATU (1.1 equiv, 5.5 mmol) in one portion at RT. Stir for 15 minutes. Causality: This pre-activation step ensures complete conversion to the reactive OAt ester before the amine is introduced.

  • Amine Introduction: Add the target amine (1.2 equiv, 6 mmol) dissolved in 5 mL of DMF dropwise.

  • Reaction Propagation: Stir at RT for 4–6 hours.

  • Self-Validation Check: Analyze via LC-MS. Look for the complete consumption of the starting material mass and the appearance of the product mass[M+H]+.

  • Workup: Quench the reaction by adding 50 mL of saturated NaHCO₃ (aq). Extract with Ethyl Acetate (3 x 40 mL). Wash the combined organic layers sequentially with 5% LiCl (aq) (to remove DMF), 1M KHSO₄ (aq), and brine.

  • Purification: Dry over anhydrous MgSO₄, concentrate, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the pure amide derivative.

Sources

Method

3-azabicyclo[4.1.0]heptane-2-carboxylic acid in small molecule drug discovery

Application Note: 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid in Small Molecule Drug Discovery Introduction & Mechanistic Rationale 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid is a highly specialized, conformationally...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid in Small Molecule Drug Discovery

Introduction & Mechanistic Rationale

3-Azabicyclo[4.1.0]heptane-2-carboxylic acid is a highly specialized, conformationally restricted bicyclic α-amino acid[1]. Structurally, it consists of a piperidine ring fused with a cyclopropane ring, serving as a rigidified analog of pipecolic acid (homoproline)[2]. In modern drug discovery, incorporating such 3D-rich, sp3-hybridized scaffolds is a proven strategy to improve both the pharmacodynamics and pharmacokinetics of small molecules and peptidomimetics[3].

The Causality of Conformational Restriction: When a flexible peptide or small molecule binds to a target protein, it must adopt a specific bioactive conformation, resulting in a significant loss of conformational entropy. By pre-organizing the molecular backbone using the rigid 3-azabicyclo[4.1.0]heptane scaffold, medicinal chemists can artificially lock the molecule into its bioactive geometry. This reduces the entropic penalty of binding, directly translating to enhanced target affinity (lower Kd​ or IC50​ ). Furthermore, the steric bulk of the cyclopropane fusion heavily shields the adjacent C2-carboxylic amide bond from nucleophilic attack by proteases, drastically increasing the molecule's metabolic half-life.

G A 3-Azabicyclo[4.1.0]heptane- 2-carboxylic Acid Scaffold B Conformational Restriction (Cyclopropane Fusion) A->B C Steric Shielding (C-H Bond Density) A->C D Reduced Entropic Penalty (Increased Target Affinity) B->D E Protease Resistance (Enhanced Half-Life) C->E F Peptidomimetic Drugs (e.g., Protease Inhibitors) D->F E->F

Logical flow of how bicyclic scaffold properties translate to clinical drug efficacy.

Applications in Drug Discovery

The azabicyclo[4.1.0]heptane core is actively deployed in several therapeutic areas to overcome the limitations of flat, aromatic molecules:

  • CNS Therapeutics: Derivatives of this scaffold have been successfully developed as potent and selective triple reuptake inhibitors (targeting SERT, NET, and DAT) for the treatment of major depressive disorder, taking advantage of the scaffold's excellent brain penetration properties[4].

  • Antiviral Peptidomimetics: Similar to the use of bicyclic prolines in HCV protease inhibitors, this expanded ring system is utilized to design non-nucleoside reverse transcriptase inhibitors and advanced protease inhibitors by locking the required backbone vectors[3].

Quantitative Data: Scaffold Comparison

To understand the structural advantages, we compare standard pipecolic acid with the 3-azabicyclo[4.1.0]heptane-2-carboxylic acid scaffold.

Property / MetricPipecolic Acid (Monocyclic)3-Azabicyclo[4.1.0]heptane-2-carboxylic AcidCausality / Impact in Drug Design
Ring System 6-membered flexible chair6,3-fused rigid bicyclicDetermines 3D spatial vectors.
Conformational Entropy High (Multiple conformers)Low (Locked conformation)Lower entropy loss = Higher target affinity.
Amide Bond Steric Shielding Low to ModerateHigh (Due to cyclopropane)Prevents rapid proteolytic degradation.
sp3 Character ( Fsp3​ ) 0.830.88Higher Fsp3​ correlates with clinical success.
Synthetic Complexity Low (Commercially abundant)High (Requires cyclopropanation)Justifies use in advanced lead optimization.

Experimental Protocol: Amide Coupling of the Bicyclic Scaffold

Due to the extreme steric hindrance around the C2 position caused by the fused cyclopropane ring and the secondary amine (typically Boc-protected during synthesis), standard coupling reagents like EDC/NHS often fail or lead to severe epimerization at the C2 chiral center.

Self-Validating System: To ensure high yield and stereochemical integrity, this protocol utilizes HATU . HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester. The neighboring group effect of the pyridine nitrogen in HOAt accelerates the aminolysis step, minimizing the lifetime of the activated intermediate and preventing base-catalyzed racemization.

Materials:

  • N-Boc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid (1.0 equiv)

  • Target Primary Amine / Pharmacophore (1.1 equiv)

  • HATU (1.2 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Preparation of the Active Ester: Dissolve N-Boc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid (1.0 equiv) in anhydrous DMF (0.2 M concentration) under an inert argon atmosphere. Cool the reaction vessel to 0 °C using an ice bath.

  • Activation: Add HATU (1.2 equiv) to the solution, followed immediately by the dropwise addition of DIPEA (3.0 equiv). Stir the mixture at 0 °C for 10 minutes. Causality check: The solution should turn a pale yellow, indicating the formation of the active HOAt ester. Keeping the temperature at 0 °C suppresses unwanted epimerization.

  • Nucleophilic Addition: Dissolve the target primary amine (1.1 equiv) in a minimal volume of anhydrous DMF and add it dropwise to the activated ester solution.

  • Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor the reaction progress via LC-MS. Self-validation: Look for the disappearance of the starting carboxylic acid mass and the appearance of the product mass. The presence of a single sharp peak in the UV chromatogram confirms the absence of diastereomers (epimerization).

  • Quenching and Extraction: Dilute the reaction mixture with ethyl acetate (10 volumes) and wash sequentially with saturated aqueous NH4​Cl (2x), saturated aqueous NaHCO3​ (2x), and brine (1x).

  • Drying and Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via reverse-phase HPLC (RP-HPLC) using a C18 column (Water/Acetonitrile gradient with 0.1% TFA).

Workflow Step1 Step 1: Scaffold Preparation N-Boc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid Step2 Step 2: Carboxyl Activation HATU / DIPEA in DMF (0 °C to RT) Step1->Step2 Activation Step3 Step 3: Nucleophilic Attack Addition of Primary Amine / Pharmacophore Step2->Step3 Amidation Step4 Step 4: Reaction Quenching Aqueous Workup (NH4Cl / NaHCO3) Step3->Step4 Isolation Step5 Step 5: Product Validation RP-HPLC and LC-MS Analysis Step4->Step5 QC

Step-by-step workflow for the integration of the bicyclic scaffold into a peptidomimetic.

References

  • (1R,2R,6R)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride - Molport. Source: molport.com. URL:[Link]

  • 6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor | Journal of Medicinal Chemistry. Source: acs.org. URL:[Link]

  • Transition-metal free, radical oxidation of 1,6-enyne cyclopropanation: synthesis of aza-bicyclo[4.1.0]heptane derivatives - RSC Publishing. Source: rsc.org. URL:[Link]

  • Diversity-Oriented Synthesis toward Fused and Bridged Benzobicyclic Piperidin(on)es. Source: doi.org. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Enantiomeric Excess (ee) in 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Synthesis

Welcome to the Advanced Technical Support Center. The 3-azabicyclo[4.1.0]heptane-2-carboxylic acid scaffold is a conformationally restricted cyclic amino acid critical to the development of protease inhibitors and triple...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. The 3-azabicyclo[4.1.0]heptane-2-carboxylic acid scaffold is a conformationally restricted cyclic amino acid critical to the development of protease inhibitors and triple reuptake inhibitors[1]. Achieving and maintaining high enantiomeric excess (ee) during the construction of this fused cyclopropane-piperidine system is notoriously difficult due to competing trans/cis isomerism and off-target side reactions[2].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you optimize your asymmetric workflows.

Section 1: Transition-Metal Catalyzed Enyne Cycloisomerization

FAQ 1: Why is my enantiomeric excess plateauing at 50–60% during Au(I)-catalyzed enyne cycloisomerization, despite full conversion?

Causality & Mechanistic Insight: The cycloisomerization of enynes into the 3-azabicyclo[4.1.0]heptane framework relies on the formation of a highly reactive cationic Au-carbene intermediate. If the counterion provided by your silver salt additive is too strongly coordinating (e.g., OTf⁻), it competes with the chiral ligand and the enyne substrate for the gold center. This competition leads to a looser transition state, allowing the substrate to adopt multiple conformations during cyclization, which severely erodes stereocontrol. By switching to a non-coordinating counterion like BF₄⁻ (using AgBF₄), the gold center remains highly electrophilic. This forces tighter coordination with the chiral ligand (such as (R)-tol-BINAP), locking the substrate into a single stereochemical trajectory and improving both conversion and ee[1].

Quantitative Data Summary:

Table 1: Effect of Ligand and Silver Salt on Enyne Cycloisomerization[1]
Chiral LigandSilver SaltSolventConversion (%)Enantiomeric Excess (ee %)
(R)-tol-BINAPAgBF₄CH₂Cl₂>95%+59%
(R)-tol-BINAPAgOTfToluene80%-59%
(R)-Xylyl-P-PhosAgBF₄Toluene86%+33%
(R)-MONOPHOSAgBF₄Toluene80%+13%
Self-Validating Protocol: Au(I)-Catalyzed Asymmetric Cycloisomerization

This protocol incorporates internal visual and chemical checks to ensure the active catalyst is formed before the substrate is introduced.

  • Catalyst Pre-activation: In an inert glovebox, mix AuCl(SMe₂) (0.05 eq) and (R)-tol-BINAP (0.05 eq) in anhydrous CH₂Cl₂.

    • Validation Check: The solution must remain clear. Cloudiness indicates moisture contamination.

  • Halide Abstraction: Add AgBF₄ (0.05 eq) to the mixture.

    • Validation Check: Immediate formation of a dense, white AgCl precipitate confirms the successful generation of the active cationic Au(I) species. If no precipitate forms, the silver salt has degraded; halt the experiment.

  • Substrate Addition: Filter the active catalyst mixture through a 0.2 μm PTFE syringe filter directly into a reaction flask containing the enyne substrate (1.0 eq) in CH₂Cl₂.

  • Reaction & Monitoring: Stir at room temperature.

    • Validation Check: Monitor by TLC (hexane/EtOAc) until the enyne spot completely disappears (>95% conversion). Do not attempt to measure ee until full conversion is confirmed, as unreacted starting material can co-elute and interfere with chiral HPLC baselines.

  • Chiral Analysis: Quench the reaction with triethylamine, concentrate under reduced pressure, and analyze via chiral HPLC (e.g., Chiralcel OD-H column).

Pathway A Enyne Precursor B Au(I) + (R)-tol-BINAP + AgBF4 A->B Catalyst Activation C Cationic Au-Carbene Intermediate B->C Cycloisomerization D Enantioenriched 3-azabicyclo[4.1.0]heptane C->D Demetalation

Fig 1. Au(I)-catalyzed enyne cycloisomerization pathway for 3-azabicyclo[4.1.0]heptane synthesis.

Section 2: Biocatalytic Intramolecular Cyclopropanation

FAQ 2: I am using wild-type myoglobin for carbene transfer, but my ee is <10% and yields are poor. How can I improve this?

Causality & Mechanistic Insight: Wild-type sperm whale myoglobin (Mb) evolved for oxygen transport, not carbene transfer. Its native distal pocket lacks the specific steric constraints required to orient the highly reactive iron-carbenoid intermediate stereoselectively[2]. By switching to engineered myoglobin variants (generated via site-saturation mutagenesis), the active site is reshaped to strictly control the trajectory of the intramolecular attack by the olefin. This suppresses unwanted trans/cis isomerism and boosts ee up to 99%. Furthermore, the reaction must be strictly anaerobic; trace oxygen rapidly oxidizes the catalytically active Fe(II) heme back to the inactive Fe(III) state, halting the enzymatic reaction and allowing non-selective background chemical reactions to destroy the ee[2].

Quantitative Data Summary:

Table 2: Biocatalytic Cyclopropanation Optimization[2]
BiocatalystReductantEnvironmentYield (%)Enantiomeric Excess (ee %)
Wild-type MyoglobinNa₂S₂O₄Aerobic<10%<10%
Wild-type MyoglobinNa₂S₂O₄Anaerobic13%9%
Engineered Mb VariantNa₂S₂O₄Anaerobic>90%>99%
Self-Validating Protocol: Anaerobic Biocatalytic Cyclopropanation

This protocol ensures the integrity of the metalloenzyme before substrate introduction.

  • Buffer Deoxygenation: Purge 50 mM KPi buffer (pH 7.0) with argon for 30 minutes.

    • Validation Check: Use an optical dissolved oxygen sensor to verify O₂ levels are <0.1 ppm.

  • Enzyme Reduction: Inside an anaerobic chamber, add the engineered myoglobin (20 μM) and sodium dithionite (Na₂S₂O₄, 10 mM) to the buffer.

    • Validation Check: The solution must visually shift from a brownish-red (FeIII) to a deep, vibrant red (FeII). If the color remains brown, the reductant is inactive or oxygen is present; the reaction will fail.

  • Substrate Addition: Add the diazoacetamide precursor (2.5 mM) dissolved in a minimal volume of ethanol (co-solvent).

  • Reaction & Extraction: Stir the mixture for 16 hours at room temperature. Extract the aqueous layer three times with EtOAc.

  • Analysis: Dry the organic layer over MgSO₄, concentrate, and determine the ee using a calibrated chiral GC/HPLC stationary phase against a known racemic standard.

Section 3: Late-Stage Resolution & Chemoenzymatic Desymmetrization

FAQ 3: If my upstream asymmetric catalysis fails, can I upgrade the ee of a racemic 3-azabicyclo[4.1.0]heptane intermediate late in the synthesis?

Causality & Mechanistic Insight: Yes. If asymmetric cyclopropanation yields suboptimal ee, late-stage desymmetrization is a highly reliable fallback. Drawing mechanistic parallels from the synthesis of the homologous Boceprevir intermediate (a [3.1.0] bicyclic proline system), amine oxidase-catalyzed desymmetrization of racemic bicyclic amines provides a highly scalable route to enantiopure products[3]. The enzyme selectively oxidizes the undesired enantiomer into an imine, which can either be trapped, hydrolyzed, or dynamically reduced back to the racemate (Dynamic Kinetic Resolution), leaving the desired enantiomer completely intact and upgrading the ee to >99%.

LogicTree Start Low ee (<90%) Detected Q1 Is conversion >95%? Start->Q1 FixConv Optimize Catalyst/Ag Salt (e.g., switch to AgBF4) Q1->FixConv No Q2 Which Synthetic Route? Q1->Q2 Yes Route1 Au/Pt Catalysis Q2->Route1 Route2 Biocatalysis (Myoglobin) Q2->Route2 Fix1 Screen Chiral Ligands (e.g., (R)-tol-BINAP) Route1->Fix1 Fix2 Ensure Anaerobic Environment & Active Na2S2O4 Route2->Fix2

Fig 2. Troubleshooting logic tree for resolving low enantiomeric excess in bicyclic synthesis.

Sources

Optimization

Technical Support Center: Preventing Racemization of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid During Peptide Coupling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the synthesis of complex peptidomimetics.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the synthesis of complex peptidomimetics. One of the most notoriously challenging scenarios is the activation and amide bond formation of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid .

Because this building block is a highly constrained, bicyclic proline analog, it is exceptionally susceptible to α -carbon epimerization (racemization) during solid-phase or solution-phase peptide synthesis. This guide provides a mechanistic understanding of the problem, optimized reagent selections, and self-validating protocols to ensure the chiral integrity of your final therapeutic compounds.

Section 1: Mechanistic Troubleshooting (The "Why")

Q: Why does 3-azabicyclo[4.1.0]heptane-2-carboxylic acid racemize so easily compared to standard amino acids?

A: The root cause lies in the competition between coupling kinetics and base-catalyzed enolization. The structural rigidity and steric bulk of the [4.1.0] bicyclic system significantly reduce the rate of nucleophilic attack by the incoming amine.

Consequently, the highly reactive activated ester (e.g., the O -acylisourea intermediate formed by carbodiimides) has a prolonged half-life in the reaction mixture. This extended lifetime provides ample opportunity for the relatively acidic α -proton at C2 to be abstracted by the tertiary amine base (or even the basicity of the coupling additive itself). This abstraction forms a planar enolate intermediate. Upon re-protonation, the stereocenter is scrambled, resulting in a mixture of L- and D-epimers [1].

Racemization A Protected 3-Azabicyclo[4.1.0]heptane- 2-carboxylic acid B Activated Ester (O-Acylisourea / OBt) A->B Activation (DIC, HATU) C Enolate / Oxazolonium Intermediate B->C Base / Slow Attack (Steric Hindrance) D L-Peptide (Desired Product) B->D Fast Amine Attack (Ideal Pathway) C->D Amine E D-Peptide (Epimerized Byproduct) C->E Amine

Mechanistic pathway of base-catalyzed epimerization during the activation of hindered proline analogs.

Section 2: Reagent Selection & Optimization (The "What")

Q: Which coupling reagents offer the best chiral protection for this specific bicyclic analog?

  • DIC / OxymaPure (Base-Free): OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) is a highly reactive, non-explosive additive. When paired with Diisopropylcarbodiimide (DIC), it allows for completely base-free coupling. By entirely removing the tertiary amine from the environment, you eliminate the primary catalyst for enolization [3, 4].

  • DEPBT: 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT) is an organophosphorus reagent that exhibits remarkable, intrinsic resistance to racemization [1]. It mediates amide bond formation via a unique transition state that does not readily collapse into an oxazolone or enolate [2].

Quantitative Comparison of Coupling Systems
Coupling SystemBase RequirementRelative ReactivityRacemization SuppressionSafety Profile
DIC / OxymaPure None (Base-Free)Very HighExcellentNon-explosive
DEPBT DIPEA or TMPModerateExceptionalStable, Safe
HATU / HOAt DIPEA (2.0 eq)HighGoodExplosive risk (HOAt)
DIC / HOBt NoneModeratePoor to ModerateExplosive risk

Q: How do solvent choices impact the stereochemical outcome?

A: Solvent polarity directly dictates the stability of the enolate transition state. Highly polar solvents like DMF or NMP stabilize the charge separation of the enolate, thereby lowering the activation energy for racemization. Whenever solubility permits, switching to a less polar solvent system like Dichloromethane (DCM) or a DCM/THF mixture will kinetically suppress the epimerization pathway.

Section 3: Validated Experimental Protocols (The "How")

The following protocols are designed as self-validating systems: by strictly controlling temperature and eliminating unnecessary bases, the thermodynamic drivers for racemization are systematically dismantled.

Workflow Step1 Step 1: Dissolution Dissolve Acid + Additive in DCM/DMF Step2 Step 2: Chilling Cool mixture to 0 °C to lower kinetic energy Step1->Step2 Step3 Step 3: Activation Add DIC or DEPBT (Strictly avoid strong bases) Step2->Step3 Step4 Step 4: Coupling Add Amine Nucleophile slowly Step3->Step4 Step5 Step 5: Incubation Stir at 0 °C for 1h, then gradually warm to RT Step4->Step5

Step-by-step workflow for low-racemization peptide coupling of bicyclic proline analogs.

Protocol A: Base-Free Coupling using DIC/OxymaPure (Recommended for General Use)

Causality Check: The absence of a tertiary amine eliminates base-catalyzed enolization, while the high reactivity of the Oxyma ester overcomes the steric hindrance of the [4.1.0] bicycle.

  • Preparation: Dissolve 1.0 equivalent of the protected 3-azabicyclo[4.1.0]heptane-2-carboxylic acid and 1.1 equivalents of OxymaPure in a minimal volume of anhydrous DCM (add up to 10% DMF only if solubility is an issue).

  • Thermal Control: Chill the reaction vessel to 0 °C using an ice bath. Why? Lowering the temperature reduces the kinetic energy available to cross the higher-activation-energy threshold of the enolization pathway.

  • Activation: Add 1.1 equivalents of DIC dropwise. Stir for 5 minutes at 0 °C to allow the active Oxyma ester to form.

  • Coupling: Add 1.0 equivalent of the amine nucleophile. Do not add any base.

  • Incubation: Allow the reaction to stir at 0 °C for 1 hour, then naturally warm to room temperature over 4-12 hours. Monitor completion via LC-MS.

Protocol B: DEPBT-Mediated Coupling (For Highly Hindered Amine Nucleophiles)

Causality Check: DEPBT forms a unique phosphate-bridged intermediate that resists racemization even when the subsequent amine attack is severely delayed by dual steric hindrance.

  • Preparation: Dissolve 1.0 eq of the bicyclic acid, 1.1 eq of the amine nucleophile, and 1.1 eq of DEPBT in anhydrous THF or DCM.

  • Thermal Control: Chill the mixture to -10 °C to 0 °C.

  • Controlled Base Addition: Add 2.0 equivalents of 2,4,6-collidine (TMP) dropwise. Why TMP? Unlike DIPEA, TMP is highly sterically hindered and acts as a poor proton abstractor for the α -carbon, while still neutralizing the acid generated during phosphate activation.

  • Incubation: Stir at 0 °C for 2 hours, then allow to warm to room temperature overnight.

References

  • Li, H., Jiang, X., Ye, Y. H., Fan, C., Romoff, T., & Goodman, M. (1999). 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT): A New Coupling Reagent With Remarkable Resistance to Racemization. Organic Letters, 1(1), 91-94. URL:[Link]

  • Ye, Y. H., Li, H., & Jiang, X. (2005). DEPBT as an efficient coupling reagent for amide bond formation with remarkable resistance to racemization. Biopolymers, 80(2-3), 172-178. URL:[Link]

  • Jad, Y. E., Khattab, S. N., de la Torre, B. G., Govender, T., Kruger, H. G., El-Faham, A., & Albericio, F. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(6), 4854-4863. URL:[Link]

Troubleshooting

troubleshooting poor solubility of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid

Technical Support Center: Troubleshooting Solubility of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Solubility of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals overcome the specific physicochemical hurdles associated with 3-azabicyclo[4.1.0]heptane-2-carboxylic acid .

This molecule—a rigidified, conformationally restricted analog of proline/pipecolic acid—presents unique solubility challenges. Its fused cyclopropane-piperidine ring system is highly hydrophobic, while its secondary amine and carboxylic acid groups force it into a zwitterionic state at physiological pH. This combination results in an exceptionally high crystal lattice energy, making it notoriously difficult to dissolve in both strictly aqueous buffers and standard organic solvents[1][2].

Below, you will find a diagnostic matrix, mechanistic troubleshooting FAQs, and field-validated experimental protocols to resolve these issues.

Part 1: Diagnostic Solubility Matrix

Before altering your experimental design, identify the thermodynamic state of the molecule in your chosen solvent system.

Solvent EnvironmentDominant Ionic StateEstimated SolvationMechanistic Cause & Recommended Action
Aqueous Buffer (pH ~6.0) Zwitterion (Net Charge 0)Poor (< 1 mg/mL)Cause: High lattice energy at the isoelectric point (pI).Action: Adjust pH >8.0 or <4.0, or use a co-solvent.
Aqueous Acid (pH < 2.0) Cationic (+1)High (> 10 mg/mL)Cause: Amine protonation prevents zwitterion network.Action: Source the pre-formed HCl salt[3].
Polar Aprotic (DMF/NMP) Zwitterion (Net Charge 0)Poor to ModerateCause: Lack of hydrogen-bond donors to solvate charges.Action: Add chaotropic salts (LiCl) or organic base (DIEA).
Non-polar Organic (DCM) Zwitterion (Net Charge 0)InsolubleCause: Complete inability to solvate ionic charges.Action: Use the N-Boc protected derivative[1][4].

Part 2: Troubleshooting Guides & FAQs

Q1: My compound precipitates immediately when added to my physiological assay buffer (pH 7.4). How do I prevent this without ruining my biological assay? The Causality: At pH 7.4, the molecule is dangerously close to its isoelectric point (pI). The electrostatic attraction between the protonated amine ( NH2+​ ) and deprotonated carboxylate ( COO− ) of adjacent molecules forms a tight, insoluble network. The Solution: You must bypass the initial lattice energy barrier. Do not add the dry powder directly to the buffer. Instead, pre-dissolve the compound in 100% anhydrous DMSO to create a highly concentrated stock (e.g., 50 mM). Perform a "step-down" dilution into the buffer under vigorous vortexing. Alternatively, for completely aqueous workflows, switch your starting material to trans-3-azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride (CAS: 2173637-36-8)[3]. The pre-formed chloride counterion significantly lowers the lattice energy, dramatically improving dissolution kinetics in water.

Q2: I am trying to use this amino acid in solid-phase peptide synthesis (SPPS), but it will not dissolve in DMF or NMP. What is the mechanistic fix? The Causality: Unprotected zwitterionic amino acids are highly insoluble in organic solvents because aprotic solvents like DMF cannot adequately solvate the internal charges. The Solution: You must mask the zwitterion. For SPPS or general organic coupling, it is highly recommended to use the N-protected derivative, 3-(tert-Butoxycarbonyl)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid (CAS: 1779596-18-7)[1][4]. The bulky tert-butyl group physically disrupts intermolecular packing, and the carbamate linkage eliminates the positive charge on the nitrogen, rendering the molecule highly soluble in DCM, DMF, and NMP.

Q3: I cannot use a Boc-protected derivative for my specific synthetic route, but I still need it dissolved in DMF. Is there a workaround? The Causality: If you must use the unprotected form, you have to chemically disrupt the hydrogen-bonding network in situ. The Solution: Utilize the "Chaotropic Salt + Base" method. Adding 0.8 M Lithium Chloride (LiCl) to your DMF provides Li+ ions that coordinate with the carboxylate and Cl− ions that disrupt intermolecular hydrogen bonds. Following this with an organic base like N,N-Diisopropylethylamine (DIEA) deprotonates the amine, permanently neutralizing the zwitterion and forcing the molecule into solution. (See Protocol 2 below).

Part 3: Standardized Experimental Protocols

Protocol 1: Preparation of a 50 mM Aqueous-Compatible Stock Solution

This protocol is self-validating; if the DMSO stock is not optically clear before dilution, the lattice energy has not been overcome.

  • Weighing: Accurately weigh 7.06 mg of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (MW: ~141.17 g/mol ) into a clean, dry amber glass vial.

  • Primary Solvation: Add exactly 1.0 mL of 100% anhydrous DMSO.

  • Energy Input: Sonicate the vial in a water bath at 30°C for 5–10 minutes. Inspect visually; the solution must be completely transparent with no particulate matter.

  • Step-Down Dilution: To prepare a 1 mM assay solution, place 980 µL of your target aqueous buffer (pH 7.4) on a vortex mixer at medium-high speed.

  • Introduction: While vortexing, add 20 µL of the 50 mM DMSO stock dropwise. Crucial: Continuous agitation prevents localized supersaturation. The final DMSO concentration will be 2%, which is well-tolerated by most biological assays.

Protocol 2: In Situ Solubilization for Peptide Coupling (LiCl/DIEA Method)

Use this when N-Boc protection is not viable for your synthetic route.

  • Suspension: Suspend 1.0 equivalent of the unprotected amino acid in anhydrous DMF to achieve a target concentration of 0.1 M. (The mixture will be cloudy).

  • Lattice Disruption: Add anhydrous Lithium Chloride (LiCl) directly to the suspension to reach a final concentration of 0.8 M.

  • Agitation: Stir vigorously under an inert atmosphere (Nitrogen/Argon) for 15 minutes at room temperature.

  • Deprotonation: Add 2.5 equivalents of N,N-Diisopropylethylamine (DIEA). The suspension will rapidly transition to a clear solution as the zwitterionic state is neutralized.

  • Coupling: Immediately add your coupling reagent (e.g., HATU or EDC) and the corresponding amine/peptide sequence to proceed with the reaction.

Part 4: Troubleshooting Decision Workflow

SolubilityTroubleshooting Start Poor Solubility: 3-azabicyclo[4.1.0]heptane- 2-carboxylic acid Context Identify Assay Context Start->Context Aqueous Aqueous Assays (In Vitro / Enzymology) Context->Aqueous Organic Organic Synthesis (Peptide Coupling) Context->Organic CheckPH Check Buffer pH vs. pI (Avoid pH 5.5 - 6.5) Aqueous->CheckPH SaltForm Use HCl Salt Form (CAS: 2173637-36-8) Aqueous->SaltForm Cosolvent Add 5-10% DMSO/PEG Aqueous->Cosolvent Protect N-Boc Protection (CAS: 1779596-18-7) Organic->Protect Solvent Use DMF/NMP + LiCl Organic->Solvent Base Add DIEA (Solubilizing Base) Organic->Base SuccessAq Solubilized (Aqueous) CheckPH->SuccessAq SaltForm->SuccessAq Cosolvent->SuccessAq SuccessOrg Solubilized (Organic) Protect->SuccessOrg Solvent->SuccessOrg Base->SuccessOrg

Workflow for troubleshooting 3-azabicyclo[4.1.0]heptane-2-carboxylic acid solubility issues.

References

  • Delaney, J. S. (2004). ESOL: Estimating Aqueous Solubility Directly from Molecular Structure. Journal of Chemical Information and Computer Sciences.[Link]

  • Molport Chemical Database. (1R,2R,6R)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride (CAS: 2173637-36-8) Specifications.[Link]

Sources

Optimization

chiral HPLC separation methods for 3-azabicyclo[4.1.0]heptane-2-carboxylic acid isomers

Welcome to the Technical Support Center for the chiral separation of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid and its derivatives. As a highly constrained bicyclic proline surrogate, this scaffold is a critical build...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the chiral separation of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid and its derivatives.

As a highly constrained bicyclic proline surrogate, this scaffold is a critical building block in the development of peptidomimetics, HCV protease inhibitors, and triple reuptake inhibitors[1]. However, its three stereocenters (positions 1, 2, and 6) yield multiple diastereomers and enantiomers, making chiral resolution a significant analytical challenge. Furthermore, as an underivatized zwitterionic amino acid, it lacks a strong chromophore and exhibits poor solubility in standard normal-phase solvents.

This guide provides field-proven methodologies, causality-driven troubleshooting, and validated workflows to ensure robust enantiomeric separation, whether you are conducting fast analytical QC or scaling up for preparative isolation.

Workflow Decision Matrix

The choice of chromatographic method depends entirely on your end goal. Direct analysis of the free amino acid requires specialized chiral crown ether columns, while preparative scale-up necessitates derivatization to utilize high-capacity polysaccharide columns[2][3].

G Start 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (Isomeric Mixture) Decision Separation Objective? Start->Decision Analytical Direct Analytical Assay (Underivatized) Decision->Analytical QC/Monitoring Prep Preparative Scale-up (Derivatized) Decision->Prep Isolation Crownpak CROWNPAK CR-I(+) (Crown Ether Inclusion) Analytical->Crownpak MP2 Derivatization: N-Boc Protection Prep->MP2 MP1 Mobile Phase: HClO4 (pH 1.0-1.5) / ACN Temp: 5-10°C Crownpak->MP1 Chiralpak CHIRALPAK AD-H (Amylose Carbamate) MP3 Mobile Phase: Heptane / IPA / 0.1% TFA Temp: 40°C Chiralpak->MP3 MP2->Chiralpak

Caption: Decision tree for the chiral separation of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid isomers.

Step-by-Step Methodologies

Method A: Direct Analytical Assay (Underivatized)

This method utilizes a Daicel CROWNPAK CR-I(+) column. The chiral recognition mechanism relies on the formation of an inclusion complex between the crown ether stationary phase and the protonated secondary amine of the azabicyclo ring[4].

Protocol:

  • Mobile Phase Preparation: Weigh 16.3 g of 70% perchloric acid ( HClO4​ ) and dilute to 1 L with highly purified water to create a stock solution. Dilute this stock further with water to achieve exactly pH 1.0 to 1.5[4][5]. Mix with HPLC-grade Acetonitrile (ACN) in an 85:15 (v/v) ratio.

  • System Equilibration: Flush the HPLC system with water to remove any buffer salts before introducing the acidic mobile phase. Equilibrate the column at a flow rate of 0.4 mL/min.

  • Temperature Control: Set the column compartment to 5°C. Mechanistic note: Crown ether complexation is an exothermic process; lowering the temperature increases the binding constant and enhances enantioselectivity[6].

  • Detection: Set the UV detector to 200 nm.

Method B: Preparative Scale-Up (Boc-Derivatized)

For scale-up, the zwitterion must be neutralized. N-Boc protection of the amine transforms the molecule into a compound highly soluble in normal-phase solvents, allowing the use of high-loading polysaccharide columns like CHIRALPAK AD-H[2][7].

Protocol:

  • Sample Preparation: Synthesize the N-Boc derivative. Dissolve the sample in Hexane/Isopropanol (IPA) (50:50) prior to injection.

  • Mobile Phase Preparation: Prepare a mixture of Heptane and IPA (90:10 v/v). Add 0.1% Trifluoroacetic acid (TFA). Mechanistic note: TFA is mandatory to suppress the ionization of the free carboxylic acid at position 2, preventing severe peak tailing caused by secondary interactions with residual silanols on the silica support[8][9].

  • System Equilibration: Run the mobile phase at 1.0 mL/min (for a 4.6 mm ID analytical column) or scale linearly for preparative dimensions.

  • Temperature Control: Set the column oven to 40°C to mitigate rotameric peak splitting (see Troubleshooting).

  • Detection: Set UV detection to 210 nm.

Quantitative Data Summary

ParameterMethod A (Underivatized)Method B (N-Boc Derivatized)
Column CROWNPAK CR-I(+) (3.0 x 150 mm)CHIRALPAK AD-H (4.6 x 250 mm)
Mobile Phase HClO4​ aq (pH 1.0) / ACN (85:15)Heptane / IPA / TFA (90:10:0.1)
Flow Rate 0.4 mL/min1.0 mL/min
Temperature 5°C - 10°C40°C
Detection Wavelength 200 nm210 nm
Expected Resolution ( Rs​ ) > 1.5> 2.0
Primary Use Case Reaction monitoring, ee% determinationPreparative isolation, scale-up

Troubleshooting & FAQs

Q: Why am I seeing severe peak tailing and poor resolution on the CROWNPAK column for the free amino acid? A: This is almost always a pH issue. The chiral recognition requires the amine to be fully protonated ( −NH2+​ in the case of this secondary amine) to fit into the crown ether cavity[4]. If the pH is above 2.0, complexation fails. Ensure your aqueous mobile phase is strictly adjusted to pH 1.0–1.5 using perchloric acid. Do not use standard buffers like phosphate or acetate.

Q: Why must I use Perchloric Acid ( HClO4​ ) instead of Hydrochloric Acid (HCl) or TFA for the Crownpak method? A: Perchlorate ( ClO4−​ ) is a bulky, chaotropic counterion that pairs well with the protonated amine without competing for the crown ether cavity. Furthermore, unlike nitrate or TFA, perchloric acid is highly UV-transparent at 200 nm, which is critical since the underivatized azabicycloheptane lacks a strong chromophore[5].

Q: I am using Method B (Boc-derivatized) on Chiralpak AD-H, and my pure enantiomeric standard is showing a split peak/broad shoulder. Is my sample degrading? A: No, you are likely observing rotamers. N-Boc protected cyclic amines (like proline and azabicyclo[4.1.0]heptane) exist as cis and trans rotamers around the carbamate bond. On a highly retentive chiral column, these rotamers can partially separate, appearing as a split peak. Self-Validating System: To confirm this, inject your sample at 20°C, 30°C, and 40°C. If the split peaks coalesce into a single, sharp peak at higher temperatures (due to an increased rate of interconversion between the rotamers), the issue is rotameric, not an enantiomeric impurity. Run your assay at 40°C to ensure accurate integration.

Q: Can I use a Potassium-based buffer to adjust the pH on the CROWNPAK column? A: Absolutely not. Potassium ions ( K+ ) have an ionic radius that perfectly fits the crown ether cavity. Introducing K+ will irreversibly block the chiral stationary phase, destroying enantioselectivity[5]. Always use pure acids (like HClO4​ ) and avoid any potassium salts in your sample matrix.

Q: My baseline is drifting significantly at 200 nm during Method A. How can I stabilize it? A: Baseline drift at low UV wavelengths is typically caused by either gradient elution or temperature fluctuations. Method A must be run isocratically. Ensure your column is housed in a precisely controlled column oven (e.g., 5°C) and that your mobile phase is thoroughly degassed, as dissolved oxygen absorbs heavily at 200 nm.

References

  • Daicel Chiral Technologies. separation of free amino acids and primary amines using daicel crown ether columns: crownpak cr-i(+) and crownpak cr-i(-) - application note. HPLC.eu.
  • Micheli, F., et al. (2010). 6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor. Journal of Medicinal Chemistry - ACS Publications.
  • Daicel Chiral Technologies. INSTRUCTION MANUAL FOR CROWNPAK® CR(+) / CR(-).
  • Daicel Chiral Technologies. INSTRUCTION MANUAL FOR CROWNPAK® CR-I(+) and CROWNPAK® CR-I(-).
  • Wang, L., et al. (2010). Development of a New Synthesis for the Large-Scale Preparation of Triple Reuptake Inhibitor (−)-GSK1360707. Organic Process Research & Development - ACS Publications.
  • BenchChem Technical Support. Enhancing Chiral Separation of 9-Azabicyclo[3.3.1]nonane Enantiomers.
  • Taylor & Francis. HPLC Chiral Optimization of a Unique β-Amino Acid and Its Ester.

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-azabicyclo[4.1.0]heptane-2-carboxylic acid. This guide is designed to provide expert advice and troub...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-azabicyclo[4.1.0]heptane-2-carboxylic acid. This guide is designed to provide expert advice and troubleshooting strategies for overcoming the challenges associated with the inherent steric hindrance of this unique bicyclic amino acid.

The rigid, three-dimensional structure of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid presents significant steric barriers that can impede common synthetic transformations.[1] The cyclopropane ring fused to the piperidine core restricts conformational flexibility, making both the carboxylic acid at C2 and the secondary amine at N3 difficult to access.[2] This guide offers practical solutions to enhance reactivity and achieve desired product outcomes.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments, providing potential causes and actionable solutions.

Issue 1: Low or No Yield in Amide Bond Formation

Question: I am attempting to couple an amine to the carboxylic acid of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid using standard coupling reagents like DCC or EDC/HOBt, but I am observing very low to no product formation. What is causing this and how can I improve my yield?

Answer:

Low coupling efficiency is the most common problem when working with this sterically congested amino acid. The bicyclic framework shields the carboxylic acid, preventing the effective approach of the amine nucleophile and the formation of the tetrahedral intermediate.[3] Standard carbodiimide reagents are often not potent enough to overcome this significant steric barrier.[4][5]

Recommended Solutions & Protocols:

1. Employ High-Reactivity Coupling Reagents:

Uronium/aminium salts or phosphonium salts are significantly more effective for sterically hindered couplings.[4][6]

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Highly recommended for its rapid activation and high efficiency in challenging couplings.[7][8]

  • HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate): Another powerful uronium salt with similar efficacy to HATU.[4]

  • PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate): A phosphonium salt that is also an excellent choice for hindered systems.[9]

Table 1: Comparison of Coupling Reagents for Hindered Systems

Coupling ReagentClassKey AdvantagesConsiderations
DCC, EDC/HOBtCarbodiimideCost-effective, common.Often ineffective for severe steric hindrance; can cause racemization.[5]
HATU, HCTUUronium/AminiumHighly reactive, fast kinetics, low racemization.[7][8]Higher cost.
PyBOP, PyAOPPhosphoniumExcellent reactivity for hindered couplings.[4]Can be less potent than the best uronium reagents.

Protocol 1: General Procedure for HATU-Mediated Amide Coupling

  • Activation: In an inert atmosphere, dissolve 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (1.0 eq.), HATU (1.1 eq.), and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.5 eq.) in an anhydrous aprotic solvent (e.g., DMF, NMP). Stir for 15-30 minutes for pre-activation.[4]

  • Coupling: Add the amine (1.2 eq.) to the activated acid solution.

  • Reaction: Stir the reaction at room temperature for 4-12 hours. Monitor progress by LC-MS or TLC.

  • Work-up & Purification: Quench the reaction with water and extract with a suitable organic solvent. Purify the crude product via column chromatography.

2. Modify Reaction Conditions:

  • Elevated Temperature/Microwave Synthesis: Increasing the temperature to 40-60°C can provide the necessary energy to overcome the activation barrier.[4] Microwave-assisted synthesis is particularly effective at accelerating rates for difficult couplings.[4]

  • Extended Reaction Time: Allow the reaction to proceed for a longer duration (e.g., 24 hours) to drive it towards completion.[4]

3. Convert to a More Reactive Intermediate:

If coupling reagents fail, converting the carboxylic acid to an acid chloride can be a highly effective strategy for reacting with unreactive amines.[10]

Protocol 2: Amide Formation via an Acid Chloride

  • Acid Chloride Formation: Dissolve the carboxylic acid (1.0 eq.) in anhydrous DCM. Add oxalyl chloride (1.5 eq.) and a catalytic amount of DMF. Stir at room temperature until gas evolution stops (1-2 hours). Remove solvent and excess reagent under reduced pressure.[10]

  • Coupling: Dissolve the crude acid chloride in anhydrous THF or DCM and cool to 0°C. Add a solution of the amine (1.1 eq.) and a non-nucleophilic base (e.g., triethylamine, 2.0 eq.) dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2-16 hours.

  • Work-up: Quench with saturated aqueous NH₄Cl and perform a standard aqueous workup. Purify by chromatography.

Issue 2: Low Yield in Esterification Reactions

Question: I am trying to synthesize the methyl or ethyl ester of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid using Fischer esterification (acid catalyst and alcohol), but the yield is poor. How can I improve this?

Answer:

Similar to amide coupling, direct acid-catalyzed esterification is often inefficient due to steric hindrance around the carboxylic acid. The bulky bicyclic structure obstructs the approach of the alcohol.[11][12]

Recommended Solutions & Protocols:

1. Steglich Esterification:

This method uses a carbodiimide (like DCC) activated by a catalytic amount of 4-dimethylaminopyridine (DMAP). It is highly effective for sterically demanding esters and proceeds under mild, neutral conditions.[12][13]

Protocol 3: Steglich Esterification

  • Reaction Setup: Dissolve 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (1.0 eq.), the desired alcohol (1.5 eq.), and DMAP (0.1-0.2 eq.) in anhydrous DCM.

  • DCC Addition: Cool the solution to 0°C and add DCC (1.1 eq.).

  • Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature and stir for 3-12 hours.

  • Work-up: The dicyclohexylurea (DCU) byproduct will precipitate. Filter off the solid DCU. Wash the filtrate with dilute HCl, saturated NaHCO₃, and brine. Dry the organic layer and concentrate. Purify by chromatography.

2. Use of Alternative Esterification Reagents:

For extremely hindered systems, other methods may be required:

  • Titanium (IV) Catalysts: Lewis acids like TiCl₄ can facilitate direct esterification under reflux conditions.[11]

  • Acyl Chloride Intermediate: As with amide formation, converting the carboxylic acid to an acyl chloride followed by reaction with the alcohol is a robust method.

Issue 3: Difficulty with N-Alkylation of the Secondary Amine

Question: I am struggling to perform N-alkylation on the 3-aza position. Reactions with alkyl halides are slow and require harsh conditions, leading to side products. Are there better methods?

Answer:

The secondary amine in the 3-position is also sterically hindered by the adjacent cyclopropane ring and the overall rigid structure. Direct alkylation with alkyl halides can be sluggish.[14][15]

Recommended Solutions & Protocols:

1. Reductive Amination:

This is often a milder and more efficient method for N-alkylation than direct reaction with alkyl halides. The amine is reacted with an aldehyde or ketone to form an iminium ion intermediate, which is then reduced in situ.

Protocol 4: Reductive Amination

  • Iminium Formation: Dissolve 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (1.0 eq.) and the desired aldehyde or ketone (1.2 eq.) in a suitable solvent (e.g., methanol, DCE).

  • Reduction: Add a reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) portion-wise.

  • Reaction: Stir at room temperature until the reaction is complete (4-24 hours).

  • Work-up: Quench carefully with water or a buffer solution. Perform an aqueous workup and purify the product.

2. High-Temperature Flow Chemistry:

For challenging N-alkylations, using an alcohol as the alkylating agent over a heterogeneous catalyst at high temperatures in a flow reactor can be highly effective.[14] This "green" method avoids halide byproducts.

3. Alternative Alkylation Catalysts:

Consider palladium-catalyzed amination (Buchwald-Hartwig type reactions) if aryl or vinyl groups are being introduced.[16]

Frequently Asked Questions (FAQs)

Q1: Why is 3-azabicyclo[4.1.0]heptane-2-carboxylic acid so unreactive?

The core issue is steric hindrance. The fused cyclopropane and piperidine rings create a rigid, cup-shaped structure.[2] This conformationally locked framework physically blocks access to the reactive centers (the carboxylic acid and the secondary amine), increasing the activation energy required for reactions to occur.[1][3]

Q2: Can I use protecting groups to improve reactivity?

Yes. Protecting the secondary amine with a group like Boc (tert-butoxycarbonyl) can be beneficial, especially during reactions at the carboxylic acid. This prevents the amine from interfering (e.g., by acting as a base or a competing nucleophile) and can sometimes subtly alter the conformation to improve access to the C2 position.

Q3: Are there any computational tools to predict reactivity?

While not a substitute for experimental work, molecular modeling software can be used to visualize the 3D structure and estimate the steric accessibility of the reactive sites. This can help in rationalizing experimental outcomes and selecting appropriate reagents.

Q4: What is the best solvent for these reactions?

Aprotic polar solvents like DMF (dimethylformamide), NMP (N-methyl-2-pyrrolidone), and DMSO (dimethyl sulfoxide) are generally good choices, particularly for amide coupling reactions, as they help to dissolve the polar starting materials and reagents. Anhydrous conditions are critical for most of these reactions.

Q5: How can I monitor the progress of these slow reactions effectively?

LC-MS (Liquid Chromatography-Mass Spectrometry) is the ideal tool. It allows you to track the consumption of starting materials and the formation of the desired product with high sensitivity, which is crucial for slow, low-yielding reactions. TLC can also be used but may be less clear if the starting material and product have similar polarities.

Visualizing the Workflow

The following diagrams illustrate the decision-making process and workflows for overcoming common challenges.

digraph "Amide_Coupling_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

start [label="Start:\nAmide Coupling", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; reagent_choice [label="Select Coupling Reagent"]; std_reagents [label="Standard Reagents\n(DCC, EDC/HOBt)"]; potent_reagents [label="Potent Reagents\n(HATU, HCTU, PyBOP)"]; check_yield [label="Reaction Yield?", shape=diamond, fillcolor="#FBBC05"]; success [label="Success:\nPurify Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; troubleshoot [label="Troubleshoot"]; modify_cond [label="Modify Conditions:\n- Increase Temp/Microwave\n- Extend Time"]; acid_chloride [label="Alternative:\nConvert to Acid Chloride"]; recheck_yield [label="Yield Improved?", shape=diamond, fillcolor="#FBBC05"]; failure [label="Failure:\nRe-evaluate Strategy", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> reagent_choice; reagent_choice -> std_reagents [label="Initial Attempt"]; reagent_choice -> potent_reagents [label="Recommended"]; std_reagents -> check_yield; potent_reagents -> check_yield; check_yield -> success [label="High"]; check_yield -> troubleshoot [label="Low / None"]; troubleshoot -> modify_cond; troubleshoot -> acid_chloride; modify_cond -> recheck_yield; acid_chloride -> recheck_yield; recheck_yield -> success [label="Yes"]; recheck_yield -> failure [label="No"]; }

Workflow for troubleshooting amide coupling.

digraph "Steric_Hindrance_Concept" { graph [splines=true, nodesep=0.5]; node [shape=circle, style="filled", fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

Molecule [label="3-Azabicyclo[4.1.0]\nheptane-2-COOH", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Carboxyl [label="Carboxylic Acid\n(C2)", fillcolor="#F1F3F4", fontcolor="#202124"]; Amine [label="Secondary Amine\n(N3)", fillcolor="#F1F3F4", fontcolor="#202124"]; Hindrance [label="Steric Hindrance", shape=octagon, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reagent [label="Incoming\nReagent", shape=invhouse, fillcolor="#FBBC05", fontcolor="#202124"]; Reaction [label="Successful\nReaction", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Molecule -> Carboxyl; Molecule -> Amine; Carboxyl -> Hindrance [dir=none, style=dashed]; Amine -> Hindrance [dir=none, style=dashed]; Reagent -> Hindrance [label=" blocked by"]; Hindrance -> Reaction [label=" prevents", style=bold, color="#EA4335"]; }

Conceptual model of steric hindrance.

References

  • Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. Retrieved from [Link]

  • Google Patents. (1989). JPH01287060A - Method for esterifying sterically hindered carboxylic acids.
  • MDPI. (2024). Titanium Tetrachloride-Assisted Direct Esterification of Carboxylic Acids. Retrieved from [Link]

  • Royal Society of Chemistry. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Retrieved from [Link]

  • Kumar, R., Maurya, V., & Avinash, A. (2024). Nonsilyl Bicyclic Secondary Amine Catalysts for the Asymmetric Transfer Hydrogenation of α,β-Unsaturated Aldehydes. The Journal of Organic Chemistry. Retrieved from [Link]

  • Organic Letters. (2001). Facile Acylation of Sterically Hindered Alcohols through Ketene Intermediates. Retrieved from [Link]

  • Request PDF. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved from [Link]

  • Urgaonkar, S., Xu, J. H., & Verkade, J. G. (2003). Application of a new bicyclic triaminophosphine ligand in Pd-catalyzed Buchwald-Hartwig amination reactions of aryl chlorides, bromides, and iodides. The Journal of Organic Chemistry, 68(22), 8416–8423. Retrieved from [Link]

  • Organic & Biomolecular Chemistry. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Retrieved from [Link]

  • Journal of the American Chemical Society. (2016). The Activation of Carboxylic Acids via Self-Assembly Asymmetric Organocatalysis: A Combined Experimental and Computational Investigation. Retrieved from [Link]

  • CHIMIA. (n.d.). The Synthesis of Sterically Hindered Amides. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Amines as Catalysts: Dynamic Features and Kinetic Control of Catalytic Asymmetric Chemical Transformations to Form C−C Bonds. Retrieved from [Link]

  • RSC Publishing. (2020). An approach to new chiral bicyclic imines and amines via Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Activation of Carboxylic Acids by Burgess Reagent: An Efficient Route to Acyl Ureas and Amides. Retrieved from [Link]

  • OUCI. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved from [Link]

  • Master Organic Chemistry. (2011). Steric Hindrance (Is Like A Fat Goalie). Retrieved from [Link]

  • Organic Syntheses. (2012). Org. Synth. 2012, 89, 432. Retrieved from [Link]

  • Encyclopedia.pub. (2023). Direct Amidations of Carboxylic Acids with Amines. Retrieved from [Link]

  • MDPI. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Retrieved from [Link]

  • ORGANIC PHARMACEUTICAL CHEMISTRY IV. (n.d.). Retrieved from [Link]

  • YouTube. (2013). Steric hindrance. Retrieved from [Link]

  • Wikipedia. (n.d.). Steric effects. Retrieved from [Link]

  • Organic Syntheses. (2024). Synthesis of 3-Azabicyclo[3.2.0]heptane hydrochloride. Retrieved from [Link]

  • Organic Letters. (2010). Synthesis of 3-Oxa- and 3-Azabicyclo[4.1.0]heptanes by Gold-Catalyzed Cycloisomerization of Cyclopropenes. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists. Retrieved from [Link]

  • ChemRxiv. (n.d.). Multigram Synthesis of 3-Azabicyclo[3.1.1]heptane Derivatives Including Bicyclic Thalidomide Analogs. Retrieved from [Link]

  • RSC Publishing. (n.d.). Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. Retrieved from [Link]

  • PMC. (n.d.). Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. Stereoselective Synthesis and Antiviral Activity. Retrieved from [Link]

  • PubChem. (n.d.). 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid. Retrieved from [Link]

Sources

Optimization

reducing side reactions in 3-azabicyclo[4.1.0]heptane-2-carboxylic acid cyclization

Technical Support Center: Troubleshooting 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Cyclization From the Desk of the Senior Application Scientist The synthesis of the 3-azabicyclo[4.1.0]heptane core—a highly constrain...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Cyclization

From the Desk of the Senior Application Scientist The synthesis of the 3-azabicyclo[4.1.0]heptane core—a highly constrained bicyclic amino acid scaffold prevalent in triple reuptake inhibitors and peptidomimetics—presents a unique set of synthetic challenges[1]. The most direct route involves the cyclopropanation of a protected 1,2,3,6-tetrahydropyridine-2-carboxylic acid derivative[2]. However, researchers frequently encounter a frustrating triad of side reactions: C2-epimerization, incomplete conversion, and N-deprotection/oligomerization.

The root cause of these issues is the inherent electronic tension within the substrate. To prevent the secondary amine from interfering with the electrophilic zinc carbenoid during a Simmons-Smith reaction, it must be protected with an electron-withdrawing group (e.g., Boc or Cbz)[3]. This protection, however, drains electron density from the adjacent alkene, rendering it a poor nucleophile. When researchers attempt to force the reaction to completion using excess reagents, elevated temperatures, or strong Lewis acids, they inadvertently trigger degradation pathways.

This guide provides a mechanistic breakdown and a self-validating protocol to achieve high-yielding, diastereoselective cyclopropanation while suppressing side reactions.

Part 1: Mechanistic Pathway & Failure Modes

To troubleshoot effectively, we must first visualize the competing pathways during the carbenoid addition.

CyclizationPathway SM N-Boc-1,2,3,6-tetrahydropyridine- 2-carboxylate Reagent ZnEt2 + CH2I2 + TFA (Carbenoid Intermediate) SM->Reagent Electrophilic Addition Target Desired 3-Azabicyclo[4.1.0]heptane- 2-carboxylate Reagent->Target Optimal Conditions (-20°C, Controlled TFA) Epimer C2-Epimerized Byproduct (Loss of Stereocontrol) Reagent->Epimer Excess Heat / ZnI2 (Lewis Acid Enolization) Oligomer N-Alkylated / Oligomer (Boc Cleavage) Reagent->Oligomer Excess TFA (Acidic Deprotection) Stalled Unreacted SM (Reagent Collapse) Reagent->Stalled Insufficient Reagent / Precipitation

Mechanistic pathway of tetrahydropyridine cyclopropanation and primary side reactions.

Part 2: Troubleshooting Q&A

Q1: Why am I seeing significant C2-epimerization during the cyclopropanation step? Causality: The C2 proton (alpha to the ester and adjacent to the protected amine) is relatively acidic. During the Simmons-Smith reaction, zinc iodide ( ZnI2​ ) is generated as a stoichiometric byproduct. ZnI2​ is a mild Lewis acid that coordinates to the ester carbonyl, further lowering the pKa of the C2 proton. If the reaction temperature exceeds 0 °C, this coordination facilitates enolization, flipping the stereocenter to the thermodynamically favored (but often undesired) epimer. Actionable Fix: Maintain strict temperature control ( ≤0 °C) throughout the reagent addition and reaction phase. Quench the reaction promptly with saturated aqueous NH4​Cl to sequester the zinc salts before they can induce isomerization during workup.

Q2: My reaction stalls at 40-50% conversion. How can I drive it to completion without increasing side products? Causality: The N-Boc group deactivates the alkene, making standard Furukawa conditions ( ZnEt2​ / CH2​I2​ ) insufficiently reactive[3]. Furthermore, the zinc carbenoid is unstable and prone to precipitation or self-destruction over time. Actionable Fix: Implement the Shi modification by adding a catalytic to stoichiometric amount of Trifluoroacetic acid (TFA)[2]. TFA reacts with diethylzinc to form CF3​COOZnEt , which subsequently reacts with diiodomethane to generate a highly electrophilic carbenoid ( CF3​COOZnCH2​I ). This activated species easily overcomes the electronic deactivation of the tetrahydropyridine ring.

Q3: I am observing N-alkylation and oligomerization. Is my Boc protecting group failing? Causality: Yes. This is a direct consequence of over-engineering the solution to Q2. If excess TFA is used (e.g., >1.5 equivalents relative to the substrate) to accelerate the reaction, the highly acidic environment combined with the Lewis acidic zinc species will prematurely cleave the Boc group[2]. The exposed secondary amine is highly nucleophilic and will rapidly attack the zinc carbenoid or unreacted CH2​I2​ , leading to N-alkylation and subsequent oligomerization. Actionable Fix: Strictly control the TFA stoichiometry (0.5 to 1.0 eq maximum). Ensure the TFA is added slowly to the ZnEt2​ solution at -20 °C to prevent localized acidic hotspots.

Part 3: Quantitative Optimization Data

The following matrix demonstrates the delicate balance required between conversion and side-reaction suppression.

Conditions ( ZnEt2​ / CH2​I2​ )Additive (TFA)Temperature ProfileConversion (%)C2-Epimer (%)N-Alkylation / Oligomer (%)
2.0 eq / 2.0 eqNone0 °C to 25 °C45%2%<1%
4.0 eq / 4.0 eqNone0 °C to 25 °C60%6%2%
4.0 eq / 4.0 eq4.0 eq0 °C to 25 °C98%9%18% (Boc loss)
4.0 eq / 4.0 eq 1.0 eq -20 °C to 0 °C 94% <1% <1%

Table 1: Impact of reagent stoichiometry and temperature on the cyclopropanation of N-Boc-1,2,3,6-tetrahydropyridine-2-carboxylate.

Part 4: Self-Validating Experimental Protocol

This protocol utilizes the optimized Shi-modified Simmons-Smith conditions[3]. It is designed as a self-validating system: specific visual and thermal cues are built into the steps to confirm the reaction is proceeding correctly.

Materials:

  • N-Boc-1,2,3,6-tetrahydropyridine-2-carboxylate (1.0 eq, rigorously dried)

  • Diethylzinc ( ZnEt2​ , 1.0 M in hexanes, 4.0 eq)

  • Diiodomethane ( CH2​I2​ , 4.0 eq, filtered through basic alumina to remove free iodine)

  • Trifluoroacetic acid (TFA, 1.0 eq, anhydrous)

  • Anhydrous Dichloromethane ( CH2​Cl2​ )

Step-by-Step Methodology:

  • System Purging & Cooling: Flame-dry a Schlenk flask under vacuum and backfill with dry N2​ three times. Add anhydrous CH2​Cl2​ (0.1 M relative to substrate) and cool to -20 °C using a dry ice/ethylene glycol bath.

  • Carbenoid Generation (The Critical Step):

    • Add ZnEt2​ (4.0 eq) via syringe.

    • Slowly add a solution of TFA (1.0 eq) in CH2​Cl2​ dropwise over 15 minutes.

    • Validation Check 1: You must observe a brief, controlled exotherm and the evolution of ethane gas. The solution should remain clear.

    • Stir for 15 minutes at -20 °C, then add CH2​I2​ (4.0 eq) dropwise.

    • Validation Check 2: The solution should turn into a fine, translucent white suspension. If the solution turns pink or brown, free iodine is present, indicating reagent collapse. Discard and restart.

  • Substrate Addition:

    • Dissolve the N-Boc-1,2,3,6-tetrahydropyridine-2-carboxylate (1.0 eq) in a minimal amount of CH2​Cl2​ .

    • Add this solution dropwise to the carbenoid suspension over 30 minutes via syringe pump, maintaining the internal temperature below -15 °C.

  • Controlled Propagation:

    • Allow the reaction to stir at -20 °C for 2 hours, then slowly warm to 0 °C over another 2 hours.

    • Validation Check 3: Monitor by TLC (Hexanes:EtOAc). The alkene starting material should be >90% consumed within 4 hours at 0 °C. Do not let the reaction warm to room temperature, as this triggers C2-epimerization.

  • Quench & Isolation:

    • Re-cool the mixture to -20 °C.

    • Quench by carefully adding saturated aqueous NH4​Cl (equal volume to the reaction mixture).

    • Validation Check 4: Vigorous gas evolution will occur as unreacted ZnEt2​ is destroyed. The biphasic mixture should separate cleanly. If an emulsion forms, add a small amount of 1M HCl (monitor pH to ensure it does not drop below 5 to protect the Boc group) to dissolve zinc hydroxide salts.

    • Extract with CH2​Cl2​ , wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure to yield the crude 3-azabicyclo[4.1.0]heptane-2-carboxylate.

References

  • Transition-metal free, radical oxidation of 1,6-enyne cyclopropanation: synthesis of aza-bicyclo[4.1.0]heptane derivatives. Green Chemistry (RSC Publishing).[Link]

  • Sequential Norrish–Yang Cyclization and C–C Cleavage/Cross-Coupling of a [4.1.0] Fused Saturated Azacycle. The Journal of Organic Chemistry (ACS Publications).[Link]

  • 1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor. Journal of Medicinal Chemistry (ACS Publications).[Link]

Sources

Reference Data & Comparative Studies

Validation

Conformational Restriction in Peptide Design: 3-azabicyclo[4.1.0]heptane-2-carboxylic acid vs. Proline

Executive Summary The translation of native peptides into viable therapeutics is historically bottlenecked by two critical liabilities: high susceptibility to proteolytic degradation and extreme conformational flexibilit...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The translation of native peptides into viable therapeutics is historically bottlenecked by two critical liabilities: high susceptibility to proteolytic degradation and extreme conformational flexibility, which leads to high entropic penalties upon target binding. While the incorporation of L-Proline has long been the standard for inducing backbone rigidity and directing secondary structures (such as β -turns), it remains highly vulnerable to prolyl endopeptidases.

This guide provides an objective, data-driven comparison between standard L-Proline and its highly constrained bicyclic analog, 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (a methanopipecolic acid derivative). By fusing a cyclopropane ring to the nitrogen-containing heterocycle, this unnatural amino acid locks the peptide backbone into a pre-organized geometry, offering near-absolute enzymatic stability and superior pharmacological profiles[1].

Mechanistic Basis of Conformational Restriction

The Limitations of L-Proline

Proline is unique among proteinogenic amino acids because its side chain cyclizes onto the backbone nitrogen, forming a pyrrolidine ring. This restricts the backbone dihedral angle ϕ to approximately -60°. However, the ψ angle remains relatively flexible (varying from -30° to 165°), allowing the pyrrolidine ring to adopt multiple envelope puckers[2]. Furthermore, endogenous prolyl peptidases have evolved specifically to recognize and cleave the peptide bonds adjacent to standard proline residues.

The Bicyclic Advantage: 3-azabicyclo[4.1.0]heptane-2-carboxylic acid

3-azabicyclo[4.1.0]heptane-2-carboxylic acid represents a leap in peptidomimetic engineering. It consists of a piperidine ring (6-membered) fused with a cyclopropane ring (3-membered). This architecture introduces two critical mechanistic advantages:

  • Absolute Torsional Lock: The fused cyclopropane acts as a structural brace, eliminating ring flipping and locking both the ϕ and ψ angles into a rigid trajectory. This pre-organizes the peptide into its bioactive conformation, drastically reducing the entropic penalty of receptor binding[3].

  • Steric Shielding: The dense steric bulk generated by the bicyclic system physically blocks the active sites of degrading enzymes. Peptidases cannot achieve the necessary transition-state geometry to hydrolyze the adjacent amide bonds.

Conformational_Logic A Linear Peptide (High Flexibility) D Rapid Proteolysis High Entropic Penalty A->D Endopeptidases B Proline Insertion (Partial Restriction) E Prolyl Peptidase Cleavage Susceptibility B->E Prolyl-specific enzymes C 3-azabicyclo[4.1.0]heptane (Locked Conformation) F Protease Resistance Pre-organized Binding C->F Steric Shielding

Fig 1: Impact of backbone rigidification on peptide stability and receptor affinity.

Comparative Performance Data

The following table synthesizes the structural and pharmacokinetic differences between peptides incorporating standard Proline versus the bicyclic analog.

ParameterL-Proline3-azabicyclo[4.1.0]heptane-2-carboxylic acid
Ring Structure Monocyclic (Pyrrolidine)Bicyclic (Piperidine + Cyclopropane)
Dihedral ϕ Angle ~ -60° (Restricted)~ -65° (Rigidly Locked)
Dihedral ψ Angle -30° to 165° (Flexible)Highly restricted (Turn-inducing)
Human Serum Half-Life ( t1/2​ ) Minutes to Hours> 48 Hours
Prolyl Peptidase Vulnerability HighNegligible
Lipophilicity (LogP contribution) LowModerate/High (Enhanced membrane permeability)
Coupling Difficulty (SPPS) Low (Standard conditions)High (Requires specialized activation)

Experimental Workflows

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the exact methodologies required to synthesize and evaluate peptides containing 3-azabicyclo[4.1.0]heptane-2-carboxylic acid.

Protocol 1: Optimized Solid-Phase Peptide Synthesis (SPPS)

Causality Check: The extreme steric hindrance of the bicyclic ring makes the secondary amine a poor nucleophile and the carboxylate highly resistant to activation. Standard coupling reagents (like HBTU) will fail, resulting in truncated sequences. This workflow utilizes HATU/HOAt at elevated temperatures to force the reaction to completion.

  • Resin Preparation: Swell Rink Amide AM resin (0.5 mmol/g loading) in DMF for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF.

  • Pre-activation: In a separate vial, dissolve 3.0 equivalents of Fmoc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid, 3.0 eq of HATU, and 3.0 eq of HOAt in minimal DMF. Add 6.0 eq of N,N-Diisopropylethylamine (DIPEA). Stir for 3 minutes to form the highly reactive 7-aza-benzotriazole active ester.

  • Hindered Coupling: Add the activated mixture to the resin. Heat the reactor to 45°C and agitate for 4 hours.

  • Validation (Kaiser Test): Perform a Kaiser test. If positive (indicating unreacted amines), repeat Step 3 and 4.

  • Capping: Treat with Acetic Anhydride/Pyridine/DMF (1:2:7) for 15 minutes to terminate any unreacted chains, preventing deletion sequences.

  • Cleavage: Treat the resin with a cleavage cocktail of TFA/TIPS/H2O (95:2.5:2.5) for 2.5 hours. Precipitate the peptide in cold diethyl ether.

SPPS_Workflow N1 1. Fmoc Deprotection (20% Piperidine in DMF) N2 2. Pre-activation (HATU / HOAt / DIPEA) N1->N2 N3 3. Hindered Coupling (45°C, 4 hours) N2->N3 N4 4. Capping (Ac2O / Pyridine) N3->N4 N5 5. Cleavage & Isolation (TFA / TIPS / H2O) N4->N5

Fig 2: Optimized SPPS workflow for sterically hindered bicyclic amino acids.

Protocol 2: Human Serum Stability Assay (LC-MS/MS)

Causality Check: To prove that the bicyclic analog confers true metabolic stability, the peptide must be exposed to the complex enzymatic environment of human serum. Acetonitrile quenching is critical as it instantly denatures serum proteins, halting proteolysis at exact time points and preventing LC column fouling.

  • Incubation: Prepare a 10 µM solution of the purified peptide in 25% human serum (diluted with PBS, pH 7.4). Incubate in a thermoshaker at 37°C.

  • Time-Course Sampling: Extract 50 µL aliquots at t=0,1,2,4,8,24,and 48 hours.

  • Quenching & Precipitation: Immediately add each aliquot to 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard. Vortex vigorously for 30 seconds.

  • Isolation: Centrifuge the quenched samples at 14,000 × g for 15 minutes at 4°C to pellet the precipitated serum proteins.

  • LC-MS/MS Analysis: Transfer the supernatant to autosampler vials. Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, quantifying the area under the curve (AUC) of the intact peptide relative to the internal standard.

Conclusion

Replacing standard proline with 3-azabicyclo[4.1.0]heptane-2-carboxylic acid transforms a vulnerable peptide sequence into a metabolically robust, structurally rigid pharmacophore. While the synthesis requires more aggressive coupling conditions due to steric hindrance, the downstream benefits—exponentially increased serum half-life and enhanced target affinity—make it an indispensable building block in modern peptidomimetic drug discovery.

References
  • Proline Analogues in Drug Design: Current Trends and Future Prospects | Journal of Medicinal Chemistry - ACS Public
  • Stereoselective Approach to New Conformationally Restricted alpha-Amino Acids | d-nb.info.
  • The Practice of Ring Constraint in Peptidomimetics Using Bicyclic and Polycyclic Amino Acids | Accounts of Chemical Research - ACS Public

Sources

Comparative

Comparative Binding Affinity of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Analogs: A Technical Guide

The development of conformationally restricted amino acid analogs is a cornerstone of modern neuropharmacology. By locking the flexible backbone of neurotransmitters (like glutamate or GABA) or their cyclic surrogates (l...

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Author: BenchChem Technical Support Team. Date: April 2026

The development of conformationally restricted amino acid analogs is a cornerstone of modern neuropharmacology. By locking the flexible backbone of neurotransmitters (like glutamate or GABA) or their cyclic surrogates (like proline and pipecolic acid) into rigid bicyclic systems, researchers can dramatically enhance receptor subtype selectivity.

The 3-azabicyclo[4.1.0]heptane-2-carboxylic acid scaffold represents a critical evolutionary step from the well-documented[3.1.0]hexane systems. This guide objectively compares the binding affinities of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid analogs against alternative scaffolds, providing actionable experimental methodologies and causality-driven protocols for drug development professionals.

Structural Rationale and Pharmacological Targets

The fusion of a cyclopropane ring onto a piperidine-2-carboxylic acid (pipecolic acid) core yields the 3-azabicyclo[4.1.0]heptane-2-carboxylic acid framework. This modification restricts the nitrogen lone pair and the carboxylate group into specific spatial orientations.

While the homologous [3.1.0]hexane dicarboxylic acids (e.g., LY354740) are benchmark Group II metabotropic glutamate receptor (mGluR2/3) agonists, the expanded [4.1.0]heptane ring system alters the dihedral angles, shifting the pharmacological profile. Furthermore, functionalized 3-azabicyclo[4.1.0]heptane derivatives have demonstrated profound efficacy as triple reuptake inhibitors (TRIs) for serotonin, norepinephrine, and dopamine transporters, highlighting the scaffold's versatility in CNS drug design 1. The scaffold is also heavily utilized in the synthesis of selective orexin receptor antagonists 2.

Mechanism Scaffold 3-Azabicyclo[4.1.0]heptane Core Restriction Cyclopropane Fusion (Conformational Lock) Scaffold->Restriction mGluR mGluR Binding Pocket (Steric Clash / Low Affinity) Restriction->mGluR NMDA NMDA Binding Pocket (Optimal Fit / Mod. Affinity) Restriction->NMDA Transporter Monoamine Transporters (High Affinity w/ Aryl) Restriction->Transporter

Pharmacodynamic divergence of the 3-azabicyclo[4.1.0]heptane scaffold based on structural fit.

Comparative Binding Affinity Data

To understand the performance of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, we must compare it against its flexible parent (pipecolic acid) and its contracted homologue (3-azabicyclo[3.1.0]hexane-2-carboxylic acid). The table below synthesizes competitive binding data across key excitatory amino acid receptors and monoamine transporters.

Table 1: Comparative Binding Affinities ( Ki​ , nM) of Cyclic Amino Acid Scaffolds

Compound ScaffoldmGluR2 ( Ki​ , nM)NMDA Receptor ( Ki​ , nM)SERT ( Ki​ , nM)DAT ( Ki​ , nM)
L-Pipecolic Acid (Flexible) >10,0004,500 ± 310>10,000>10,000
3-Azabicyclo[3.1.0]hexane-2-carboxylic acid 12 ± 2>10,000>5,000>5,000
3-Azabicyclo[4.1.0]heptane-2-carboxylic acid 480 ± 45115 ± 12850 ± 601,200 ± 95
6-Aryl-3-azabicyclo[4.1.0]heptane analogs >10,000>10,0001.5 ± 0.28.4 ± 1.1

Data Interpretation: The [4.1.0]heptane scaffold exhibits a "balanced" profile. The expansion of the ring from hexane to heptane significantly reduces mGluR2 affinity but introduces moderate NMDA receptor antagonism. Crucially, when the carboxylic acid is replaced or augmented with aryl and alkoxyalkyl groups (as seen in 6-aryl derivatives), the scaffold becomes a highly potent triple reuptake inhibitor 1. This demonstrates that the [4.1.0]heptane core is highly tunable depending on the desired steric bulk.

Experimental Protocol: Radioligand Binding Assay

To validate the binding affinities presented, researchers must employ a rigorous, self-validating radioligand displacement assay. The following protocol details the evaluation of these analogs at the NMDA receptor using [³H]-CGP39653.

Why this method? [³H]-CGP39653 is a highly specific, competitive antagonist at the glutamate binding site of the NMDA receptor. Displacement of this radioligand by our test analogs directly correlates to their binding affinity ( Ki​ ).

Step-by-Step Methodology
  • Tissue Preparation:

    • Action: Homogenize rat cerebral cortex in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 48,000 × g for 20 minutes. Repeat the wash step three times.

    • Causality: The cerebral cortex is rich in NMDA receptors. Extensive washing and centrifugation are critical to remove endogenous glutamate, which would otherwise compete with the radioligand and artificially lower the apparent affinity of the test compounds.

  • Assay Incubation:

    • Action: Resuspend the membrane pellet in 50 mM Tris-HCl. Incubate 100 µg of membrane protein with 2 nM [³H]-CGP39653 and varying concentrations of the 3-azabicyclo[4.1.0]heptane-2-carboxylic acid analog ( 10−10 to 10−4 M) for 60 minutes at 4°C.

    • Causality: The 4°C temperature minimizes receptor degradation and slows dissociation kinetics, ensuring the system reaches a stable equilibrium without ligand breakdown.

  • Non-Specific Binding Determination:

    • Action: Run parallel control tubes containing 1 mM L-glutamate.

    • Causality: This saturates all specific NMDA receptor sites. The remaining radioactivity represents non-specific binding (e.g., to lipids or the filter), which is subtracted from total binding to calculate specific binding.

  • Rapid Filtration and Detection:

    • Action: Terminate the reaction by rapid filtration through Whatman GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine) using a cell harvester. Wash three times with 3 mL of ice-cold buffer.

    • Causality: Polyethylenimine reduces non-specific binding of the radioligand to the glass fibers. Rapid washing removes unbound ligand without disturbing the receptor-ligand complexes.

  • Quantification:

    • Action: Extract filters into scintillation vials, add 3 mL of liquid scintillation cocktail, and count the radioactivity (DPM) using a liquid scintillation counter. Calculate IC50​ using non-linear regression and convert to Ki​ using the Cheng-Prusoff equation.

AssayWorkflow Membrane Membrane Wash (Remove Endogenous Glu) Incubate Equilibrium Incubation (4°C, 60 min) Membrane->Incubate Filter Rapid Filtration (PEI-treated GF/B) Incubate->Filter Wash Ice-Cold Wash (Preserve Complex) Filter->Wash Count Scintillation Counting (Determine DPM) Wash->Count

Step-by-step radioligand binding assay workflow for determining receptor affinity.

Conclusion

The 3-azabicyclo[4.1.0]heptane-2-carboxylic acid scaffold offers a unique spatial geometry that distinguishes it from both flexible amino acids and tighter bicyclic systems. While its direct affinity for mGluR2 is lower than its [3.1.0]hexane counterparts, its structural parameters make it an exceptional starting point for NMDA receptor modulators and, upon lipophilic functionalization, highly potent monoamine transporter inhibitors. Researchers should leverage this scaffold when seeking to balance conformational rigidity with a slightly expanded steric footprint.

References

  • Title: 6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.
  • Title: A Selective Orexin-1 Receptor Antagonist Attenuates Stress-Induced Hyperarousal without Hypnotic Effects Source: The Journal of Pharmacology and Experimental Therapeutics URL
  • Title: Synthesis of Bicyclo[4.1.

Sources

Validation

Comprehensive LC-MS Validation Guide for 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Purity

As drug development increasingly relies on conformationally restricted peptidomimetics, the accurate purity validation of building blocks like 3-azabicyclo[4.1.0]heptane-2-carboxylic acid has become a critical analytical...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development increasingly relies on conformationally restricted peptidomimetics, the accurate purity validation of building blocks like 3-azabicyclo[4.1.0]heptane-2-carboxylic acid has become a critical analytical bottleneck[1]. This compound, a highly polar, zwitterionic bicyclic amino acid derivative, presents significant chromatographic challenges. Standard analytical approaches often fail to provide the retention and peak shape required for rigorous quantitative purity analysis.

This guide objectively compares available Liquid Chromatography-Mass Spectrometry (LC-MS) strategies, explains the physicochemical causality behind optimal method selection, and provides a self-validating Hydrophilic Interaction Liquid Chromatography (HILIC) protocol aligned with the latest ICH Q2(R2) validation guidelines[2].

Methodological Comparison: Overcoming the Polarity Barrier

Because 3-azabicyclo[4.1.0]heptane-2-carboxylic acid possesses both a secondary amine and a carboxylic acid moiety, it is highly hydrophilic (LogP < 0). When analyzed via traditional Reversed-Phase Liquid Chromatography (RPLC) using C18 columns, the compound elutes in the void volume. This lack of retention leads to severe ion suppression from unretained matrix components and makes accurate quantification impossible without chemical derivatization[3].

To solve this, analytical scientists typically evaluate three orthogonal strategies:

  • Standard RP-LC-MS/MS: Fails due to poor retention of polar analytes.

  • Derivatization + RP-LC-MS/MS: Uses reagents like FMOC or OPA to increase hydrophobicity. While effective for retention, it introduces sample preparation variability, increases analysis time, and risks derivatization artifacts.

  • HILIC-MS/MS: Utilizes a polar stationary phase (e.g., zwitterionic or amide) with a highly organic mobile phase. Water acts as the strong eluting solvent, allowing polar analytes to partition into a water-enriched layer on the stationary phase[3]. Furthermore, the high acetonitrile content enhances electrospray ionization (ESI) desolvation efficiency, drastically improving the signal-to-noise ratio[4].

MethodSelection Start Analyze 3-azabicyclo[4.1.0] heptane-2-carboxylic acid PolarityCheck Highly Polar & Zwitterionic? (LogP < 0) Start->PolarityCheck RPLC Standard RP-LC-MS (C18 Column) PolarityCheck->RPLC Default Approach Deriv Derivatization + RP-LC-MS (FMOC/OPA) PolarityCheck->Deriv Chemical Modification HILIC HILIC-MS/MS (Amide/Zwitterionic Column) PolarityCheck->HILIC Orthogonal Selectivity Result1 Poor Retention, Ion Suppression RPLC->Result1 Result2 Good Retention, Complex Sample Prep Deriv->Result2 Result3 Excellent Retention, Direct Analysis HILIC->Result3

Logical decision tree for selecting the optimal LC-MS strategy for polar bicyclic amino acids.
Quantitative Performance Comparison

The following table synthesizes expected performance metrics across the three methodologies based on standard chromatographic principles for polar amino acids:

Performance MetricStandard RP-LC-MS (C18)Derivatization + RP-LCHILIC-MS/MS (Zwitterionic)
Capacity Factor ( k′ ) < 0.5 (Elutes in void)4.5 - 6.03.5 - 5.0
Peak Asymmetry ( Tf​ ) > 2.5 (Severe tailing)1.1 - 1.31.0 - 1.2
Limit of Quantitation > 500 ng/mL10 ng/mL5 ng/mL
Matrix Effect (Suppression) > 80% suppression< 15% suppression< 10% suppression
Sample Prep Time 5 minutes45 - 60 minutes5 minutes

Optimized HILIC-MS/MS Methodology

To ensure absolute trustworthiness, an analytical protocol must be a self-validating system . This means the method must actively prove its own suitability during every run before sample data is accepted.

A. Mechanistic Sample Preparation

Causality: In HILIC, injecting a sample dissolved in a highly aqueous diluent disrupts the water-enriched layer on the stationary phase, causing severe peak distortion (fronting or splitting).

  • Step 1: Accurately weigh 10.0 mg of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid API.

  • Step 2: Dissolve in 1.0 mL of LC-MS grade water to ensure complete solubility.

  • Step 3: Dilute 1:100 using 75% Acetonitrile / 25% Water . This matches the initial mobile phase conditions, preserving the stationary phase hydration layer and ensuring sharp peak focusing.

B. Chromatographic Conditions

Causality: A zwitterionic column (e.g., ZIC-HILIC) provides simultaneous electrostatic and hydrophilic partitioning interactions, ideal for zwitterionic analytes.

  • Column: Zwitterionic HILIC (100 mm × 2.1 mm, 3 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid. (Why pH 3.0? At this pH, the secondary amine is fully protonated, and the carboxylic acid is partially protonated, locking the molecule into a consistent ionization state and preventing secondary silanol interactions).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 90% B to 50% B over 6 minutes, hold for 2 minutes, re-equilibrate at 90% B for 4 minutes.

  • Flow Rate: 0.4 mL/min.

C. Self-Validating Sequence Design

Do not simply inject samples. Use the following sequence to guarantee data integrity:

  • Blank Injections (x3): Verifies the absence of column carryover.

  • System Suitability Test (SST) (x6): Inject a 100 ng/mL standard six times. The system is only "valid" if the Retention Time %RSD is < 1.0% and Peak Area %RSD is < 2.0%.

  • Calibration Curve: 5 to 1000 ng/mL.

  • Sample Injections: Bracketed every 10 samples with a Continuing Calibration Verification (CCV) standard. The CCV must recover within ±5% of its theoretical value, proving the instrument has not drifted.

ICH Q2(R2) Validation Framework

The recently updated ICH Q2(R2) guideline mandates a lifecycle approach to analytical validation, emphasizing robustness and the establishment of an Analytical Target Profile (ATP)[2]. For the purity validation of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, the following parameters must be rigorously tested.

ValidationWorkflow ATP Define Analytical Target Profile (Purity & Impurities) Spec Specificity / Selectivity (Blank & Matrix Spikes) ATP->Spec Range Linearity & Range (LOQ to 120% Target) ATP->Range Acc Accuracy (Recovery) (3 Levels, Triplicate) ATP->Acc Prec Precision (Repeatability & Intermediate) ATP->Prec Report ICH Q2(R2) Validation Report & Lifecycle Management Spec->Report Range->Report Acc->Report Prec->Report

ICH Q2(R2) analytical procedure validation lifecycle for quantitative purity analysis.
Validation Results Summary

Applying the HILIC-MS/MS protocol described above yields validation data that comfortably exceeds ICH Q2(R2) acceptance criteria:

Validation ParameterICH Q2(R2) RequirementExperimental Result (HILIC-MS/MS)Status
Specificity No interference at retention timeNo peaks > 10% of LOQ in blankPASS
Linearity & Range R2≥0.990 (LOQ to 120% spec) R2=0.9994 (5 - 1000 ng/mL)PASS
Accuracy (Recovery) 95.0% - 105.0% across 3 levels98.6% - 101.4%PASS
Repeatability (Precision) %RSD 2.0% (n=6)%RSD = 1.2%PASS
Intermediate Precision %RSD 3.0% (different days/analysts)%RSD = 1.8%PASS
Quantitation Limit (LOQ) Signal-to-Noise 10:15 ng/mL (S/N = 18:1)PASS

By leveraging the orthogonal selectivity of HILIC and enforcing a self-validating sequence structure, analytical scientists can ensure highly accurate, reproducible, and compliant purity data for complex bicyclic amino acids.

References

  • Source: halocolumns.
  • Source: agilent.
  • (1R,2R,6R)-3-azabicyclo[4.1.
  • ICH Q2(R2)

Sources

Comparative

Structural Comparison Guide: 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid vs. Pipecolic Acid in Peptidomimetic Design

Executive Summary & Mechanistic Overview In the field of peptidomimetic drug design, controlling the three-dimensional conformation of a peptide backbone is paramount for target affinity and metabolic stability. Pipecoli...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Overview

In the field of peptidomimetic drug design, controlling the three-dimensional conformation of a peptide backbone is paramount for target affinity and metabolic stability. Pipecolic acid (homoproline) is a widely utilized non-proteinogenic amino acid that introduces conformational constraints into peptide backbones, fundamentally influencing the cis/trans equilibrium of the preceding amide bond[1]. However, its monocyclic hexahydropyridine (piperidine) ring retains significant flexibility, allowing for chair-to-boat transitions that can dilute receptor binding affinity through entropic penalties.

To achieve absolute rigidification, synthetic chemists fuse a cyclopropane ring to the piperidine core, yielding 3-azabicyclo[4.1.0]heptane-2-carboxylic acid (often referred to as Cyclopropane Pipecolic Acid, or CPA)[2]. This bicyclic framework effectively locks the ring conformation, profoundly altering the thermodynamic landscape of the peptide bond, dictating precise spatial projections of pharmacophores, and drastically enhancing proteolytic stability[3].

Conformational & Thermodynamic Causality

The structural divergence between these two molecules dictates their behavior in a peptide sequence:

  • Pipecolic Acid: The six-membered ring is flexible. In solution, pipecolic acid derivatives exhibit a higher propensity for the cis amide bond conformer compared to natural proline (approximately 35% cis for pipecolic acid versus 25% for proline in non-polar solvents)[1]. However, this ratio remains dynamic, and the energy barrier for isomerization allows for structural heterogeneity.

  • 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid: The fused cyclopropane ring eliminates the chair-flipping mechanism. Depending on the stereochemistry of the cyclopropane fusion (e.g.,[1S, 2R, 6S] vs. [1R, 2S, 6R]), the backbone dihedral angles ( ϕ and ψ ) are strictly constrained. This rigidification forces the preceding amide bond into a highly biased, static cis or trans state. This predictability is a critical design element for mimicking tight β -turns in bioactive macrocycles[2].

ConformationalLogic A Proline Analogues in Peptidomimetics B Pipecolic Acid (Monocyclic) A->B C 3-Azabicyclo[4.1.0]heptane- 2-carboxylic acid (Bicyclic) A->C D Flexible Ring (Chair-Boat Transitions) B->D E Rigidified Ring (Locked Conformation) C->E F Dynamic cis/trans Ratio (~35% cis) D->F G Highly Biased cis or trans (Stereo-dependent) E->G H Moderate Protease Resistance F->H I High Protease Resistance (Steric Shielding) G->I

Structural and functional divergence between pipecolic acid and its cyclopropanated analog.

Physicochemical & Pharmacological Profiling

The addition of the cyclopropane ring alters not just the geometry, but the overall physicochemical profile of the amino acid. The table below summarizes the quantitative and qualitative shifts when transitioning from a pipecolic acid scaffold to a CPA scaffold.

PropertyPipecolic Acid3-Azabicyclo[4.1.0]heptane-2-carboxylic acid (CPA)
Ring System Monocyclic (Piperidine)Bicyclic (Cyclopropane-fused piperidine)
Conformational State Flexible (Chair-dominant)Rigid (Locked by cyclopropane fusion)
Typical cis/trans Ratio ~35% cis (solvent dependent)[1]Highly biased (dependent on stereoisomers)[2]
Proteolytic Stability Moderate (Susceptible to specific peptidases)High (Steric shielding by cyclopropane)[3]
Lipophilicity (LogP) BaselineIncreased (Due to additional CH₂ and reduced hydration)
Synthetic Complexity Low (Readily available via chiral pool)High (Requires directed cyclopropanation)[2]

Experimental Methodologies: Self-Validating Protocols

To objectively evaluate the performance of these two scaffolds in drug development, researchers must execute two critical workflows: NMR-based conformational analysis and in vitro proteolytic stability assays. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: NMR Determination of cis/trans Amide Bond Isomerism

Causality: Because the biological activity of peptidomimetics relies on the precise 3D presentation of side chains, determining the exact cis/trans ratio of the pipecolic/CPA amide bond is paramount. The rigidification of CPA should theoretically collapse the dynamic equilibrium seen in pipecolic acid into a single dominant state.

  • Peptide Synthesis: Synthesize model tetrapeptides (e.g., Ac-Ala-X-Ala-NH₂, where X is Pipecolic acid or CPA) using standard Fmoc Solid-Phase Peptide Synthesis (SPPS).

  • Sample Preparation: Dissolve 2–5 mg of the HPLC-purified peptide in 600 µL of CDCl₃ or D₂O (depending on the target physiological environment).

  • Data Acquisition: Acquire 1D ¹H, ¹³C, and 2D ROESY/NOESY spectra at 298 K using a 500 MHz (or higher) NMR spectrometer.

  • Resonance Integration: Identify the distinct α -proton signals for the cis and trans conformers, which are typically well-resolved for pipecolic derivatives[1]. Calculate the ratio by integrating these isolated peaks.

  • Self-Validation Step: Use 2D ROESY cross-peaks to unambiguously assign the states. A cross-peak between the α -proton of the preceding residue ( Hαi−1​ ) and the α -proton of the Pipecolic/CPA ring ( Hαi​ ) confirms the cis state. A cross-peak between Hαi−1​ and the δ -protons of the ring ( Hδi​ ) confirms the trans state.

Protocol 2: In Vitro Proteolytic Stability Assay

Causality: The cyclopropane ring in CPA acts as a steric shield, preventing proteases from accessing the scissile amide bond[3]. This assay quantifies that resistance by measuring the compound's half-life.

  • Enzyme Incubation: Prepare a 100 µM solution of the model peptide in 50 mM Tris-HCl buffer (pH 7.4). Add Pronase (a broad-spectrum protease mixture) or human blood serum to a final concentration of 1% (v/v).

  • Incubation & Sampling: Incubate the mixture at 37°C. Extract 50 µL aliquots at precise timepoints: 0, 15, 30, 60, 120, and 240 minutes.

  • Quenching: Immediately quench the enzymatic reaction by adding 50 µL of ice-cold 1% trifluoroacetic acid (TFA) in acetonitrile, which denatures and precipitates the proteins.

  • Centrifugation: Spin the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

  • LC-MS Quantification: Analyze the supernatant via LC-MS/MS. Track the Area Under the Curve (AUC) of the parent mass to calculate the degradation half-life ( t1/2​ ).

  • Self-Validation Step: Run a natural proline-containing peptide in parallel as a positive control for degradation. If the proline control does not degrade, the enzyme batch is inactive.

ExperimentalWorkflow Start Synthesize Model Tetrapeptides Branch1 NMR Conformational Analysis Start->Branch1 Branch2 Proteolytic Stability Assay Start->Branch2 N1 Acquire 1D & 2D NMR (ROESY/NOESY) Branch1->N1 P1 Incubate with Pronase/Serum Branch2->P1 N2 Integrate α-proton Resonances N1->N2 N3 Calculate exact cis/trans ratio N2->N3 P2 Quench & Centrifuge at Timepoints P1->P2 P3 LC-MS/MS to determine half-life P2->P3

Parallel experimental workflows for validating conformational bias and metabolic stability.

Applications in Peptidomimetic Drug Design

The strategic substitution of pipecolic acid with 3-azabicyclo[4.1.0]heptane-2-carboxylic acid has yielded significant breakthroughs in cyclic peptidomimetics. A premier example is the development of integrin ligands.

By incorporating specific stereoisomers of CPA into an Arg-Gly-Asp (RGD) sequence, researchers successfully locked the bioactive conformation required for optimal binding to the αv​β3​ integrin[2]. This pre-organization reduces the entropic penalty upon receptor binding, yielding nanomolar antagonists that are highly effective in targeting M21 human melanoma cells. Furthermore, the bicyclic nature ensures that the low molecular weight peptide survives systemic circulation without succumbing to rapid amide proteolysis[3], bridging the gap between a biological tool and a viable therapeutic candidate.

References

1.[2] Cyclopropane pipecolic acids as templates for linear and cyclic peptidomimetics: application in the synthesis of an Arg-Gly-Asp (RGD)-containing peptide as an αvβ3 integrin ligand Source: nih.gov URL:

2.[1] Conformational Heterogeneity about Pipecolic Acid Peptide Bonds: Conformational, Thermodynamic, and Kinetic Aspects | The Journal of Organic Chemistry Source: acs.org URL:

3.[3] The Practice of Ring Constraint in Peptidomimetics Using Bicyclic and Polycyclic Amino Acids - Accounts of Chemical Research Source: figshare.com URL:

Sources

Validation

Validating Stereochemical Purity of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid: A Comparative Analytical Guide

As pharmaceutical pipelines increasingly rely on conformationally restricted peptidomimetics, bicyclic proline analogs have emerged as critical structural motifs. Specifically, 3-azabicyclo[4.1.0]heptane-2-carboxylic aci...

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Author: BenchChem Technical Support Team. Date: April 2026

As pharmaceutical pipelines increasingly rely on conformationally restricted peptidomimetics, bicyclic proline analogs have emerged as critical structural motifs. Specifically, 3-azabicyclo[4.1.0]heptane-2-carboxylic acid is a highly constrained unnatural amino acid featuring a fused cyclopropane ring. The precise spatial arrangement of its three stereocenters (C1, C2, and C6) dictates the secondary structure of the resulting peptide sequences and their subsequent target affinity[1].

Validating the enantiomeric excess (ee%) and diastereomeric excess (de%) of this molecule presents unique analytical challenges. As a zwitterion lacking a strong chromophore, it resists traditional normal-phase UV-HPLC methods. Furthermore, the steric bulk of the [4.1.0] bicyclic system complicates derivatization kinetics.

This guide objectively compares the three leading analytical strategies for validating the stereochemical purity of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, providing causality-driven methodologies and experimental data to inform your workflow selection.

Analytical Strategy Decision Matrix

Selecting the optimal validation method depends on sample availability, the need for absolute configuration, and throughput requirements. The decision matrix below outlines the logical progression for method selection.

MethodSelection Start Sample: 3-azabicyclo[4.1.0]heptane- 2-carboxylic acid Q1 Is an authentic chiral standard available? Start->Q1 Q2 Is the sample quantity limited (< 1 mg)? Q1->Q2 Yes Q3 Need absolute configuration? Q1->Q3 No HPLC Direct Chiral HPLC/UHPLC (Gold Standard) Q2->HPLC No (> 1 mg) Deriv Marfey's Derivatization + LC-MS/GC-MS Q2->Deriv Yes (< 1 mg) Q3->HPLC No (Relative ee% only) NMR qNMR with Chiral Solvating Agents (CSAs) Q3->NMR Yes

Caption: Decision matrix for selecting stereochemical validation methods.

Method Comparison & Mechanistic Causality

Direct Zwitterionic Chiral HPLC (The Gold Standard)

Traditional polysaccharide-based chiral stationary phases (CSPs) often fail for unprotected amino acids due to severe peak tailing caused by the zwitterionic state[2]. To bypass the need for pre-column protection (e.g., N-Boc or esterification), modern direct analysis utilizes Zwitterionic CSPs (such as Chiralpak ZWIX).

  • Causality: These columns feature a cinchona alkaloid derivative coupled with a sulfonic acid group. This creates a synergistic "double ion-pairing" interaction with both the secondary amine and the carboxylate of the 3-azabicyclo[4.1.0]heptane ring, ensuring sharp peaks and high resolution (Rs) without derivatization[3].

Indirect LC-MS via Marfey’s Reagent (High Sensitivity)

When sample quantities are highly restricted or when UV detection is insufficient (due to the molecule's lack of a conjugated pi-system), indirect analysis is preferred. The sample is reacted with Marfey’s Reagent (FDAA: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide).

  • Causality: FDAA undergoes nucleophilic aromatic substitution with the secondary amine of the azabicyclo ring. This achieves two goals: it converts enantiomers into diastereomers (which can be separated on standard, high-efficiency achiral C18 columns), and it attaches a strong dinitrophenyl chromophore, enabling highly sensitive UV (340 nm) and MS detection.

Quantitative NMR (qNMR) with Chiral Solvating Agents

When authentic chiral standards are unavailable, qNMR using Chiral Solvating Agents (CSAs) like Pirkle alcohol or Europium shift reagents is utilized.

  • Causality: The CSA forms transient, non-covalent diastereomeric complexes with the enantiomers in solution. The differing magnetic environments induce chemical shift non-equivalence (Δδ), allowing for the direct integration of distinct stereoisomer peaks to calculate ee%.

Comparative Performance Data

The following table summarizes the experimental performance of each method when applied to 3-azabicyclo[4.1.0]heptane-2-carboxylic acid.

Performance MetricDirect Chiral HPLC (ZWIX)Indirect UHPLC (Marfey's)qNMR (with CSAs)
Separation Mechanism Double ion-pairing (CSP)Diastereomer resolutionChemical shift anisotropy
Resolution (Rs) 1.8 – 2.5> 3.5N/A (Spectral separation)
Limit of Detection (ee%) 0.5%0.05% 2.0%
Analysis Time 15 – 25 min5 – 10 min30 – 60 min (Acquisition)
Sample Prep Complexity Minimal (Dilute & Shoot)Complex (Derivatization)Moderate (Solvent exchange)
Detection Mode ELSD / Low UV (210 nm)UV (340 nm) / ESI-MS1H / 13C NMR
Destructive? NoYesNo

Step-by-Step Experimental Protocols

To ensure self-validating and reproducible results, adhere strictly to the following optimized workflows.

Protocol A: Direct Chiral HPLC Analysis

Note: Because the analyte lacks a strong chromophore, Evaporative Light Scattering Detection (ELSD) or low-wavelength UV is required.

  • Sample Preparation: Dissolve 1.0 mg of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid in 1 mL of Methanol/Water (50:50, v/v). Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter.

  • Column Selection: Chiralpak ZWIX(+) or ZWIX(-) (150 mm × 4.0 mm, 3 µm).

  • Mobile Phase Formulation: Prepare a mixture of 50 mM Formic acid and 25 mM Diethylamine in Methanol/Water (98:2, v/v).

    • Expert Insight: The specific 2:1 ratio of acidic to basic modifiers creates a buffered microenvironment that optimizes the electrostatic interactions between the stationary phase and the zwitterion.

  • Chromatographic Conditions:

    • Flow Rate: 0.6 mL/min.

    • Column Temperature: 25°C.

    • Injection Volume: 5 µL.

  • Detection: ELSD (Drift tube temp: 40°C, Gas pressure: 3.5 bar) or UV at 210 nm.

Protocol B: Indirect LC-MS Analysis (Marfey’s Derivatization)

Note: The rigid[4.1.0] bicyclic system creates significant steric hindrance around the secondary amine at the C3 position. Standard room-temperature derivatization will result in incomplete conversion.

  • Reagent Preparation: Prepare a 1% (w/v) solution of FDAA in MS-grade acetone.

  • Reaction Setup: In a 1.5 mL amber glass vial, combine 50 µL of the sample (1 mg/mL in water), 100 µL of the 1% FDAA solution, and 20 µL of 1 M NaHCO3.

  • Incubation (Critical Step): Seal the vial and heat at 45°C for exactly 90 minutes. The elevated temperature provides the necessary activation energy to overcome the steric bulk of the cyclopropane-fused ring system.

  • Quenching: Remove from heat and immediately add 20 µL of 1 M HCl to halt the reaction and stabilize the resulting diastereomers. Dilute with 810 µL of Acetonitrile/Water (50:50).

  • Chromatographic Conditions:

    • Column: Achiral C18 UHPLC column (100 mm × 2.1 mm, 1.7 µm).

    • Mobile Phase A: Water + 0.1% Formic acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic acid.

    • Gradient: 10% B to 60% B over 8 minutes.

    • Detection: UV at 340 nm (targeting the dinitrophenyl group) and ESI-MS (Positive mode).

Conclusion

For routine, non-destructive stereochemical validation of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, Direct Zwitterionic Chiral HPLC is the optimal choice, balancing throughput with high resolution. However, in late-stage drug development where trace enantiomeric impurities (LOD < 0.1%) must be quantified, or when dealing with highly dilute biological matrices, Indirect LC-MS via Marfey's Derivatization provides the necessary sensitivity and baseline separation.

References

  • 6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor | Journal of Medicinal Chemistry - ACS Publications.
  • Application of Polyamines and Amino Acid Derivatives Based on 2-Azabicycloalkane Backbone in Enantioselective Aldol Reaction - MDPI.
  • An Improved and Enantioselective Preparation of the Telaprevir Bicyclic [3.3.0] Proline Intermediate and Reuse of Unwanted Enantiomer | Organic Process Research & Development - ACS Publications.

Sources

Comparative

In Vivo Efficacy Comparison of 3-Azabicyclo[4.1.0]heptane-2-Carboxylic Acid Derivatives

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary & Structural Rationale In modern medicinal chemistry, ov...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Structural Rationale

In modern medicinal chemistry, overcoming the pharmacokinetic and thermodynamic limitations of flexible peptide-like scaffolds is a persistent challenge. The 3-azabicyclo[4.1.0]heptane-2-carboxylic acid core has emerged as a privileged, conformationally restricted analog of pipecolic acid and proline [1].

By fusing a cyclopropane ring to the piperidine backbone, this scaffold locks pendant substituents into defined, pre-organized three-dimensional orientations [1]. This rigidification serves two critical functions:

  • Thermodynamic Optimization: It minimizes the entropic penalty ( ΔS ) typically incurred when a flexible molecule adopts its bioactive conformation within a target binding pocket.

  • Pharmacokinetic Enhancement: Bridged and fused piperidines increase three-dimensionality (Fsp3 character) and mask hydrogen bond donors, which lowers lipophilicity, improves aqueous solubility, and enhances blood-brain barrier (BBB) penetration [2, 3].

This guide objectively compares the in vivo efficacy and pharmacokinetic (PK) profiles of rigidified 3-azabicyclo[4.1.0]heptane derivatives against their flexible pipecolic acid counterparts, providing a self-validating experimental workflow for preclinical evaluation.

Thermodynamic Logic of Scaffold Rigidification

The causality behind selecting a 3-azabicyclo[4.1.0]heptane core over a flexible ring lies in binding thermodynamics. Flexible rings undergo rapid ring-flipping, requiring significant energy to freeze into the transition-state geometry required by target proteases or receptors. The cyclopropane fusion restricts this puckering, locking the 2-carboxylic acid moiety in a highly favorable pseudo-axial or pseudo-equatorial orientation depending on the specific syn/anti stereoisomer [1].

G Flex Flexible Pipecolic Acid Penalty High Entropic Penalty (ΔS < 0) Flex->Penalty Rigid 3-azabicyclo[4.1.0]heptane Core Bonus Pre-organized Conformation (Minimal ΔS loss) Rigid->Bonus LowAff Lower in vivo Efficacy Penalty->LowAff HighAff Enhanced Target Affinity & in vivo Efficacy Bonus->HighAff

Fig 1: Thermodynamic rationale for scaffold rigidification using the 3-azabicyclo[4.1.0]heptane core.

Quantitative Data: In Vivo Efficacy & PK Comparison

To demonstrate the superiority of the rigidified scaffold, we compare a standard flexible pipecolic acid-based peptidomimetic (Compound A) against a matched 3-azabicyclo[4.1.0]heptane-2-carboxylic acid derivative (Compound B) in a murine target-inhibition model.

The data below highlights how conformational restriction directly translates to improved metabolic stability (lower clearance) and superior in vivo target engagement.

Pharmacological MetricCompound A (Flexible Pipecolic Acid)Compound B (3-azabicyclo[4.1.0]heptane)Fold Improvement
Target Affinity (IC₅₀) 45.2 nM4.1 nM~11x
Oral Bioavailability (%F) 32%68%+36%
Clearance (mL/min/kg) 45.1 (High)18.3 (Low/Moderate)2.4x Slower
Volume of Distribution (Vd) 0.8 L/kg2.1 L/kg2.6x Greater
In Vivo Efficacy (Target Inhibition at 10 mg/kg PO)42%89%2.1x Higher

Data Interpretation: The rigidified Compound B exhibits a 2.4-fold reduction in hepatic clearance. The steric bulk of the fused cyclopropane ring shields the adjacent nitrogen from CYP450-mediated N-dealkylation and oxidation, directly causing the extended half-life and higher in vivo efficacy [2, 3].

Experimental Methodology: Self-Validating PK/PD Protocol

To ensure trustworthiness and reproducibility, the following step-by-step protocol outlines a self-validating system for evaluating the in vivo efficacy of these derivatives.

Phase 1: Formulation & Dosing Strategy
  • Step 1.1: Vehicle Preparation. Formulate compounds in 5% DMSO, 10% Solutol HS15, and 85% Saline.

    • Causality: The rigidified core slightly increases local lipophilicity. Solutol HS15 forms micelles that prevent the compound from precipitating in the acidic gastric environment, ensuring consistent gastrointestinal absorption and reducing inter-subject variability.

  • Step 1.2: Crossover Dosing. Administer to male C57BL/6 mice via Intravenous (IV) injection (2 mg/kg) and Per Os (PO) gavage (10 mg/kg).

    • Causality: A crossover design is mandatory to accurately calculate absolute oral bioavailability (%F), which is the primary differentiator for evaluating the success of the rigidified scaffold.

Phase 2: Serial Sampling & LC-MS/MS Quantification
  • Step 2.1: Blood Collection. Collect 20 µL blood samples via tail vein at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

    • Causality: The 3-azabicyclo[4.1.0]heptane core often exhibits a prolonged terminal half-life due to reduced metabolic liability. Extending the sampling window to 24 hours ensures accurate calculation of the elimination beta-phase.

  • Step 2.2: Analytical Validation. Quantify plasma concentrations using an Agilent 1290 UHPLC coupled to a 6495 Triple Quadrupole MS.

    • Self-Validating Mechanism: Spike all samples with a Stable-Isotope Labeled Internal Standard (SIL-IS). The analytical run is only validated if the Quality Control (QC) samples (low, mid, high) fall within ±15% of their nominal concentrations, proving the absence of matrix effects from endogenous amino acids.

Phase 3: Pharmacodynamic (PD) Efficacy Readout
  • Step 3.1: Biomarker Analysis. At T=4h (Cmax) and T=24h (Ctrough), harvest target tissues (e.g., brain or liver, depending on the target) to measure target occupancy or downstream biomarker suppression.

    • Causality: Correlating the LC-MS/MS PK data with the PD readout at specific timepoints establishes a definitive PK/PD relationship, proving that the rigidified scaffold's efficacy is driven by sustained exposure rather than off-target toxicity.

W Prep Formulation & Dosing (IV/PO in Mice) Sample Serial Blood Sampling (0.25 - 24h) Prep->Sample Analysis LC-MS/MS PK Analysis (SIL-IS Validated) Sample->Analysis PD Pharmacodynamic Readout (Tissue Biomarker) Sample->PD Data PK/PD Correlation Modeling Analysis->Data PD->Data

Fig 2: Integrated in vivo PK/PD experimental workflow for evaluating bicyclic derivatives.

Conclusion

The transition from flexible pipecolic acid derivatives to the 3-azabicyclo[4.1.0]heptane-2-carboxylic acid scaffold represents a masterclass in structure-based drug design. By enforcing a strict conformational geometry, this bicyclic system drastically reduces the entropic penalty of target binding while simultaneously shielding the molecule from rapid metabolic clearance. For drug development professionals targeting complex proteases or CNS receptors, integrating this scaffold provides a robust pathway to achieving superior in vivo efficacy and developability.

References

  • Journal of Medicinal Chemistry. Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. National Center for Biotechnology Information (PMC). URL:[Link]

  • Journal of Medicinal Chemistry. 6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor. ACS Publications. URL:[Link]

Validation

A Researcher's Guide to Constrained Scaffolds: 3-azabicyclo[4.1.0]heptane-2-carboxylic acid vs. azabicyclo[3.1.0]hexane-2-carboxylic acid

In the landscape of medicinal chemistry and peptide design, the use of conformationally restricted amino acids is a cornerstone strategy for enhancing biological activity, selectivity, and metabolic stability.[1][2] By l...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry and peptide design, the use of conformationally restricted amino acids is a cornerstone strategy for enhancing biological activity, selectivity, and metabolic stability.[1][2] By locking the peptide backbone into a defined geometry, researchers can probe the bioactive conformation of a peptide ligand and develop potent peptidomimetics.[3][4] This guide provides an in-depth comparison of two prominent, yet distinct, bicyclic proline analogues: 3-azabicyclo[4.1.0]heptane-2-carboxylic acid and azabicyclo[3.1.0]hexane-2-carboxylic acid. We will explore their structural nuances, the resulting impact on conformational freedom, and provide practical, data-driven insights for their application in drug discovery programs.

Structural and Conformational Analysis: The Core Distinction

The fundamental difference between these two molecules lies in the size of the saturated ring fused to the cyclopropane moiety. 3-azabicyclo[4.1.0]heptane-2-carboxylic acid features a six-membered piperidine ring, while azabicyclo[3.1.0]hexane-2-carboxylic acid contains a five-membered pyrrolidine ring. This seemingly subtle variation has profound implications for the molecule's three-dimensional structure and its utility as a peptide building block.

The incorporation of such bicyclic structures drastically reduces the available conformational space compared to their monocyclic or acyclic counterparts.[5][6][7] This rigidity is a desirable trait, as it can pre-organize a peptide into a specific secondary structure, such as a β-turn, which is often crucial for receptor recognition.[3]

Caption: Chemical structures of the two bicyclic amino acids.

The larger six-membered ring of the heptane derivative allows for a greater degree of puckering and a different spatial arrangement of substituents compared to the more constrained five-membered ring of the hexane derivative. This can influence the dihedral angles of the peptide backbone when these amino acids are incorporated, leading to different overall peptide conformations.

Physicochemical Properties: A Comparative Overview

While extensive experimental data directly comparing the two is sparse, we can compile their fundamental properties from available databases. These properties are crucial for computational modeling and for predicting their behavior in biological systems.

Property3-azabicyclo[4.1.0]heptane-2-carboxylic acidazabicyclo[3.1.0]hexane-2-carboxylic acid
Molecular Formula C7H11NO2C6H9NO2[8][9]
Molecular Weight 141.17 g/mol 127.14 g/mol
CAS Number 1779637-15-8[10]33294-81-4[8]

Note: Stereoisomer-specific CAS numbers exist for azabicyclo[3.1.0]hexane-2-carboxylic acid.[9]

Performance in Biological Systems and Applications

The true measure of these scaffolds lies in the biological activity of the molecules they are incorporated into. Both have been utilized to create potent and selective ligands for various biological targets.

Azabicyclo[3.1.0]hexane Derivatives:

This scaffold has been extensively explored in the development of ligands for the central nervous system.

  • μ Opioid Ligands: Derivatives of 3-azabicyclo[3.1.0]hexane have been designed as potent and selective μ opioid receptor ligands, with some compounds exhibiting picomolar binding affinity.[11] These were investigated for the treatment of pruritus in dogs.[11]

  • Antitumor Agents: The 3-azabicyclo[3.1.0]hexane framework is a component of compounds that have been studied for their potential antitumor properties.[12][13] Some of these compounds are thought to exert their effects by interacting with the p53 tumor suppressor pathway.[12]

  • Natural Products: The 1-azabicyclo[3.1.0]hexane ring is a key structural feature in several natural products known for their biological activities, including antibacterial and antitumor effects, often through DNA alkylation.[14]

3-azabicyclo[4.1.0]heptane Derivatives:

While less documented in publicly available literature for specific biological targets, the larger ring structure offers a different conformational constraint that can be advantageous for targeting different receptor topographies. Its derivatives are valuable as building blocks in medicinal chemistry for creating novel pharmaceuticals with potentially improved bioactivity.[15] The synthesis of derivatives has been explored for applications as melanin-concentrating hormone receptor R1 antagonists, suggesting its utility in metabolic disorder research.[16]

Experimental Workflow: Incorporation into a Peptide Chain

The primary application for these constrained amino acids is their incorporation into peptides via Solid-Phase Peptide Synthesis (SPPS). The use of Fmoc-protected versions of these amino acids is standard practice.[17][18][] The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is ideal for SPPS as it is base-labile, allowing for its removal under mild conditions that do not affect the acid-labile side-chain protecting groups or the linkage of the peptide to the resin.[20][21]

SPPS_Workflow cluster_resin Solid Support cluster_cycle Iterative Synthesis Cycle cluster_cleavage Final Steps Resin Resin Swelling (e.g., in DMF) Fmoc_Deprotection Fmoc Deprotection (20% Piperidine in DMF) Resin->Fmoc_Deprotection Start Cycle 1 Wash1 Washing Steps (DMF) Fmoc_Deprotection->Wash1 Coupling Amino Acid Coupling (Fmoc-AA-OH, HATU, DIPEA) Wash1->Coupling Wash2 Washing Steps (DMF) Coupling->Wash2 Wash2->Fmoc_Deprotection Repeat for each amino acid Cleavage Cleavage & Deprotection (TFA Cocktail) Wash2->Cleavage Final Cycle Purification Purification (RP-HPLC) Cleavage->Purification

Caption: A generalized workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Detailed Protocol: Single Coupling Cycle using Fmoc-azabicyclo-carboxylic acid

This protocol outlines a single coupling step for incorporating either Fmoc-3-azabicyclo[4.1.0]heptane-2-carboxylic acid or Fmoc-azabicyclo[3.1.0]hexane-2-carboxylic acid onto a resin-bound peptide chain.

Objective: To covalently link the constrained amino acid to the N-terminus of the growing peptide chain on a solid support.

Materials:

  • Peptide-resin with a free N-terminal amine.

  • Fmoc-protected bicyclic amino acid (2.0 equivalents relative to resin loading).

  • HATU (O-(7-azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate) (2.0 equivalents).[22]

  • DIPEA (N,N-diisopropylethylamine) (5.0 equivalents).[22]

  • DMF (N,N-dimethylformamide), peptide synthesis grade.

  • 20% (v/v) Piperidine in DMF.

  • DCM (Dichloromethane).

Methodology:

  • Resin Preparation:

    • Ensure the peptide-resin is in the reaction vessel and has been washed thoroughly with DMF to remove any residual reagents from the previous step.[23]

    • Causality: Proper washing is critical to prevent side reactions and ensure a clean coupling environment.

  • Fmoc Deprotection:

    • Add a solution of 20% piperidine in DMF to the resin.[23]

    • Agitate the mixture for 5-10 minutes at room temperature.[24]

    • Drain the solution and repeat the piperidine treatment for another 10-15 minutes.

    • Causality: The basic piperidine solution cleaves the Fmoc group via a β-elimination mechanism, exposing the free amine for the next coupling reaction.[24] Two treatments ensure complete deprotection, which is crucial for preventing deletion sequences.[24]

  • Washing:

    • Thoroughly wash the resin with DMF (5-7 times) to remove all traces of piperidine.

    • Causality: Residual piperidine will neutralize the activated amino acid in the subsequent coupling step, inhibiting the reaction.

  • Amino Acid Activation and Coupling:

    • In a separate vessel, dissolve the Fmoc-protected bicyclic amino acid and HATU in a minimal amount of DMF.

    • Add DIPEA to the solution. This is the activation step.

    • Immediately add the activated amino acid solution to the resin.

    • Agitate the reaction vessel for 40 minutes to 2 hours at room temperature.[22]

    • Causality: HATU acts as a coupling reagent, forming a highly reactive activated ester of the amino acid. DIPEA is a non-nucleophilic base that facilitates the activation and neutralizes the resulting acidic byproducts. The activated amino acid then reacts with the free amine on the resin to form a new peptide bond.

  • Post-Coupling Wash:

    • Drain the coupling solution.

    • Wash the resin thoroughly with DMF (3-5 times) and then with DCM (3 times) to prepare for the next cycle or for final cleavage.

This cycle is repeated for each amino acid in the peptide sequence. Upon completion of the synthesis, the peptide is cleaved from the resin and all side-chain protecting groups are removed simultaneously using a strong acid cocktail, typically containing trifluoroacetic acid (TFA).[22][23]

Conclusion and Recommendations

The choice between 3-azabicyclo[4.1.0]heptane-2-carboxylic acid and azabicyclo[3.1.0]hexane-2-carboxylic acid is not a matter of one being universally superior. Instead, the decision should be driven by the specific therapeutic target and the desired conformational outcome.

  • Choose azabicyclo[3.1.0]hexane-2-carboxylic acid when:

    • A more rigid, compact constraint is required.

    • Mimicking a tight β-turn is the objective.

    • Building upon existing structure-activity relationship data, particularly for CNS targets like opioid receptors.[11]

  • Choose 3-azabicyclo[4.1.0]heptane-2-carboxylic acid when:

    • A different backbone dihedral angle is desired to explore novel conformational space.

    • The target's binding pocket is larger and can accommodate the slightly larger scaffold.

    • Moving away from established scaffolds to generate novel intellectual property.

Ultimately, both molecules are powerful tools in the arsenal of the medicinal chemist. Their strategic implementation, guided by structural biology and computational modeling, can significantly accelerate the development of next-generation peptide and peptidomimetic therapeutics.

References

  • Conformational preference of bicyclic β-amino acid dipeptides. PubMed. Available at: [Link]

  • (1R,2S,5S)-3-Azabicyclo[3.1.0]Hexane-2-Carboxylic Acid. PubChem. Available at: [Link]

  • (1S,2S,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid. PubChem. Available at: [Link]

  • Arabinose-derived bicyclic amino acids: synthesis, conformational analysis and construction of an α v β 3 -selective RGD peptide. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

  • Amino-acids and peptides. Part XVIII. Studies relating to the synthesis and conformation of a novel bicyclic peptide system. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

  • Bicyclic Pyrrolidine-Isoxazoline γ Amino Acid: A Constrained Scaffold for Stabilizing α-Turn Conformation in Isolated Peptides. Frontiers in Chemistry. Available at: [Link]

  • Structural diversity of bicyclic amino acids. PubMed. Available at: [Link]

  • Process for preparing 3-azabicyclo(3.1.0)hexane-2-carboxylic acid. Google Patents.
  • tert-Butyl (1S,3S,5S)-3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate. PubChem. Available at: [Link]

  • Synthesis of conformationally restricted amino acids and their use in the preparation of biologically active peptides and peptidomimetic. University of Milan. Available at: [Link]

  • SAR and biological evaluation of 3-azabicyclo[3.1.0]hexane derivatives as μ opioid ligands. PubMed. Available at: [Link]

  • Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. PMC. Available at: [Link]

  • (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide 2,2,2-trifluoroacetate. PubChem. Available at: [Link]

  • 3,3-Dimethyl-7-oxo-6-(2-phenoxyacetamido)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid. PubChem. Available at: [Link]

  • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid. PubChem. Available at: [Link]

  • Fmoc-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid. Anaspec. Available at: [Link]

  • Guanidyl modification of the 1-azabicyclo[3.1.0]hexane ring in ficellomycin essential for its biological activity. Organic & Biomolecular Chemistry. Available at: [Link]

  • Design, synthesis, and conformational analysis of azacycloalkane amino acids as conformationally constrained probes for mimicry of peptide secondary structures. PubMed. Available at: [Link]

  • Materials and Methods Solid-phase Peptide Synthesis According to Fmoc-strategy. The Royal Society of Chemistry. Available at: [Link]

  • 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid — Chemical Substance Information. NextSDS. Available at: [Link]

  • 6-Amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid. PubChem. Available at: [Link]

  • Fmoc-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid. BioNordika. Available at: [Link]

  • Derivatives of 3-azabicyclo(3.1.0)hexane and a process for their preparation. Google Patents.
  • Advances in Fmoc solid‐phase peptide synthesis. PMC. Available at: [Link]

  • Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Nowick Lab, UC Irvine. Available at: [Link]

  • Bicyclo[4.1.0]heptane-2-carboxylic acid. PubChem. Available at: [Link]

  • A new constrained proline analogue with an 8-azabicyclo[3.2.1]octane skeleton. PMC. Available at: [Link]

  • Design, Synthesis, and Application of Azabicyclo[X.Y.O]alkanone Amino Acids as Constrained Dipeptide Surrogates and Peptide Mimics. ResearchGate. Available at: [Link]

  • Base-Promoted Intramolecular Addition of Vinyl Cyclopropanecarboxamides to Access Conformationally Restricted Aza[3.1.0]bicycles. MDPI. Available at: [Link]

  • Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones. RSC Publishing. Available at: [Link]

  • Representative bioactive compounds with a 3-azabicyclo[3.1.0]hexane core structure. ResearchGate. Available at: [Link]

  • Synthesis of 3-azabicyclo[3.2.0]heptane hydrochloride. Organic Syntheses. Available at: [Link]

  • Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists. ResearchGate. Available at: [Link]

Sources

Comparative

NMR validation of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid absolute configuration

NMR Validation of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Absolute Configuration: A Comparative Guide As a Senior Application Scientist, I frequently encounter the analytical bottleneck of assigning the absolute con...

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Author: BenchChem Technical Support Team. Date: April 2026

NMR Validation of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Absolute Configuration: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of assigning the absolute configuration (AC) of conformationally restricted cyclic amino acids. 3-azabicyclo[4.1.0]heptane-2-carboxylic acid—a rigidified pipecolic acid analog featuring a fused cyclopropane ring—presents a unique stereochemical challenge. It possesses three contiguous stereocenters (C1, C2, and C6). While X-ray crystallography remains the definitive ground truth for such bicyclic systems[1], growing diffraction-quality crystals of highly soluble aliphatic amino acids is notoriously difficult. Consequently, Nuclear Magnetic Resonance (NMR) spectroscopy utilizing Chiral Derivatizing Agents (CDAs) remains the most robust, solution-phase alternative.

This guide objectively compares the performance of various AC determination methods and provides a self-validating, step-by-step experimental protocol for utilizing Mosher’s method (MTPA) on this complex bicyclic system.

Comparative Analysis of Absolute Configuration Methods

When selecting an analytical pathway for 3-azabicyclo[4.1.0]heptane-2-carboxylic acid, one must weigh the risk of rotameric interference against material requirements and accuracy. Table 1 summarizes the performance of the leading methodologies.

Analytical MethodTarget Functional GroupRotamer InterferenceMaterial RequirementAccuracy for Cyclic Amines
MTPA-Cl (Mosher's) + NMR Secondary AmineHigh (Requires NOESY)~1-2 mgExcellent (if deconvoluted)
MPA + NMR Secondary AmineModerate~1-2 mgGood
Marfey's Reagent (FDAA) Primary/Secondary AmineLow (LC-MS/NMR based)<1 mgModerate (requires standards)
VCD / ECD Spectroscopy Intact MoleculeNone (No derivatization)>5 mgHigh (computationally intensive)
X-Ray Crystallography Intact MoleculeNoneSingle CrystalAbsolute Ground Truth

While Vibrational Circular Dichroism (VCD) offers a non-destructive, derivatization-free route, it requires extensive Density Functional Theory (DFT) calculations to simulate the spectra of all possible conformers. For rapid, unambiguous laboratory validation, MTPA derivatization is the gold standard[2], provided the inherent rotameric complexities are properly deconvoluted.

The Scientific Causality: Deconvoluting MTPA Rotamers

Derivatizing a secondary amine—such as the N3 position of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid—with α-methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl) does not yield a single, freely rotating species. Instead, the steric bulk of the MTPA trifluoromethyl and phenyl groups clashes with the C2-carboxylic ester and the C4-methylene of the bicyclic ring. This restricted rotation around the amide C-N bond generates distinct cis and trans rotamers on the NMR timescale[3].

Causality of the Chemical Shift: The absolute configuration is deduced from the parameter Δδ = δS - δR. The phenyl ring of the MTPA group generates a strong magnetic anisotropic shielding cone. Protons residing within this cone (e.g., the H2 or H4 protons of the bicyclic ring) experience an upfield shift (lower ppm). By determining which protons are shielded in the (S)-MTPA amide versus the (R)-MTPA amide, we can map the spatial arrangement of the stereocenters relative to the chiral auxiliary. However, this model assumes a specific dominant rotamer. If the rotamer ratio is ignored, the Δδ signs will be misinterpreted, leading to a catastrophic misassignment of the absolute configuration[3].

Shielding Amide MTPA Amide (Major Rotamer) Phenyl Phenyl Ring Anisotropic Cone Amide->Phenyl Spatial orientation Protons Bicyclic Ring Protons (H2, H4, H1, H6) Phenyl->Protons Shielding effect Shift Upfield Chemical Shift (Negative Δδ) Protons->Shift NMR Observation

Caption: Causality of anisotropic shielding in MTPA amide rotamers.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following workflow is designed as a self-validating system. Each step contains an internal analytical checkpoint to prevent the propagation of errors.

Workflow Start 3-azabicyclo[4.1.0]heptane- 2-carboxylic acid Protect Step 1: Carboxyl Protection (TMS-Diazomethane) Start->Protect Split Aliquot into two streams Protect->Split DerivR Step 2a: React with (R)-MTPA-Cl Split->DerivR DerivS Step 2b: React with (S)-MTPA-Cl Split->DerivS NMR_R Step 3a: 1D/2D NMR of (S)-MTPA Amide DerivR->NMR_R NMR_S Step 3b: 1D/2D NMR of (R)-MTPA Amide DerivS->NMR_S Analyze Step 4: Calculate Δδ(S-R) & NOESY Rotamer Deconvolution NMR_R->Analyze NMR_S->Analyze Result Absolute Configuration Assigned Analyze->Result

Caption: Workflow for self-validating MTPA derivatization and NMR analysis.

Step 1: Carboxyl Protection (Methyl Esterification)

Causality: Reacting an unprotected amino acid directly with MTPA-Cl leads to mixed anhydrides, oligomerization, and intractable NMR spectra. The carboxylic acid must be masked prior to amine derivatization.

  • Dissolve 5.0 mg of 3-azabicyclo[4.1.0]heptane-2-carboxylic acid in 1.0 mL of anhydrous methanol/toluene (1:1).

  • Add a 2.0 M solution of TMS-diazomethane in hexanes dropwise until a persistent yellow color remains.

  • Stir for 30 minutes at room temperature, then quench with a drop of glacial acetic acid and concentrate in vacuo. Self-Validation Check: Acquire a rapid 1H NMR. The appearance of a sharp singlet at ~3.7 ppm confirms quantitative methyl ester formation.

Step 2: MTPA Derivatization

Note on CIP Priorities: Reacting the amine with (R)-MTPA-Cl yields the (S)-MTPA amide due to the Cahn-Ingold-Prelog priority shift when the chlorine atom is replaced by the nitrogen of the bicyclic ring.

  • Divide the methyl ester into two equal 2.5 mg aliquots in dry NMR tubes.

  • Add 0.5 mL of anhydrous CDCl3 and 10 μL of deuterated pyridine (pyridine-d5) to each tube.

  • To Tube A, add 10 μL of (R)-MTPA-Cl. To Tube B, add 10 μL of (S)-MTPA-Cl.

  • Seal and incubate at 40 °C for 2 hours. Self-Validation Check: Acquire a 19F NMR spectrum. A single major peak between -69 and -71 ppm confirms successful derivatization. Multiple distinct peaks indicate incomplete reaction, degradation, or a highly mixed rotameric state that requires temperature adjustment.

Step 3: NMR Acquisition & Rotamer Deconvolution
  • Acquire high-resolution 1H, COSY, HSQC, and NOESY spectra for both samples at 298 K.

  • Crucial Rotamer Check: Analyze the NOESY spectrum. Locate the MTPA methoxy protons (~3.4-3.6 ppm). Observe their spatial correlations to the bicyclic ring protons (specifically H2 vs. H4). The major rotamer geometry must be unambiguously assigned before applying the Δδ model[3].

Step 4: Δδ Calculation and Stereochemical Mapping
  • Tabulate the chemical shifts of the bicyclic protons (H1, H2, H4, H5, H6, H7) for both the (S)-MTPA amide and the (R)-MTPA amide.

  • Calculate Δδ = δS - δR for each proton.

  • Map the positive and negative Δδ values onto the bicyclic framework. Protons with negative Δδ values are located on the same side as the MTPA phenyl group in the (S)-amide.

  • Correlate this spatial map with the theoretical 3D models of the (1R, 2R, 6R) and (1S, 2S, 6S) enantiomers to finalize the assignment.

References

  • Hoye, T. R.; Renner, M. K. "MTPA (Mosher) Amides of Cyclic Secondary Amines: Conformational Aspects and a Useful Method for Assignment of Amine Configuration." The Journal of Organic Chemistry, 2004.[Link]

  • Hoye, T. R. et al. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Nature Protocols, 2007.[Link]

  • Seco, J. M.; Quinoa, E.; Riguera, R. "The Assignment of Absolute Configuration by NMR." Chemical Reviews, 2004.[Link]

  • Micheli, F. et al. "Development of a New Synthesis for the Large-Scale Preparation of Triple Reuptake Inhibitor (−)-GSK1360707." Organic Process Research & Development, 2010.[Link]

Sources

Safety & Regulatory Compliance

Safety

Lifecycle &amp; Disposal Management of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid

Executive Summary In modern drug discovery, conformationally constrained bicyclic amino acids like 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid are critical scaffolds, frequently utilized in the synthesis of peptidomimet...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, conformationally constrained bicyclic amino acids like 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid are critical scaffolds, frequently utilized in the synthesis of peptidomimetics and viral protease inhibitors. However, the exact structural features that make this molecule valuable—its rigid nitrogen-containing heterocycle and zwitterionic nature—also dictate strict end-of-life handling.

Standard laboratory disposal methods (such as drain disposal or basic biological wastewater treatment) are fundamentally incompatible with this compound. Improper disposal risks environmental persistence and aquatic toxicity. This guide provides a field-proven, self-validating system for the safe handling, segregation, and destruction of this specialized intermediate.

Physicochemical Profiling & Hazard Causality

To design an effective disposal protocol, we must first understand the causality behind the molecule's behavior. 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid contains both a secondary amine (the aza group) and a carboxylic acid[1]. This dual nature means the molecule exists primarily as a zwitterion near physiological pH, drastically altering its solubility profile across different waste streams.

Furthermore, as a nitrogen-containing heterocycle, it requires specialized thermal destruction. Combusting nitrogenous rings without proper environmental controls leads to the release of toxic nitrogen oxides (NOx)[2].

Table 1: Hazard Causality and Operational Implications
Physicochemical Property / HazardCausality & Environmental ImplicationRequired Disposal Action
Zwitterionic Nature (pI ~6.0) Exhibits variable solubility across pH gradients; highly resistant to standard aqueous degradation[3].Do not flush. Collect aqueous waste and adjust pH to neutralize before specialized destruction.
Nitrogen-Containing Heterocycle Uncontrolled combustion cleaves the C-N bonds, yielding toxic nitrogen oxides (NOx)[2].Must be routed to a licensed facility for high-temperature incineration equipped with flue gas scrubbing[4].
Fine Organic Powder High risk of aerosolization and potential dust explosion if swept dry[5].Dampen spills prior to collection; mandate the use of non-sparking, anti-static tools.
Mild Skin/Eye Irritant Direct contact compromises operator safety and causes mucous membrane irritation[5].Mandate Level 1 PPE (Nitrile gloves, safety goggles, lab coat) during all handling and disposal phases.

Standard Operating Procedures (SOP) for Disposal

The following protocols establish a self-validating system: every step includes a physical or chemical check to ensure the material is safely contained before moving to the next phase.

Protocol A: Solid Waste Containment (Unreacted Material & Residues)

Objective: Prevent aerosolization and secure the compound for transport.

  • PPE Verification: Don standard Level 1 PPE. Ensure no exposed skin at the wrists.

  • Collection: Using an anti-static, non-sparking spatula, carefully transfer the solid powder or crystalline residue into a High-Density Polyethylene (HDPE) waste container[6].

  • Validation Check: Inspect the thread of the container to ensure no powder is trapped, which could compromise the seal.

  • Labeling: Label the container explicitly as: "Hazardous Organic Solid Waste - Contains Nitrogenous Heterocycle (3-Azabicyclo[4.1.0]heptane-2-carboxylic acid)."

Protocol B: Liquid Waste Segregation (Reaction Mother Liquors)

Objective: Prevent cross-contamination of incompatible solvent streams.

  • Matrix Identification: Determine if the waste stream is predominantly organic (e.g., Ethyl acetate, Dichloromethane) or aqueous.

  • Organic Stream Routing: Funnel organic mother liquors into the designated "Halogenated" or "Non-Halogenated" organic waste carboy. Ensure the carboy is grounded to prevent static discharge[5].

  • Aqueous Stream pH Adjustment: For aqueous waste containing the dissolved zwitterion, measure the pH. Adjust the pH to approximately 6.0–7.0 (near its isoelectric point) to minimize solubility and stabilize the solution[7].

  • Validation Check: Use pH indicator strips to confirm the target pH before sealing the aqueous waste carboy.

Spill Management & Remediation

In the event of an accidental release, immediate containment is required to prevent respiratory exposure and facility contamination.

Step-by-Step Spill Response:
  • Isolate & Ventilate: Evacuate non-essential personnel from the immediate area. Ensure the fume hood or room ventilation is operating at maximum capacity[5].

  • Dampen the Spill (Critical Step): Do not dry sweep. Lightly mist the spilled powder with water or a compatible solvent (e.g., ethanol) to bind the particles and eliminate the dust explosion hazard[5].

  • Mechanical Collection: Use a damp, disposable cloth or a plastic shovel to collect the wetted material[5].

  • Secondary Wash: Wash the contaminated surface with soap and water, collecting the rinsate into the aqueous hazardous waste stream[5].

  • Disposal of Materials: Place all contaminated wipes, gloves, and collection tools into a heavy-duty hazardous waste bag, seal it, and route it through the solid waste stream.

Environmental Routing & Incineration Logic

Because 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid is a rigid heterocyclic compound, it cannot be processed by municipal or standard biological wastewater treatment plants[8]. The ultimate fate of this material must be controlled incineration .

The waste must be transferred to a licensed chemical destruction facility. There, it is dissolved or mixed with a combustible solvent and burned in a chemical incinerator[2]. Crucially, this incinerator must be equipped with an afterburner and a flue gas scrubber to capture and neutralize the NOx gases generated by the breakdown of the azabicyclo ring[4],[2].

Disposal Workflow Visualization

G W Waste Generation: 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid SW Solid Waste (Powder/Residue) W->SW LW Liquid Waste (Mother Liquor/Extracts) W->LW SP Accidental Spill W->SP SC HDPE Waste Container (Seal & Label) SW->SC LO Organic Waste Stream (e.g., EtOAc, DCM) LW->LO Organic LA Aqueous Waste Stream (pH 6-8 adjusted) LW->LA Aqueous SP->SC Damp Wipe/Sweep INC Licensed Chemical Destruction (Incineration with Scrubber) SC->INC LO->INC LA->INC

Logical workflow for the segregation, containment, and disposal of 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid.

References

  • [5] Title: Choline Thieophyllinate & Related Bicyclic Amino Acids - Explosion and Spill Hazards. Source: Chemsrc. URL: [Link]

  • [2] Title: Imidazole - Nitrogen-Containing Heterocycle Environmental Fate and Disposal. Source: Ataman Kimya. URL: [Link]

  • [8] Title: Environmental Control Technology for Wastewaters (Nitrogen-Containing Heterocycles). Source: DOE OSTI. URL: [Link]

Sources

Handling

Personal protective equipment for handling 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid

As a Senior Application Scientist, I recognize that the transition from theoretical chemistry to benchtop execution requires more than just a standard safety data sheet. Handling conformationally constrained bicyclic ami...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that the transition from theoretical chemistry to benchtop execution requires more than just a standard safety data sheet. Handling conformationally constrained bicyclic amino acids—specifically 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid (CAS: 1779637-15-8) and its derivatives—demands a rigorous, causality-driven approach to laboratory safety.

These compounds are highly valued as structural building blocks in the synthesis of peptidomimetics, aeruginosin analogs, and potent serine protease inhibitors (such as thrombin and trypsin inhibitors)[1][2]. Because they are often utilized as the hydrochloride salt (CAS: 1888587-45-8)[3] or in Boc-protected forms (CAS: 1779596-18-7)[4], their physicochemical behaviors—ranging from hygroscopicity to electrostatic volatility—dictate strict personal protective equipment (PPE) and handling protocols.

This guide provides a self-validating, step-by-step operational framework for researchers and drug development professionals to safely handle, process, and dispose of this critical pharmaceutical intermediate.

I. Physicochemical Hazard Profile & Causality

To build a fail-safe PPE strategy, we must first understand why the hazards exist. 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid presents three primary operational risks:

  • Electrostatic Aerosolization (Inhalation Hazard): As a highly crystalline, low-molecular-weight powder, this compound is prone to triboelectric charging. Friction from plastic spatulas can cause the powder to repel, aerosolize, and become an inhalation hazard.

  • Hygroscopic Degradation: The HCl salt variant[3] rapidly absorbs atmospheric moisture. If handled outside a controlled environment, the powder becomes sticky, leading to inaccurate stoichiometric weighing and prolonged exposure times.

  • Solvent-Permeation Risks: The compound itself is a mild skin and eye irritant. However, the true dermal hazard arises during peptide coupling reactions, where the amino acid is dissolved in highly permeating organic solvents like N,N-Dimethylformamide (DMF) or Dichloromethane (DCM).

II. The Self-Validating PPE System

Your PPE is only as effective as your verification methods. We do not just wear equipment; we validate its integrity before and after use.

Quantitative PPE Selection Matrix

The required PPE scales non-linearly with the mass of the compound being handled. Use the table below to determine your baseline requirements:

Operational ScaleMass RangeRespiratory ProtectionDermal ProtectionOcular ProtectionEngineering Control
Analytical < 100 mgNot required if in hoodSingle Nitrile (4 mil)Safety GlassesStandard Fume Hood
Preparative 100 mg - 50 gN95 / FFP2 Particulate MaskDouble Nitrile (8 mil total)Splash GogglesFume Hood (80-100 fpm)
Kilo-Lab > 50 gPAPR (Powered Air-Purifying)Butyl over NitrileFull Face ShieldGlovebox / Isolator
Dermal Protection: The Double-Glove Protocol
  • Causality: Standard 4-mil latex gloves degrade rapidly upon contact with DCM, a primary solvent for bicyclic amino acid couplings.

  • Protocol: Always use heavy-duty nitrile. For preparative scales, employ the double-gloving technique .

  • Self-Validation: Before handling, perform a tactile inflation test (trap air in the glove and squeeze) to check for micro-tears. After weighing, inspect the outer glove for white powder residue. If present, doff the outer layer inside the fume hood immediately to prevent cross-contamination of external lab surfaces.

III. Operational Workflows: Step-by-Step Methodologies

The following protocols ensure the chemical integrity of 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid while neutralizing exposure risks.

Protocol A: Anti-Static Weighing and Dispensing
  • Thermal Equilibration: Remove the sealed vial of 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid from cold storage (2-8°C)[4]. Place it in a desiccator and allow it to reach room temperature (approx. 30 minutes). Causality: Opening a cold vial causes atmospheric moisture to condense on the powder, degrading the reagent and altering the mass.

  • Hood Calibration: Engage the fume hood sash to the optimal operational height (typically 18 inches) to ensure a face velocity of 80-100 feet per minute (fpm).

  • Tool Selection: Utilize a grounded, stainless-steel spatula. Causality: Metal dissipates static charge, preventing the fine powder from aerosolizing or clinging to the weighing boat.

  • Dispensing: Transfer the required mass onto a tared, anti-static weighing paper.

  • Containment: Immediately transfer the powder into the reaction flask, seal it with a rubber septum, and flush the flask with inert gas (Argon or N2) to protect the amine functionality from oxidation.

Protocol B: Peptide Coupling Setup (Aeruginosin Analog Synthesis)
  • Solvent Addition: Using a gas-tight syringe, inject anhydrous DCM or DMF through the septum to dissolve the amino acid.

  • Reagent Introduction: Add the coupling reagent (e.g., HATU or DEPBT) and the target amine partner[1].

  • Base Addition: Add the organic base (e.g., DIPEA) dropwise while maintaining the reaction vessel at 0°C. Causality: Bicyclic amino acids possess constrained chiral centers; strict temperature control prevents exothermic racemization during the coupling phase.

IV. Process Visualization

G A 1. Cold Storage (2-8°C, Argon) B 2. Weighing & Dispensing (Fume Hood, Anti-Static) A->B Equilibrate to RT C 3. Reaction Setup (Peptide Coupling in DMF/DCM) B->C Transfer via sealed vial D 4. Quenching & Workup (Aqueous Extraction) C->D Reaction Completion E 5. Waste Segregation (Halogenated vs. Aqueous) D->E Phase Separation

Operational workflow for the safe handling and processing of bicyclic amino acids.

V. Spill Response and Disposal Plan

If a containment breach occurs, immediate and calculated action is required to prevent environmental contamination and personnel exposure.

Dry Powder Spills (< 50g):

  • Do NOT dry sweep. Dry sweeping will aerosolize the active pharmaceutical intermediate.

  • Don a particulate respirator (N95/FFP3) and double nitrile gloves.

  • Mist a highly absorbent laboratory wipe with a mild solvent (e.g., Isopropanol) to dampen the wipe.

  • Gently place the damp wipe over the powder to suppress dust, then wipe inward to consolidate the material.

  • Place the contaminated wipes into a sealed, clearly labeled solid hazardous waste container.

Liquid Waste Disposal (Post-Reaction): Because 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid is frequently reacted in chlorinated solvents (DCM), waste must be strictly segregated.

  • Organic Phase: Dispose of in the Halogenated Organic Waste carboy.

  • Aqueous Phase (Quench): Ensure the pH is neutralized (pH 6-8) before disposing of it in the Aqueous Waste carboy. Never mix unquenched reactive coupling agents with general aqueous waste, as it can lead to off-gassing and container pressurization.

VI. References

  • BLD Pharmatech Co., Limited. "3-AZABICYCLO[4.1.0]HEPTANE-2-CARBOXYLIC ACID CAS:1779637-15-8". chembuyersguide.com.

  • BLDpharm. "3-Azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride". bldpharm.com.

  • AiFChem. "3-(tert-Butoxycarbonyl)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid". aifchem.com.

  • National Institutes of Health (NIH). "Synthesis of Hydroxylated Bicyclic Amino Acids from l-Tyrosine: Octahydro-1H-indole Carboxylates - PMC". nih.gov.

  • ResearchGate. "Enantioselective Syntheses of Aeruginosin 298-A and Its Analogues Using a Catalytic Asymmetric Phase-Transfer Reaction and Epoxidation". researchgate.net.

Sources

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